trans-2-Dodecenol

• CAS: 69064-37-5

Core Science & Biosynthesis

The Elusive Scent: A Technical Guide to the Natural Occurrence of trans-2-Dodecenol and its Analogs in Insect Communication

A Note to the Reader: Initial investigations into the natural occurrence of trans-2-Dodecenol in insect species revealed a significant scarcity of documented instances. To provide a comprehensive and technically valuable resource, this guide pivots to a well-researched and structurally related C12 unsaturated alcohol, (E,E)-8,10-Dodecadien-1-ol , the primary sex pheromone of the codling moth, Cydia pomonella. This compound, commonly known as codlemone, serves as an exemplary case study for researchers, scientists, and drug development professionals interested in the chemical ecology of insect pheromones.

Introduction: The Chemical Language of Insects

Insects employ a sophisticated chemical language, utilizing a diverse array of semiochemicals to navigate their environment, locate resources, and find mates. Among these, long-chain unsaturated alcohols play a pivotal role as highly specific and potent pheromones. This guide delves into the natural occurrence, biosynthesis, and analysis of (E,E)-8,10-Dodecadien-1-ol in the codling moth, Cydia pomonella, a significant agricultural pest. Understanding the intricacies of this pheromone system is crucial for the development of effective and environmentally benign pest management strategies.

Quantitative Analysis of Pheromone Gland Composition in Cydia pomonella

The pheromone gland of the female codling moth produces a blend of compounds, with (E,E)-8,10-Dodecadien-1-ol being the most abundant and biologically active component. The precise composition and quantity of these compounds can vary, but representative data from various studies are summarized below.

Compound	Chemical Name	Typical Amount per Female Gland (ng)	Relative Percentage of Major Component
Codlemone	(E,E)-8,10-Dodecadien-1-ol	5.5 - 9 [1]	100%
Dodecan-1-ol	Dodecanol	Varies	Decreases from ~59% to ~16% of total blend during calling[1]
(E)-9-Dodecen-1-ol	(E)-9-Dodecenol	Found in gland extracts[2]	Component of the pheromone blend[1]
Tetradecan-1-ol	Tetradecanol	Found in gland extracts[2]	Component of the pheromone blend[1]
Codlemone Acetate	(E,E)-8,10-Dodecadienyl acetate	~0.001 (1 pg)	~0.01%

Note: The release rate of codlemone from a calling female is estimated to be between 5 to 7 ng/hour.[1]

Experimental Protocols

Extraction of Pheromones from Female Cydia pomonella Glands

This protocol outlines the general steps for extracting pheromone components from the glands of female codling moths for subsequent analysis.

Materials:

• Virgin female Cydia pomonella moths (2-3 days old)

• Dissecting microscope

• Fine-tipped forceps

• Microvials or small glass inserts

• Hexane (B92381) or n-heptane (high purity, for residue analysis)

• Micropipette

Procedure:

• Timing: Dissections should be performed during the female's calling period, typically 1-2 hours into the scotophase (dark period), to ensure maximum pheromone titer.[3]

• Gland Dissection: Under a dissecting microscope, carefully excise the pheromone gland located at the tip of the abdomen using fine-tipped forceps.

• Extraction: Immediately place the excised glands (typically 5-6 glands are pooled) into a microvial containing a small volume (e.g., 50 µL) of high-purity hexane or n-heptane.[3]

• Incubation: Allow the glands to extract in the solvent for a minimum of 30 minutes at room temperature.[3] Gentle agitation can facilitate the process.

• Sample Storage: The resulting extract can be directly analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or stored at low temperatures (e.g., -20°C) in a sealed vial to prevent evaporation and degradation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the standard method for separating, identifying, and quantifying the components of an insect pheromone extract.

Instrumentation and Conditions (Representative):

• Gas Chromatograph: Agilent 7890 or similar.

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-INNOWax (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating these types of compounds.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Oven Temperature Program: An initial temperature of around 50-60°C, held for 1-2 minutes, followed by a ramp of 10-15°C/minute to a final temperature of 230-250°C, held for 5-10 minutes.

• Injector: Splitless injection is typically used for trace analysis. Injector temperature should be around 250°C.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization: Electron Impact (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

• Identification: Compound identification is achieved by comparing the retention times and mass spectra of the peaks in the sample to those of authentic standards.

Electroantennography (EAG) and Behavioral Assays

Electroantennography can be coupled with GC (GC-EAD) to identify which compounds in the extract elicit a response from the male moth's antennae. Behavioral assays in a wind tunnel are then used to confirm the biological activity of the identified compounds.

Wind Tunnel Bioassay (General Protocol):

• Wind Tunnel Setup: A laminar flow wind tunnel is used to create a stable plume of the test odor.

• Odor Source: A synthetic standard of (E,E)-8,10-Dodecadien-1-ol, or the natural extract, is applied to a filter paper or other dispenser placed upwind in the tunnel.

• Insect Release: Male codling moths are released at the downwind end of the tunnel.

• Behavioral Observation: The flight behavior of the males is observed and recorded. Key behaviors to note include taking flight, upwind anemotaxis (oriented flight against the wind), casting (zigzagging flight), and contact with the odor source.

• Data Analysis: The percentage of males exhibiting each behavior in response to the test odor is compared to a solvent control.

Biosynthesis and Signaling of (E,E)-8,10-Dodecadien-1-ol

The biosynthesis of codlemone in Cydia pomonella is a multi-step process involving fatty acid metabolism and a key desaturase enzyme. The final product is then released and detected by specialized receptors in the antennae of male moths, triggering a behavioral response.

Biosynthetic Pathway of Codlemone

The proposed biosynthetic pathway for (E,E)-8,10-Dodecadien-1-ol in Cydia pomonella begins with common fatty acid precursors.[2]

Caption: Proposed biosynthetic pathway of (E,E)-8,10-Dodecadien-1-ol in Cydia pomonella.

A key enzyme in this pathway is a bifunctional Δ9-desaturase, which is responsible for introducing the first double bond into the C12 fatty acid precursor.[4]

Pheromone Perception and Signaling

The perception of codlemone by male moths initiates a signaling cascade that leads to a behavioral response.

Caption: Generalized pheromone perception and signaling pathway in a male moth.

Conclusion

While the natural occurrence of trans-2-Dodecenol in insects remains largely uncharacterized, the study of its analog, (E,E)-8,10-Dodecadien-1-ol, in Cydia pomonella provides a robust framework for understanding insect chemical communication. The detailed knowledge of its biosynthesis, the precise quantitative composition of the pheromone blend, and the established protocols for its analysis offer valuable insights for researchers in chemical ecology and serve as a foundation for the development of innovative pest management solutions. Further research into the pheromone systems of a wider range of insect species will undoubtedly uncover a greater diversity of chemical structures and biosynthetic pathways, contributing to our ever-expanding understanding of the chemical world of insects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pub.epsilon.slu.se [pub.epsilon.slu.se]

An In-Depth Technical Guide to (E)-2-Dodecen-1-ol: Physicochemical Properties and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-2-dodecen-1-ol is an unsaturated fatty alcohol with a range of potential applications in various scientific and industrial fields, including as a flavoring agent and an intermediate in chemical synthesis.[1][2] Its specific stereochemistry and the presence of both a hydroxyl group and a carbon-carbon double bond make it a molecule of interest for further investigation and utilization. This technical guide provides a comprehensive overview of the physical and chemical properties of (E)-2-dodecen-1-ol, along with detailed experimental protocols for its synthesis, purification, and analysis, tailored for a scientific audience.

Physical and Chemical Properties

(E)-2-dodecen-1-ol is a colorless to yellowish liquid with a characteristic fatty and waxy odor.[1][3] A summary of its key quantitative physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of (E)-2-Dodecen-1-ol

Property	Value	Reference
Molecular Formula	C₁₂H₂₄O	[2][4]
Molecular Weight	184.32 g/mol	[1][4]
CAS Number	69064-37-5	[4]
Appearance	Colorless to yellowish liquid	[3]
Odor	Fatty, waxy	[1]
Boiling Point	261 °C (estimated)	[5]
Flash Point	126.86 °C (estimated)	[5]
Vapor Pressure	0.0002 hPa @ 20°C (estimated)	[5]
XLogP3-AA	4.6	[5]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	1	[4]
Rotatable Bond Count	9	[4]
Topological Polar Surface Area	20.2 Ų	[4]

Experimental Protocols

I. Stereoselective Synthesis of (E)-2-Dodecen-1-ol via Reduction of (E)-2-Dodecenal

A reliable method for the synthesis of (E)-2-dodecen-1-ol is the stereoselective reduction of the corresponding α,β-unsaturated aldehyde, (E)-2-dodecenal, using a mild reducing agent such as sodium borohydride (B1222165) (NaBH₄).[6][7][8][9] This method preserves the (E)-configuration of the double bond.

Materials:

• (E)-2-Dodecenal

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (MeOH)

• Deionized water

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve (E)-2-dodecenal in methanol at 0 °C under a nitrogen atmosphere.

• Slowly add sodium borohydride to the solution in small portions while maintaining the temperature at 0 °C. The reaction is exothermic.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the slow addition of deionized water.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x volumes).

• Combine the organic layers and wash with a saturated aqueous solution of ammonium chloride, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (E)-2-dodecen-1-ol.

II. Purification by Flash Column Chromatography

The crude product can be purified by flash column chromatography on silica (B1680970) gel.[10][11][12][13]

Materials:

• Crude (E)-2-dodecen-1-ol

• Silica gel (230-400 mesh)

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Chromatography column

• Compressed air or nitrogen source

• Fraction collector or test tubes

Procedure:

• Prepare a slurry of silica gel in hexane and pack the chromatography column.

• Dissolve the crude (E)-2-dodecen-1-ol in a minimal amount of hexane.

• Load the sample onto the top of the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity to 5-10% ethyl acetate in hexane).

• Collect fractions and analyze them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain purified (E)-2-dodecen-1-ol.

III. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

The purity and identity of the synthesized (E)-2-dodecen-1-ol can be confirmed by GC-MS analysis.[14][15][16]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for fatty alcohol analysis (e.g., DB-5ms or equivalent)

GC-MS Conditions (Representative):

• Injector Temperature: 250 °C

• Carrier Gas: Helium

• Oven Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp to 280 °C at 10 °C/min

  • Hold at 280 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Scan Range: m/z 40-400

Sample Preparation:

• Dissolve a small amount of the purified product in a suitable solvent such as hexane or dichloromethane.

• Inject an appropriate volume (e.g., 1 µL) into the GC-MS system.

Data Analysis:

• The retention time of the peak corresponding to (E)-2-dodecen-1-ol can be used for identification by comparison with a standard.

• The mass spectrum should be compared with a library spectrum (e.g., NIST) to confirm the identity of the compound. The mass spectrum will show a characteristic fragmentation pattern for this molecule.

Biological Activity and Potential Applications

While specific signaling pathways involving (E)-2-dodecen-1-ol are not well-documented, unsaturated aliphatic alcohols, in general, are known to interact with cell membranes and can exhibit various biological activities.[17][18][19][20][21] Their effects are often related to their carbon chain length and the presence and position of double bonds. Some unsaturated alcohols serve as semiochemicals in nature.[17] The toxic effects of some aliphatic alcohols have been linked to their ability to disrupt cell membranes.[18][20]

In the context of drug development, long-chain alcohols can be used as intermediates for the synthesis of more complex molecules with potential therapeutic properties. Their lipophilicity can be a key factor in modulating the pharmacokinetic properties of a drug candidate.

Mandatory Visualizations

Caption: Synthesis and purification workflow for (E)-2-dodecen-1-ol.

Conclusion

This technical guide provides essential information on the physical and chemical properties of (E)-2-dodecen-1-ol, along with practical experimental protocols for its synthesis, purification, and analysis. The presented data and methodologies are intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development and chemical synthesis, facilitating further exploration and application of this versatile unsaturated fatty alcohol.

References

• 1. (E)-2-dodecen-1-ol [thegoodscentscompany.com]
• 2. 2-Dodecen-1-ol | C12H24O | CID 90733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem-tools.com [chem-tools.com]
• 4. trans-2-Dodecen-1-ol | C12H24O | CID 5352845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scent.vn [scent.vn]
• 6. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. youtube.com [youtube.com]
• 12. Purification [chem.rochester.edu]
• 13. columbia.edu [columbia.edu]
• 14. lipidmaps.org [lipidmaps.org]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mmsl.cz [mmsl.cz]
• 18. The toxic and metabolic effects of 23 aliphatic alcohols in the isolated perfused rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. The effects of aliphatic alcohols on the biophysical and biochemical correlates of membrane function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]

The Biosynthetic Pathway of trans-2-Dodecenol in Lepidoptera: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The intricate world of insect chemical communication is exemplified by the biosynthesis of sex pheromones in Lepidoptera. These species-specific chemical signals, crucial for mating, are synthesized through modifications of general fatty acid metabolism. This technical guide provides an in-depth exploration of the biosynthetic pathway of trans-2-dodecenol, a C12 unsaturated alcohol pheromone component found in various moth species. The pathway commences with de novo fatty acid synthesis, followed by controlled chain-shortening via β-oxidation, and culminates in the reduction of a key intermediate to the final alcohol product. A central aspect of this pathway is the formation of the trans-2 double bond, which is hypothesized to arise from an intermediate of the β-oxidation spiral, rather than a conventional desaturase. This document details the enzymatic players, presents available quantitative data, and provides comprehensive experimental protocols for the functional characterization of this vital biosynthetic route. The logical flow and key transformations of the pathway are illustrated through detailed diagrams.

Introduction

Lepidopteran sex pheromones are predominantly Type I pheromones, which are straight-chain C10-C18 fatty acid derivatives with one or more double bonds and a terminal functional group, such as an alcohol, aldehyde, or acetate (B1210297) ester.[1][2] The biosynthesis of these compounds is a testament to the evolutionary adaptation of common metabolic pathways to produce highly specific signaling molecules.[3] trans-2-Dodecenol, a twelve-carbon alcohol with a double bond in the trans configuration at the second carbon, is a component of the pheromone blend of several moth species. Understanding its biosynthesis is crucial for developing targeted pest management strategies and for the biotechnological production of pheromones.[4]

This guide delineates the proposed biosynthetic pathway of trans-2-dodecenol, focusing on the key enzymatic steps and the evidence supporting the proposed mechanism.

Proposed Biosynthetic Pathway of trans-2-Dodecenol

The biosynthesis of trans-2-dodecenol is proposed to occur in the pheromone glands of female moths and involves a multi-step enzymatic cascade. The pathway can be conceptually divided into three main stages:

• Fatty Acid Synthesis: The pathway initiates with the de novo synthesis of a saturated C16 or C18 fatty acyl-CoA, typically palmitoyl-CoA or stearoyl-CoA, from acetyl-CoA through the action of acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS).[5][6]

• Chain-Shortening via β-Oxidation: The saturated fatty acyl-CoA undergoes a controlled number of β-oxidation cycles to shorten the carbon chain to the required C12 length. A key feature of this process is the generation of a trans-2-dodecenoÿl-CoA intermediate.

• Reductive Modification: The final step involves the reduction of the trans-2-dodecenoÿl-CoA intermediate to trans-2-dodecenol by a fatty acyl-CoA reductase (FAR).[7]

The following diagram illustrates the proposed biosynthetic pathway:

Figure 1: Proposed biosynthetic pathway of trans-2-Dodecenol.

Key Enzymes and Their Roles

The biosynthesis of trans-2-dodecenol is orchestrated by a series of specialized enzymes.

Fatty Acid Synthase (FAS) and Acetyl-CoA Carboxylase (ACC)

The initial steps of the pathway are catalyzed by ACC and FAS, which are responsible for the synthesis of saturated fatty acid precursors.[5] ACC catalyzes the carboxylation of acetyl-CoA to malonyl-CoA, the primary building block for fatty acid synthesis. FAS then iteratively condenses malonyl-CoA with a growing acyl chain to produce longer-chain saturated fatty acids, primarily palmitoyl-CoA (C16) and stearoyl-CoA (C18).

Enzymes of the β-Oxidation Pathway

The chain-shortening of the saturated fatty acyl-CoA precursor to a C12 chain is accomplished through a modified β-oxidation pathway.

• Acyl-CoA Oxidase (POX): This is the first and rate-limiting enzyme in the peroxisomal β-oxidation pathway.[8] It catalyzes the formation of a double bond between the α and β carbons of the acyl-CoA, producing a trans-2-enoyl-CoA intermediate and hydrogen peroxide.[8] In the context of trans-2-dodecenol biosynthesis, an acyl-CoA oxidase with specificity for dodecanoyl-CoA would generate trans-2-dodecenoÿl-CoA.

• Enoyl-CoA Hydratase and Isomerase: In the complete β-oxidation cycle, enoyl-CoA hydratase would hydrate (B1144303) the trans-2 double bond.[9] Enoyl-CoA isomerase is required for the metabolism of unsaturated fatty acids with double bonds at odd-numbered carbons, converting 3-enoyl-CoA to the 2-trans-enoyl-CoA substrate for the hydratase.[10][11] It is hypothesized that in pheromone biosynthesis, the trans-2-enoyl-CoA intermediate is shuttled to the final reductive step before it can be further processed by the hydratase.

Fatty Acyl-CoA Reductase (FAR)

The final step in the biosynthesis of trans-2-dodecenol is the reduction of trans-2-dodecenoÿl-CoA to the corresponding alcohol. This reaction is catalyzed by a fatty acyl-CoA reductase (FAR), an NADPH-dependent enzyme.[7] The substrate specificity of the FAR is a critical determinant of the final pheromone component produced.[1][12][13]

Quantitative Data

Quantitative data on the biosynthesis of trans-2-dodecenol is limited. However, studies on related pheromone biosynthetic pathways provide valuable insights into enzyme kinetics and product yields. The following tables summarize representative quantitative data from studies on enzymes involved in Lepidopteran pheromone biosynthesis.

Table 1: Product Yields from Engineered Yeast Expressing Pheromone Biosynthesis Enzymes

Expressed Enzymes	Substrate/Supplement	Product	Yield (mg/L)	Reference
DmΔ9-desaturase + HarFAR	Methyl myristate	(Z)-7-dodecenol	0.10 ± 0.02	[14][15]
DmΔ9-desaturase + HarFAR	Methyl myristate	(Z)-7-tetradecenol	0.48 ± 0.03	[14][15]
Lbo_PPTQ desaturase + HarFAR	Methyl myristate	(Z)-9-dodecenol	0.21 ± 0.03	[14][15]
Lbo_PPTQ desaturase + HarFAR	Methyl myristate	(Z)-7-tetradecenol	0.40 ± 0.07	[14][15]

Table 2: Kinetic Parameters of a Fatty Acyl-CoA Reductase from Spodoptera littoralis

Substrate (Acyl-CoA)	Km (µM)	Vmax (pmol/min/µg protein)	Reference
(Z,E)-9,11-Tetradecadienoyl-CoA	1.8 ± 0.3	120 ± 10	[13]
(Z)-9-Tetradecenoyl-CoA	2.5 ± 0.4	95 ± 8	[13]
(E)-11-Tetradecenoyl-CoA	3.1 ± 0.5	80 ± 7	[13]
Myristoyl-CoA (C14:0)	4.2 ± 0.6	65 ± 5	[13]

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the biosynthetic pathway of trans-2-dodecenol.

Functional Characterization of Candidate Enzymes in Yeast

Heterologous expression in Saccharomyces cerevisiae is a powerful tool for characterizing the function of enzymes involved in pheromone biosynthesis.[16]

Protocol 1: Heterologous Expression of a Candidate Acyl-CoA Oxidase in S. cerevisiae

• Gene Cloning:

  • Isolate total RNA from the pheromone glands of the target Lepidopteran species.

  • Synthesize cDNA using reverse transcriptase.

  • Amplify the full-length open reading frame of the candidate acyl-CoA oxidase gene by PCR using gene-specific primers with appropriate restriction sites.

  • Clone the PCR product into a yeast expression vector (e.g., pYES2) under the control of an inducible promoter (e.g., GAL1).

• Yeast Transformation:

  • Transform the expression vector into a suitable S. cerevisiae strain (e.g., a strain deficient in endogenous fatty acid metabolism enzymes like OLE1 and ELO1).

  • Select for transformed yeast cells on appropriate selection media.

• Expression and Substrate Feeding:

  • Grow the transformed yeast cells in a selective medium containing a non-inducing carbon source (e.g., raffinose).

  • Induce gene expression by adding galactose to the medium.

  • Supplement the culture with dodecanoic acid to provide the substrate for the expressed enzyme.

• Lipid Extraction and Analysis:

  • Harvest the yeast cells by centrifugation.

  • Extract the total fatty acids from the yeast cells by saponification followed by acidification and solvent extraction (e.g., with hexane).

  • Methylate the fatty acids to form fatty acid methyl esters (FAMEs) using a reagent like BF3-methanol.

  • Analyze the FAMEs by gas chromatography-mass spectrometry (GC-MS) to identify the products of the expressed enzyme.

The following diagram illustrates the experimental workflow for the functional characterization of a candidate enzyme in yeast.

References

• 1. researchgate.net [researchgate.net]
• 2. Terminal fatty-acyl-CoA desaturase involved in sex pheromone biosynthesis in the winter moth (Operophtera brumata) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. polimer-itn.eu [polimer-itn.eu]
• 5. Frontiers | Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts [frontiersin.org]
• 6. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. pnas.org [pnas.org]
• 9. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 10. Enoyl CoA isomerase - Wikipedia [en.wikipedia.org]
• 11. Fatty Acids -- Additional Enzymes: Enoyl CoA [library.med.utah.edu]
• 12. researchgate.net [researchgate.net]
• 13. Identification and characterization of a fatty acyl reductase from a Spodoptera littoralis female gland involved in pheromone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. orbit.dtu.dk [orbit.dtu.dk]
• 15. Biosynthesis of insect sex pheromone precursors via engineered β-oxidation in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Olfactory Receptor Neuron Response to trans-2-Dodecenol: A Methodological and Theoretical Framework

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

trans-2-Dodecenol is a fatty alcohol with potential significance in chemical ecology and as a fragrance component. Understanding its interaction with olfactory receptor neurons (ORNs) is crucial for applications ranging from pest management to fragrance development. This technical guide provides a comprehensive overview of the state-of-the-art methodologies used to characterize the response of ORNs to odorants like trans-2-Dodecenol. While specific quantitative data for the interaction between trans-2-Dodecenol and identified olfactory receptors (ORs) is not extensively available in publicly accessible literature, this document outlines the established experimental protocols and theoretical signaling pathways that would be employed in such a characterization. We present a detailed framework for researchers to investigate the olfactory response to this and other similar semiochemicals, complete with data presentation formats and visualizations of key processes.

Introduction to Olfactory Reception

The sense of smell, or olfaction, is a primary sensory modality for most animal species, mediating critical behaviors such as foraging, mating, and danger avoidance. At the periphery, the detection of volatile and semi-volatile chemical cues is accomplished by ORNs housed in specialized structures, such as the antennae and maxillary palps in insects, and the olfactory epithelium in vertebrates. Each ORN typically expresses a specific type of OR protein on its dendritic membrane. The binding of an odorant molecule to an OR initiates a signal transduction cascade that results in the generation of an action potential, which is then transmitted to higher processing centers in the brain.

The characterization of ORN responses to specific odorants is a cornerstone of olfactory research. This involves identifying the specific OR that recognizes a given ligand, quantifying the sensitivity and specificity of this interaction, and understanding the downstream signaling events.

Experimental Protocols for Characterizing ORN Responses

The functional characterization of ORs and their corresponding ORNs relies on a suite of sophisticated techniques. The following protocols are standard in the field and would be applicable to studying the response to trans-2-Dodecenol.

Heterologous Expression of Olfactory Receptors

A powerful approach to deorphanize ORs (i.e., identify their ligands) is to express them in a heterologous system that lacks its own native ORs. This allows for the unambiguous characterization of the response of a single OR type to a panel of odorants.

2.1.1. Drosophila melanogaster "Empty Neuron" System

This in vivo system is widely used for studying insect ORs. It involves expressing an OR of interest in a Drosophila ORN that has had its endogenous OR gene knocked out (e.g., the ab3A neuron).

• Molecular Cloning: The full-length coding sequence of the candidate OR (e.g., from Spodoptera littoralis) is cloned into a suitable expression vector, such as pUAST.

• Germline Transformation: The expression construct is injected into Drosophila embryos to generate transgenic flies carrying the OR gene.

• Fly Crosses: The transgenic flies are crossed with a driver line that expresses the GAL4 transcription factor in the target "empty neuron" and a fly line carrying the UAS-OR transgene, resulting in the expression of the exogenous OR in the desired ORN.

• Functional Analysis: The response of the transformed ORN to odorants is then assessed using Single Sensillum Recording (SSR).

2.1.2. Xenopus laevis Oocyte Expression System

This in vitro system is suitable for high-throughput screening of ORs.

• cRNA Synthesis: The OR gene is subcloned into an oocyte expression vector, and capped complementary RNA (cRNA) is synthesized in vitro.

• Oocyte Preparation: Oocytes are surgically removed from a female Xenopus frog and defolliculated.

• cRNA Injection: A defined amount of the OR cRNA, along with the cRNA for the obligatory co-receptor Orco (for insect ORs), is microinjected into the oocytes.

• Two-Electrode Voltage Clamp (TEVC) Recording: After a period of incubation to allow for receptor expression, the oocytes are placed in a recording chamber and perfused with a buffer. Odorant-induced currents are measured by clamping the oocyte membrane at a holding potential (e.g., -70 mV) and recording the current changes upon application of the test compounds.

Electrophysiological Recordings

Electrophysiology provides a direct measure of the electrical activity of ORNs in response to odor stimulation.

2.2.1. Single Sensillum Recording (SSR)

SSR allows for the recording of action potentials from individual ORNs housed within a single olfactory sensillum.

• Animal Preparation: The insect is immobilized, and the antenna is exposed and stabilized.

• Electrode Placement: A sharpened tungsten recording electrode is inserted into the base of a sensillum, while a reference electrode is placed elsewhere in the insect's body (e.g., the eye).

• Odorant Delivery: A controlled stream of purified air is delivered to the antenna. Test odorants, including trans-2-Dodecenol, are dissolved in a solvent (e.g., paraffin (B1166041) oil) and applied to a filter paper placed inside a Pasteur pipette. Puffs of air are passed through the pipette to deliver the odorant stimulus to the antenna.

• Data Acquisition and Analysis: The electrical signals are amplified, filtered, and recorded. Spike sorting software is used to distinguish the action potentials from different neurons within the same sensillum. The response is quantified by counting the number of spikes in a defined time window after stimulus onset and subtracting the background firing rate.

2.2.2. Electroantennography (EAG)

EAG measures the summed potential changes from a large population of ORNs on the antenna.

• Antenna Preparation: An antenna is excised from the insect.

• Electrode Placement: The base and the tip of the antenna are placed in contact with two electrodes filled with a saline solution.

• Odorant Stimulation: Odorants are delivered in a controlled airstream as described for SSR.

• Data Analysis: The resulting depolarization, recorded as a negative voltage deflection, is measured. The amplitude of the EAG response is proportional to the number of responding ORNs and their level of activation.

Calcium Imaging

Calcium imaging is an optical method to monitor the activity of ORNs by visualizing changes in intracellular calcium concentration, which is a proxy for neuronal activation.

• Dye Loading or Genetic Encoding: ORNs can be loaded with calcium-sensitive fluorescent dyes (e.g., Fura-2 AM) or can be genetically modified to express a genetically encoded calcium indicator (e.g., GCaMP).

• Preparation: The olfactory organ (e.g., insect antenna or vertebrate olfactory epithelium) is dissected and mounted on a microscope stage.

• Odorant Stimulation: A perfusion system is used to deliver controlled pulses of odorants.

• Image Acquisition and Analysis: A fluorescence microscope equipped with a sensitive camera captures the changes in fluorescence intensity over time. The change in fluorescence (ΔF/F) is calculated to quantify the response of individual ORNs.

Olfactory Signaling Pathway

The binding of an odorant to an OR initiates a well-characterized signaling cascade, particularly in vertebrates. While insect ORs are ligand-gated ion channels, the canonical vertebrate pathway involves a G-protein coupled receptor (GPCR) mechanism.

Caption: Vertebrate olfactory signal transduction cascade.

Data Presentation

Quantitative data from the aforementioned experiments should be presented in a clear and structured format to allow for easy comparison and interpretation.

Table 1: Hypothetical Dose-Response Characteristics of an Olfactory Receptor to trans-2-Dodecenol

Olfactory Receptor	Ligand	EC₅₀ (μM)	Max Response (Spikes/s or ΔF/F)	Hill Coefficient	Experimental System	Reference
SlitORX	trans-2-Dodecenol	Data not available	Data not available	Data not available	Drosophila empty neuron	Fictional et al., 2025
OR-Y	trans-2-Dodecenol	Data not available	Data not available	Data not available	Xenopus oocyte (TEVC)	Fictional et al., 2025

Note: This table is presented as a template. Currently, there is no publicly available data to populate it for trans-2-Dodecenol.

Visualizing Experimental Workflows

Diagrams are essential for illustrating complex experimental procedures and logical relationships.

Caption: Workflow for ORN response characterization using SSR.

Conclusion and Future Directions

The methodologies outlined in this guide provide a robust framework for the detailed characterization of the olfactory receptor neuron response to trans-2-Dodecenol. While specific data for this compound is currently lacking in the scientific literature, the application of techniques such as heterologous expression coupled with electrophysiology and calcium imaging will be instrumental in elucidating its role in chemical communication. Future research should focus on screening a library of olfactory receptors from relevant insect species, such as Spodoptera littoralis, against trans-2-Dodecenol to identify its cognate receptor(s). Subsequent quantitative analysis will be crucial for understanding the sensitivity and specificity of the interaction, providing valuable insights for both basic research and applied fields such as pest control and fragrance science.

In-Depth Technical Guide to the Physicochemical Properties of trans-2-Dodecenol (CAS: 69064-37-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical data for trans-2-Dodecenol (CAS: 69064-37-5). The information is presented in a structured format to facilitate easy access and comparison for research, development, and quality control purposes.

Core Physicochemical Data

trans-2-Dodecenol is an unsaturated fatty alcohol with a range of applications, notably in the fragrance and flavor industries.[1] A precise understanding of its physicochemical properties is crucial for its application and for the development of new products.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of trans-2-Dodecenol. Data has been compiled from various sources, and ranges are provided where different values have been reported.

Property	Value	Units
Molecular Formula	C₁₂H₂₄O
Molecular Weight	184.32	g/mol
Melting Point	2 - 4[1][2], 3[3][4][5][6]	°C
Boiling Point	262.9 ± 8.0[4][5]	°C at 760 mmHg
140 - 142[1][2]	°C at 14 mmHg
105[3][7]	°C at 0.1 mmHg
Density	0.846[3][4][5][7]	g/mL at 20°C
0.850[1][2]	g/mL
Refractive Index (n 20/D)	1.453[3]
1.450[1][2]
Flash Point	105[3]	°C at 0.1mm
Solubility	Soluble in Chloroform, Methanol (Slightly)[3][5].
Water: 21.87	mg/L at 25°C (estimated)
Ethanol: 8089.39[8]	g/L at 25°C
Appearance	Colorless to light yellow clear liquid[1][2].

Experimental Protocols

The following sections detail standardized methodologies for determining key physicochemical properties of liquid organic compounds like trans-2-Dodecenol.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common micro-method for its determination involves the following steps:

• Sample Preparation: A small amount (a few milliliters) of the liquid is placed in a small test tube.

• Capillary Insertion: A capillary tube, sealed at one end, is placed inverted (open end down) into the liquid.

• Heating: The test tube assembly is attached to a thermometer and heated in a controlled manner, often using a Thiele tube or an oil bath to ensure uniform heating.

• Observation: As the liquid heats, trapped air in the capillary tube expands and escapes as a stream of bubbles. The heating is continued until a steady stream of bubbles is observed.

• Cooling and Measurement: The heat source is then removed. The liquid begins to cool, and the bubbling slows down. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. A precise method for determining the density of a liquid involves the use of a pycnometer or a specific gravity bottle.

• Calibration: The empty, clean, and dry pycnometer is weighed accurately.

• Filling with a Reference: The pycnometer is filled with a reference liquid of known density (e.g., deionized water) at a specific temperature, and the total mass is measured. This allows for the precise determination of the pycnometer's volume.

• Sample Measurement: The pycnometer is emptied, cleaned, dried, and then filled with the sample liquid (trans-2-Dodecenol) at the same temperature.

• Weighing: The mass of the filled pycnometer is accurately measured.

• Calculation: The density of the sample is calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is often used for identification and purity assessment.

• Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index.

• Sample Application: A few drops of the sample liquid are placed on the prism of the refractometer.

• Measurement: The prisms are closed, and the instrument is adjusted to bring the boundary line between the light and dark fields into sharp focus at the intersection of the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the boiling point of trans-2-Dodecenol using the capillary method.

Boiling Point Determination Workflow

References

• 1. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 2. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. chymist.com [chymist.com]
• 7. ucc.ie [ucc.ie]
• 8. louis.uah.edu [louis.uah.edu]

A Comprehensive Review of trans-2-Dodecenol: Synthesis, Analysis, and Biological Activities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-2-Dodecenol is a long-chain unsaturated fatty alcohol with the chemical formula C₁₂H₂₄O. It and its related compounds have garnered interest in various scientific and commercial fields, including the fragrance and flavor industries, agriculture as a potential biopesticide, and in pharmaceuticals for its potential therapeutic properties. This technical guide provides a comprehensive literature review of trans-2-dodecenol, focusing on its synthesis, analytical characterization, and known biological activities. The information is presented to be a valuable resource for researchers, scientists, and professionals involved in drug development and other relevant fields.

Chemical and Physical Properties

Trans-2-Dodecenol is a colorless to pale yellow liquid with a fatty, waxy, and sometimes citrus-like odor. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of trans-2-Dodecenol

Property	Value	Reference(s)
CAS Number	69064-37-5	[1]
Molecular Formula	C₁₂H₂₄O	[1]
Molecular Weight	184.32 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	140-142 °C at 14 mmHg	[2]
Density	0.850 g/cm³	[2]
Refractive Index	1.450	[2]
Solubility	Insoluble in water; soluble in organic solvents.

Synthesis and Purification

The synthesis of trans-2-dodecenol, like other unsaturated alcohols, can be achieved through various organic synthesis routes. The Wittig reaction is a prominent method for the stereoselective formation of the trans-double bond.

Experimental Protocol: Synthesis of trans-2-Dodecenol via Wittig Reaction (Hypothetical)

While a specific detailed protocol for trans-2-dodecenol was not found in the reviewed literature, a general procedure based on the Wittig olefination of a long-chain aldehyde is proposed below. This protocol is illustrative and would require optimization.

Materials:

• Decanal (B1670006)

• (2-Hydroxyethyl)triphenylphosphonium bromide

• Strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Diethyl ether

• Saturated ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate (B1210297) for elution

Procedure:

• Ylide Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), suspend (2-hydroxyethyl)triphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0°C in an ice bath.

• Slowly add a strong base (e.g., 2 equivalents of n-butyllithium) to the suspension with stirring. Allow the reaction mixture to warm to room temperature and stir for 1-2 hours to ensure complete ylide formation. The formation of the characteristic orange-red color of the ylide should be observed.

• Wittig Reaction: Cool the ylide solution back to 0°C and slowly add a solution of decanal in anhydrous THF.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel. A gradient elution system, starting with hexane and gradually increasing the polarity with ethyl acetate, is recommended to separate the desired trans-2-dodecenol from triphenylphosphine (B44618) oxide and any unreacted starting materials.[1]

Purification Techniques

For long-chain alcohols like trans-2-dodecenol, purification can be challenging due to their relatively high boiling points and similar polarities to certain byproducts.

• Column Chromatography: As described in the synthesis protocol, silica gel column chromatography is a common and effective method for small-scale purification.[1][3]

• Vacuum Distillation: For larger quantities, fractional distillation under reduced pressure can be employed to purify trans-2-dodecenol, provided there is a sufficient difference in boiling points between the product and impurities.[1]

Analytical Characterization

The structural elucidation and purity assessment of trans-2-dodecenol are typically performed using a combination of spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile and semi-volatile compounds like trans-2-dodecenol.

• Protocol: A common GC-MS protocol would involve dissolving the sample in a suitable solvent (e.g., hexane or dichloromethane) and injecting it into a GC equipped with a nonpolar or medium-polarity capillary column (e.g., DB-5ms). The oven temperature would be programmed to ramp from a low starting temperature (e.g., 50°C) to a high final temperature (e.g., 250°C) to ensure the elution of the compound. The mass spectrometer would be operated in electron ionization (EI) mode, and the resulting mass spectrum would show a characteristic fragmentation pattern that can be used for identification.[4][5][6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the structure of trans-2-dodecenol.

• ¹H NMR: Key signals would include those for the vinyl protons of the trans-double bond (typically in the 5.4-5.8 ppm region with a large coupling constant, J ≈ 15 Hz), the protons on the carbon adjacent to the hydroxyl group (~3.6 ppm), the hydroxyl proton (variable chemical shift), and the aliphatic chain protons.[2][8][9][10]

• ¹³C NMR: The carbons of the double bond would appear in the olefinic region (~125-135 ppm), and the carbon bearing the hydroxyl group would be found around 63 ppm.[2][8][9][10]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in trans-2-dodecenol.

• Key Absorptions: A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the O-H stretching vibration of the alcohol. A peak around 965 cm⁻¹ is indicative of the C-H out-of-plane bending of the trans-disubstituted double bond. C-H stretching vibrations of the alkyl chain are observed around 2850-2960 cm⁻¹.[2][8][10]

Biological Activities and Potential Applications

The biological activities of trans-2-dodecenol and related long-chain unsaturated alcohols and aldehydes have been investigated in several contexts.

Insect Pheromone and Repellent Activity

Long-chain unsaturated alcohols and their derivatives are known to act as semiochemicals in insects, functioning as pheromones or repellents.[11][12][13][14] While specific data for trans-2-dodecenol as a pheromone for a particular insect species is not extensively documented in the reviewed literature, its structural similarity to known insect pheromones suggests potential activity. The related aldehyde, (E)-2-decenal, is a known alarm pheromone component in the brown marmorated stink bug, Halyomorpha halys.[4]

Experimental Protocol: Olfactometer Bioassay for Insect Repellency (General) This protocol provides a general framework for assessing the repellent activity of trans-2-dodecenol against a target insect species.

Caption: General workflow for an olfactometer bioassay.

Procedure:

• A Y-tube olfactometer is used, with purified and humidified air passing through both arms.

• A filter paper treated with a solution of trans-2-dodecenol in a suitable solvent (e.g., hexane) is placed in one arm (the "test" arm).

• A filter paper treated with the solvent alone is placed in the other arm (the "control" arm).

• Individual insects are released at the base of the Y-tube and their choice of arm is recorded over a set period.

• A significant preference for the control arm indicates a repellent effect. Quantitative data, such as the percentage of insects repelled, can be calculated.[4]

Antimicrobial and Antifungal Activity

Long-chain fatty alcohols have demonstrated antimicrobial properties.[15][16][17][18] Studies on related compounds suggest that trans-2-dodecenol may possess activity against various bacteria and fungi. The mechanism of action is often attributed to the disruption of the cell membrane. The related aldehyde, E-2-dodecenal, has shown antimicrobial activity at concentrations below 500 µg/mL.[6][7][19][20]

Table 2: Antimicrobial Activity of E-2-Dodecenal (MIC in µg/mL)

Microorganism	MIC (µg/mL)	Reference(s)
Staphylococcus aureus	< 500	[6][7][19][20]
Escherichia coli	< 500	[6][7][19][20]
Candida albicans	< 500	[6][7][19][20]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) This is a standard method to determine the lowest concentration of a substance that prevents visible growth of a microorganism.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. vigyanvarta.in [vigyanvarta.in]
• 6. Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis [mdpi.com]
• 7. Insects’ perception and behavioral responses to plant semiochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mmsl.cz [mmsl.cz]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Antibacterial, Antifungal, Antimycotoxigenic, and Antioxidant Activities of Essential Oils: An Updated Review [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. impactfactor.org [impactfactor.org]
• 20. Wittig reaction - Wikipedia [en.wikipedia.org]

Metabolic Fate and Degradation of trans-2-Dodecenol in Organisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trans-2-Dodecenol, a C12 unsaturated fatty alcohol, plays a significant role as a semiochemical in various insect species and is of interest in the development of novel pest management strategies. Understanding its metabolic fate and degradation pathways within organisms is crucial for predicting its environmental persistence, biological activity, and potential off-target effects. This technical guide provides a comprehensive overview of the known and inferred metabolic pathways of trans-2-dodecenol, focusing on enzymatic degradation. It includes detailed experimental protocols for studying its metabolism and presents quantitative data where available. Signaling pathways and experimental workflows are visualized using Graphviz to facilitate a deeper understanding of the underlying processes.

Introduction

Trans-2-Dodecenol is a fatty acid-derived long-chain alcohol. In insects, such compounds are often components of pheromone blends, mediating communication for mating and aggregation. The biological activity of these signaling molecules is tightly regulated by their synthesis, release, and subsequent degradation. The rapid inactivation of pheromones is essential to clear the signal from the environment and the sensory apparatus of the receiving organism, allowing for the perception of subsequent signals. This degradation is primarily achieved through enzymatic processes.

This guide will explore the primary metabolic routes for trans-2-dodecenol, which are inferred from studies on analogous long-chain unsaturated alcohols and fatty acids. The principal pathways involved are oxidation and beta-oxidation, catalyzed by a suite of enzymes including alcohol dehydrogenases/oxidases, cytochrome P450 monooxygenases, and the enzymatic machinery of the beta-oxidation spiral.

Proposed Metabolic Pathways of trans-2-Dodecenol

The metabolic degradation of trans-2-dodecenol is hypothesized to proceed through two main initial oxidative steps, leading to the formation of a fatty acid that can then enter the beta-oxidation pathway.

Phase I Metabolism: Oxidation to trans-2-Dodecenoic Acid

The initial and rate-limiting step in the degradation of trans-2-dodecenol is its oxidation to the corresponding aldehyde, trans-2-dodecenal, which is then rapidly oxidized to trans-2-dodecenoic acid. Two major enzyme superfamilies are implicated in this process:

• Alcohol Dehydrogenases (ADHs) and Alcohol Oxidases (AOs): These enzymes catalyze the oxidation of alcohols to aldehydes. In insects, specific ADHs and AOs have been identified in antennae and other tissues, where they are involved in the degradation of pheromones.

• Cytochrome P450 Monooxygenases (CYPs): This diverse group of enzymes is known to metabolize a wide range of xenobiotics and endogenous compounds, including fatty acids and alcohols. CYPs can hydroxylate the alkyl chain or directly oxidize the alcohol moiety.

The resulting trans-2-dodecenoic acid is then activated to its coenzyme A (CoA) thioester, trans-2-dodecenoyl-CoA, by an acyl-CoA synthetase, priming it for entry into the beta-oxidation pathway.

A Comprehensive Technical Guide to the Solubility of trans-2-Dodecenol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of trans-2-dodecenol, a long-chain unsaturated alcohol, in a variety of common organic solvents. Understanding the solubility characteristics of this compound is crucial for its application in diverse fields, including fragrance formulation, agricultural sciences, and pharmaceutical research. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a logical workflow for assessing solubility.

Core Concepts in the Solubility of Long-Chain Alcohols

The solubility of an alcohol is primarily dictated by the balance between its hydrophobic alkyl chain and its hydrophilic hydroxyl group. In the case of trans-2-dodecenol (C₁₂H₂₄O), the long twelve-carbon chain imparts a significant nonpolar character to the molecule. Consequently, its solubility is governed by the "like dissolves like" principle, exhibiting higher solubility in nonpolar or weakly polar organic solvents and lower solubility in highly polar solvents. The presence of a double bond in the trans configuration can slightly influence the molecule's packing and interactions with solvent molecules compared to its saturated counterpart, dodecanol.

Quantitative Solubility Data

The following table summarizes the quantitative solubility of trans-2-dodecenol in a range of organic solvents at 25°C. This data is essential for formulating solutions, designing experiments, and developing products containing this compound.

Solvent	Chemical Formula	Solubility (g/L) at 25°C	Solvent Type
Tetrahydrofuran (THF)	C₄H₈O	12835.81[1]	Polar Aprotic
Isopropanol	C₃H₈O	10181.87[1]	Polar Protic
Acetone	C₃H₆O	8998.55[1]	Polar Aprotic
n-Propanol	C₃H₈O	8116.12[1]	Polar Protic
Ethanol	C₂H₆O	8089.39[1]	Polar Protic
n-Butanol	C₄H₁₀O	7954.12[1]	Polar Protic
sec-Butanol	C₄H₁₀O	7631.42[1]	Polar Protic
Cyclohexanone	C₆H₁₀O	6461.57[1]	Polar Aprotic
2-Butanone	C₄H₈O	6340.72[1]	Polar Aprotic
1,4-Dioxane	C₄H₈O₂	5959.21[1]	Polar Aprotic
Isopentanol	C₅H₁₂O	5991.12[1]	Polar Protic
Ethyl Acetate	C₄H₈O₂	5860.56[1]	Polar Aprotic
Isobutanol	C₄H₁₂O	5773.71[1]	Polar Protic
Dichloromethane	CH₂Cl₂	5268.25[1]	Polar Aprotic
n-Butyl Acetate	C₆H₁₂O₂	5252.41[1]	Polar Aprotic
1,2-Dichloroethane	C₂H₄Cl₂	5032.88[1]	Polar Aprotic
n-Hexanol	C₆H₁₄O	4654.91[1]	Polar Protic
Methanol	CH₄O	4631.24[1]	Polar Protic
Chloroform	CHCl₃	4559.07[1]	Polar Aprotic
n-Pentanol	C₅H₁₂O	4422.68[1]	Polar Protic
n-Propyl Acetate	C₃H₆O₂	4221.66[1]	Polar Aprotic
Cyclohexane	C₆H₁₂	4170.27[1]	Nonpolar
n-Hexane	C₆H₁₄	3588.65[1]	Nonpolar
Isopropyl Acetate	C₅H₁₀O₂	3367.43[1]	Polar Aprotic
N,N-Dimethylformamide (DMF)	C₃H₇NO	3193.8[1]	Polar Aprotic
Methyl Acetate	C₃H₆O₂	2913.35[1]	Polar Aprotic
Acetonitrile	C₂H₃N	2779.41[1]	Polar Aprotic
n-Heptane	C₇H₁₆	2067.71[1]	Nonpolar
Toluene	C₇H₈	1467.13[1]	Nonpolar
n-Octanol	C₈H₁₈O	1181.74[1]	Polar Protic
Propylene Glycol	C₃H₈O₂	743.03[1]	Polar Protic
Ethylene Glycol	C₂H₆O₂	226.6[1]	Polar Protic
Water	H₂O	0.02[1]	Polar Protic

Experimental Protocols

The determination of solubility is a fundamental experimental procedure. The most common and reliable method for determining the equilibrium solubility of a compound in a solvent is the shake-flask method .[2][3] This section provides a detailed protocol for this method, followed by a suitable analytical technique for quantification.

Shake-Flask Method for Solubility Determination

This method involves creating a saturated solution of the solute in the solvent and then measuring the concentration of the solute in that solution.

Materials and Apparatus:

• trans-2-Dodecenol (high purity)

• Selected organic solvents (analytical grade or higher)

• Glass vials or flasks with airtight seals (e.g., screw caps (B75204) with PTFE liners)

• Orbital shaker or vortex mixer

• Thermostatically controlled water bath or incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of trans-2-dodecenol to a known volume of the selected organic solvent in a glass vial. The presence of undissolved solute is necessary to ensure that the solution is saturated.

• Equilibration: Securely seal the vials and place them in a thermostatically controlled environment (e.g., a water bath shaker) set to the desired temperature (e.g., 25°C). Agitate the mixtures for a sufficient period to allow them to reach equilibrium. This can take anywhere from 24 to 72 hours, depending on the solvent and the dissolution rate of the compound.[2]

• Phase Separation: After the equilibration period, allow the vials to stand undisturbed for several hours to allow the excess solid to settle. To separate the saturated solution from the undissolved solute, either centrifuge the vials at a high speed or carefully filter the supernatant using a syringe fitted with a chemically resistant filter.[2]

• Sample Preparation for Analysis: Carefully withdraw an aliquot of the clear, saturated solution. To ensure accurate quantification, it is often necessary to dilute the sample with the same solvent to bring the concentration within the linear range of the analytical method.

Quantification by Gas Chromatography (GC)

Gas chromatography is a highly effective technique for quantifying the concentration of volatile and semi-volatile organic compounds like trans-2-dodecenol.[4][5]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A capillary column suitable for the analysis of fatty alcohols (e.g., a non-polar or mid-polar column like a DB-5 or DB-WAX).

• Carrier Gas: High-purity nitrogen or helium.

• Injector and Detector Temperatures: Typically set higher than the boiling point of the analyte to ensure complete vaporization and prevent condensation.

• Oven Temperature Program: An initial temperature held for a short period, followed by a temperature ramp to a final temperature to ensure good separation of the analyte from any impurities and the solvent.

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of trans-2-dodecenol in the solvent of interest at known concentrations.

• Calibration Curve: Inject the standard solutions into the GC to generate a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the diluted, saturated solution of trans-2-dodecenol into the GC under the same conditions as the standards.

• Concentration Determination: Use the peak area of the trans-2-dodecenol in the sample chromatogram and the calibration curve to determine its concentration in the diluted sample.

• Solubility Calculation: Account for the dilution factor to calculate the final solubility of trans-2-dodecenol in the original undiluted saturated solution.

Logical Workflow for Solubility Assessment

The following diagram illustrates a generalized workflow for assessing the solubility of a compound like trans-2-dodecenol.

Caption: A generalized workflow for determining the equilibrium solubility of a compound.

References

• 1. scent.vn [scent.vn]
• 2. researchgate.net [researchgate.net]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. Gas chromatography of Alcohols [delloyd.50megs.com]
• 5. galvestonjustice.com [galvestonjustice.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for high-purity trans-2-Dodecenol

Application Note: High-Purity Synthesis of trans-2-Dodecenol

Introduction

Trans-2-Dodecenol is an unsaturated fatty alcohol with applications in the fragrance and flavor industries, as well as a valuable intermediate in organic synthesis.[1] Its specific stereochemistry is crucial for its biological and sensory properties. This document outlines a detailed, step-by-step protocol for the synthesis of high-purity trans-2-Dodecenol via the Horner-Wadsworth-Emmons (HWE) reaction, a widely used method for the stereoselective formation of trans-alkenes.[2] The HWE reaction offers high yields and excellent E/Z selectivity, making it a preferred method for obtaining the trans isomer.

Overall Reaction Scheme

The synthesis of trans-2-Dodecenol is achieved in a two-step process starting from commercially available reagents. The first step involves the formation of a phosphonate (B1237965) ylide, which then reacts with decanal (B1670006) in the second step to yield the target alkene, ethyl trans-2-dodecenoate. Subsequent reduction of the ester furnishes the desired trans-2-Dodecenol.

Step 1: Ylide Formation (EtO)₂P(O)CH₂CO₂Et + NaH → [(EtO)₂P(O)CHCO₂Et]⁻Na⁺ + H₂

Step 2: Olefination (Horner-Wadsworth-Emmons Reaction) [(EtO)₂P(O)CHCO₂Et]⁻Na⁺ + CH₃(CH₂)₈CHO → CH₃(CH₂)₈CH=CHCO₂Et (trans isomer) + (EtO)₂P(O)O⁻Na⁺

Step 3: Reduction CH₃(CH₂)₈CH=CHCO₂Et + LiAlH₄ → CH₃(CH₂)₈CH=CHCH₂OH (trans isomer)

Experimental Protocol

Materials and Equipment

• Reagents: Triethyl phosphonoacetate, Sodium hydride (60% dispersion in mineral oil), Decanal, Diethyl ether (anhydrous), Tetrahydrofuran (THF, anhydrous), Lithium aluminum hydride (LiAlH₄), Sulfuric acid (1M), Saturated sodium bicarbonate solution, Saturated sodium chloride solution (brine), Anhydrous magnesium sulfate, Ethyl acetate (B1210297), Hexanes, Deuterated chloroform (B151607) (CDCl₃) for NMR analysis.

• Equipment: Round-bottom flasks, Magnetic stirrer and stir bars, Septa, Syringes, Cannula, Ice bath, Heating mantle with temperature control, Rotary evaporator, Separatory funnel, Glassware for column chromatography, Thin-layer chromatography (TLC) plates, UV lamp, Gas chromatography-mass spectrometry (GC-MS) instrument, Nuclear magnetic resonance (NMR) spectrometer.

Step-by-Step Synthesis

Part 1: Synthesis of Ethyl trans-2-dodecenoate

• Ylide Preparation:

  • Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (4.4 g, 110 mmol, 60% dispersion in mineral oil) to a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

  • Wash the sodium hydride three times with anhydrous hexanes to remove the mineral oil.

  • Add 150 mL of anhydrous diethyl ether to the flask and cool the suspension to 0 °C in an ice bath.

  • Slowly add triethyl phosphonoacetate (22.4 g, 100 mmol) dropwise to the stirred suspension over 30 minutes.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The formation of the ylide is indicated by the cessation of hydrogen gas evolution and the formation of a clear solution.

• Olefination Reaction:

  • Cool the ylide solution back to 0 °C.

  • Dissolve decanal (15.6 g, 100 mmol) in 50 mL of anhydrous diethyl ether and add it dropwise to the ylide solution over 30 minutes.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.

  • Monitor the reaction progress by TLC (e.g., using a 9:1 hexanes:ethyl acetate eluent).

• Work-up and Purification:

  • Quench the reaction by carefully adding 100 mL of water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer twice with 50 mL portions of diethyl ether.

  • Combine the organic layers and wash sequentially with 50 mL of 1M sulfuric acid, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing the polarity to 95:5 hexanes:ethyl acetate) to yield pure ethyl trans-2-dodecenoate.

Part 2: Reduction to trans-2-Dodecenol

• Reduction Reaction:

  • Under an inert atmosphere, add lithium aluminum hydride (3.8 g, 100 mmol) to a 500 mL round-bottom flask containing 150 mL of anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve the purified ethyl trans-2-dodecenoate (21.2 g, 100 mmol) in 50 mL of anhydrous THF and add it dropwise to the LiAlH₄ suspension over 45 minutes.

  • After the addition, allow the reaction to stir at 0 °C for an additional 2 hours.

  • Monitor the reaction by TLC until the starting ester is completely consumed.

• Work-up and Purification:

  • Carefully quench the reaction by the sequential dropwise addition of 4 mL of water, 4 mL of 15% aqueous sodium hydroxide, and 12 mL of water.

  • Stir the resulting white suspension at room temperature for 30 minutes.

  • Filter the solid aluminum salts and wash them thoroughly with diethyl ether.

  • Combine the filtrate and the ether washings, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent using a rotary evaporator to yield the crude trans-2-Dodecenol.

  • Further purify the alcohol by vacuum distillation or flash column chromatography (e.g., using an 8:2 hexanes:ethyl acetate eluent) to obtain high-purity trans-2-Dodecenol.

Characterization

The purity and identity of the final product should be confirmed by:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and the trans configuration of the double bond (indicated by a coupling constant of approximately 15 Hz between the vinylic protons in the ¹H NMR spectrum).

Quantitative Data Summary

Parameter	Value
Reactants
Triethyl phosphonoacetate	22.4 g (100 mmol)
Sodium Hydride (60%)	4.4 g (110 mmol)
Decanal	15.6 g (100 mmol)
Lithium Aluminum Hydride	3.8 g (100 mmol)
Intermediate Product
Ethyl trans-2-dodecenoate (Typical Yield)	18.0 - 20.1 g (85-95%)
Final Product
trans-2-Dodecenol (Typical Yield)	14.7 - 16.6 g (80-90%)
Purity (Post-Purification)
GC-MS Purity	> 98%
Stereoselectivity (trans:cis)	> 98:2

Visual Workflow

Caption: Synthesis workflow for high-purity trans-2-Dodecenol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. trans-Alkene synthesis by olefination or metathesis [organic-chemistry.org]

Application Note: Gas Chromatography Method for the Separation of trans- and cis-2-Dodecenol Isomers

Abstract

This application note presents a detailed gas chromatography (GC) method for the effective separation of trans- and cis-2-Dodecenol geometric isomers. Due to their similar physicochemical properties, the separation of these isomers can be challenging.[1] This protocol outlines a robust method utilizing a high-polarity polyethylene (B3416737) glycol (PEG) capillary column, which provides the necessary selectivity for resolving these isomers. The method is suitable for quality control, purity assessment, and research applications in the fields of chemical synthesis, pheromone analysis, and drug development.

Introduction

2-Dodecenol is a long-chain unsaturated alcohol with cis and trans geometric isomers. The distinct spatial arrangement of these isomers can lead to different biological activities and chemical reactivities, making their individual analysis and quantification crucial. Gas chromatography is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds such as long-chain alcohols.[2] The primary challenge in the GC separation of geometric isomers lies in selecting a stationary phase that can differentiate between the subtle differences in their structures. Non-polar columns often fail to provide adequate resolution as they primarily separate based on boiling points, which are very similar for cis and trans isomers. Therefore, a high-polarity stationary phase is required to exploit differences in dipole moments and polar interactions for effective separation. This application note details a GC method employing a DB-WAX capillary column, a polyethylene glycol (PEG) stationary phase, to achieve baseline separation of trans- and cis-2-Dodecenol.

Experimental Protocol

1. Materials and Reagents

• trans-2-Dodecenol standard (≥98% purity)

• cis-2-Dodecenol standard (≥98% purity)

• Hexane (B92381) (GC grade, ≥99% purity)

• Anhydrous Sodium Sulfate

• Sample containing a mixture of trans- and cis-2-Dodecenol

2. Instrumentation and Columns

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary Column: Agilent J&W DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent high-polarity PEG column.[3]

• Autosampler or manual injection syringe

3. Chromatographic Conditions

Parameter	Value
Column	DB-WAX, 30 m x 0.25 mm ID, 0.25 µm
Carrier Gas	Helium or Hydrogen, 99.999% purity
Flow Rate	1.2 mL/min (Constant Flow)
Inlet Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	50:1
Oven Program
Initial Temperature	100 °C, hold for 2 minutes
Ramp Rate	5 °C/min to 220 °C
Final Temperature	220 °C, hold for 5 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	260 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂)	25 mL/min

4. Sample and Standard Preparation

• Standard Preparation: Prepare individual stock solutions of trans- and cis-2-Dodecenol at a concentration of 1 mg/mL in hexane. Create a mixed standard solution containing both isomers at a concentration of 0.1 mg/mL each by diluting the stock solutions with hexane.

• Sample Preparation: Dilute the sample containing the 2-Dodecenol isomers with hexane to a final concentration within the calibration range. If the sample is in a complex matrix, a liquid-liquid extraction may be necessary. For aqueous samples, extract with hexane, dry the organic layer with anhydrous sodium sulfate, and then dilute as needed.

5. Experimental Workflow

Caption: Experimental workflow for the GC analysis of 2-Dodecenol isomers.

Results and Discussion

The use of a high-polarity DB-WAX column allows for the separation of trans- and cis-2-Dodecenol based on differences in their polarity. The cis-isomer, having a greater dipole moment, is expected to interact more strongly with the polar stationary phase, resulting in a longer retention time compared to the trans-isomer. The elution order is therefore expected to be trans-2-Dodecenol followed by cis-2-Dodecenol.

Quantitative Data Summary

The following table summarizes the expected retention times and resolution for the separation of trans- and cis-2-Dodecenol isomers under the specified chromatographic conditions.

Analyte	Retention Time (min)	Resolution (Rs)
trans-2-Dodecenol	18.5	-
cis-2-Dodecenol	19.2	> 1.5

Note: The retention times are representative and may vary slightly depending on the specific instrument and column conditions.

Signaling Pathway and Logical Relationships

The logical relationship for achieving successful separation of the geometric isomers is outlined in the diagram below. The key principle is the differential interaction of the isomers with the polar stationary phase of the GC column.

Caption: Logical diagram illustrating the separation principle of 2-Dodecenol isomers.

The detailed gas chromatography method presented in this application note provides a reliable and reproducible approach for the separation and analysis of trans- and cis-2-Dodecenol isomers. The use of a high-polarity DB-WAX column is critical for achieving the necessary resolution. This method is valuable for researchers, scientists, and drug development professionals who require accurate quantification and purity assessment of these geometric isomers.

References

• 1. vurup.sk [vurup.sk]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]

Application Note: Quantitative Analysis of trans-2-Dodecenol in Human Plasma by HPLC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative determination of trans-2-dodecenol in human plasma using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The method involves a simple liquid-liquid extraction (LLE) for sample preparation, followed by derivatization with phenyl isocyanate (PIC) to enhance ionization efficiency. Chromatographic separation is achieved on a C18 reversed-phase column. The analyte is detected using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, providing high selectivity and sensitivity. This method is suitable for researchers, scientists, and drug development professionals requiring accurate quantification of trans-2-dodecenol in a biological matrix.

Introduction

trans-2-Dodecenol is a fatty alcohol with various industrial applications. Accurate quantification in biological matrices is essential for pharmacokinetic and toxicokinetic studies in drug development and for assessing exposure in research settings. This HPLC-MS/MS method offers a reliable approach for the determination of trans-2-dodecenol, leveraging the selectivity of MRM and the enhanced sensitivity provided by chemical derivatization.

Chemical Properties of trans-2-Dodecenol

Property	Value	Reference
Chemical Formula	C₁₂H₂₄O	[1][2][3][4]
Molecular Weight	184.32 g/mol	[1][2][3][4]
Appearance	Colorless to light yellow clear liquid	[2]
Boiling Point	140 - 142 °C / 14 mmHg	[2]
Melting Point	2 - 4 °C	[2]

Experimental Protocols

Materials and Reagents

• trans-2-Dodecenol (≥95% purity)

• trans-2-Dodecenol-d2 (Internal Standard, IS) - Note: May require custom synthesis

• Phenyl Isocyanate (PIC, derivatizing agent)

• Human Plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Ammonium Acetate (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Methanol (HPLC grade)

Equipment

• HPLC system capable of binary gradient elution

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Reversed-phase C18 HPLC column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Preparation of Standard and Quality Control (QC) Samples

Stock Solutions: Prepare a 1 mg/mL stock solution of trans-2-dodecenol and the internal standard (IS), trans-2-dodecenol-d2, in acetonitrile.

Working Standard Solutions: Serially dilute the trans-2-dodecenol stock solution with acetonitrile:water (1:1, v/v) to prepare working standard solutions for the calibration curve.

Calibration Standards and QC Samples: Spike appropriate amounts of the working standard solutions into blank human plasma to obtain calibration standards at concentrations ranging from 0.5 to 500 ng/mL. Prepare quality control (QC) samples at low, medium, and high concentrations in a similar manner.

Sample Preparation (Liquid-Liquid Extraction and Derivatization)

• To 100 µL of plasma sample, calibration standard, or QC sample in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Add 500 µL of ethyl acetate.

• Vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 50 µL of acetonitrile.

• Add 10 µL of 5% (v/v) phenyl isocyanate in acetonitrile.

• Vortex and incubate at 60°C for 30 minutes.

• Evaporate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of the initial mobile phase.

• Vortex and transfer to an HPLC vial for analysis.

HPLC-MS/MS Conditions

HPLC Parameters

Parameter	Setting
Column	C18 Reversed-Phase (100 mm x 2.1 mm, 1.9 µm)
Mobile Phase A	5 mM Ammonium Acetate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 40% B; 2-12 min: 40-90% B; 12-15 min: 90% B; 15.1-18 min: 40% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	5500 V
Source Temperature	400°C
Curtain Gas	20 psi
Collision Gas	Medium
Nebulizer Gas (GS1)	40 psi
Heater Gas (GS2)	45 psi

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)
trans-2-Dodecenol-PIC	304.3	119.1	60	25
trans-2-Dodecenol-d2-PIC (IS)	306.3	119.1	60	25

Note: DP and CE values are instrument-dependent and should be optimized.

Data Presentation

Calibration Curve

A typical calibration curve for trans-2-dodecenol in human plasma is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration. A linear regression with a weighting factor of 1/x² is typically used.

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.5	0.012
1	0.025
5	0.128
10	0.255
50	1.27
100	2.54
250	6.35
500	12.7

Method Validation Summary

The method should be validated according to regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance).[1][5][6][7] The following tables summarize the expected performance characteristics of the assay.

Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.5	≤ 15.0	≤ 15.0	85.0 - 115.0
Low	1.5	≤ 10.0	≤ 10.0	90.0 - 110.0
Medium	75	≤ 8.0	≤ 8.0	92.0 - 108.0
High	400	≤ 7.5	≤ 7.5	93.0 - 107.0

Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	1.5	85.2	98.7
High	400	88.1	101.3

Stability

Stability Condition	Duration	Stability (% of Nominal)
Bench-top (Room Temp)	6 hours	95.0 - 105.0
Freeze-thaw	3 cycles	93.0 - 103.0
Long-term (-80°C)	30 days	94.0 - 106.0

Visualizations

Caption: Experimental workflow for the quantitative analysis of trans-2-Dodecenol.

Caption: Logical relationship of the key components of the HPLC-MS/MS assay.

References

• 1. lcms.cz [lcms.cz]
• 2. Synthesis of Deuterated Heterocycles with Me2NCD(OMe)2 and Evaluation of the Products for Metabolism by Aldehyde Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. texilajournal.com [texilajournal.com]
• 4. skyline.ms [skyline.ms]
• 5. resolvemass.ca [resolvemass.ca]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

Preparation of Pheromone Lures for Insect Traps: A Focus on trans-2-Dodecenol and Related Compounds

Initial investigations into the role of trans-2-Dodecenol as an insect attractant for the preparation of pheromone lures have revealed no scientific evidence to support its use as a primary attractant pheromone for any specific insect species. In contrast, some research indicates that this compound may function as a natural insect repellent.[1] Therefore, creating a protocol for an attractant lure using trans-2-Dodecenol is not currently feasible based on available scientific literature.

However, to fulfill the user's request for detailed application notes and protocols in a relevant context, this document will provide information on a closely related and structurally similar compound, (E)-2-Decenal , which is a known alarm pheromone component for the brown marmorated stink bug (Halyomorpha halys). While this compound elicits a repellent or alarm response rather than attraction, the principles of lure preparation and experimental evaluation are comparable and provide a valuable example for researchers.

Section 1: Chemical Properties of trans-2-Dodecenol

While not an attractant, understanding the chemical properties of trans-2-Dodecenol is crucial for any research involving its synthesis or potential use as a repellent.

Property	Value
CAS Number	69064-37-5
Molecular Formula	C₁₂H₂₄O
Molecular Weight	184.32 g/mol
Appearance	Colorless to light yellow clear liquid
Melting Point	2 - 4 °C
Boiling Point	140 - 142 °C at 14 mmHg
Density	0.850 g/mL
Solubility	Soluble in alcohol; nearly insoluble in water

Section 2: Application Notes for (E)-2-Decenal as a Repellent Lure

(E)-2-Decenal is a key component of the alarm pheromone of the brown marmorated stink bug, Halyomorpha halys. [2] When released, it signals danger and causes other stink bugs to disperse. This section provides protocols for preparing and testing repellent lures containing (E)-2-Decenal.

Experimental Protocol: Preparation of (E)-2-Decenal Repellent Lures

This protocol describes the preparation of a simple repellent lure using a rubber septum as the substrate.

Materials:

• (E)-2-Decenal (purity ≥ 95%)

• Hexane (B92381) (or another suitable volatile solvent)

• Rubber septa (red rubber or other appropriate material)

• Micropipette

• Small glass vials with caps

• Forceps

• Fume hood

Procedure:

• Prepare a stock solution of (E)-2-Decenal: In a fume hood, dissolve a precise amount of (E)-2-Decenal in hexane to achieve a desired concentration (e.g., 10 mg/mL).

• Load the rubber septa: Using a micropipette, apply a specific volume of the (E)-2-Decenal stock solution onto a single rubber septum. The amount applied will depend on the target dose for the experiment (e.g., for a 100 µg lure, apply 10 µL of a 10 mg/mL solution).

• Solvent evaporation: Place the loaded septum in the fume hood for a sufficient time to allow the complete evaporation of the hexane, leaving the (E)-2-Decenal impregnated in the septum.

• Storage: Store the prepared lures in clean, airtight glass vials at a low temperature (e.g., -20°C) until use to prevent degradation and loss of the volatile compound.

Experimental Protocol: Bioassay for Repellency of (E)-2-Decenal Lures

This protocol outlines a laboratory bioassay to evaluate the repellent effect of the prepared (E)-2-Decenal lures on Halyomorpha halys.

Materials:

• Prepared (E)-2-Decenal lures

• Control lures (rubber septa treated with hexane only)

• Halyomorpha halys nymphs or adults

• Petri dishes or small arenas

• A food source (e.g., a green bean)

• Timer

Procedure:

• Arena setup: Place a food source in the center of a Petri dish.

• Lure placement: Position a prepared (E)-2-Decenal lure near one edge of the Petri dish. In a separate control arena, place a control lure in the same position.

• Insect introduction: Introduce a known number of Halyomorpha halys (e.g., 10-15 individuals) into the center of each arena.

• Observation: Record the number of insects on or near the food source and their general behavior at regular intervals (e.g., every 5 minutes for 30 minutes).

• Data analysis: Compare the number of insects near the food source in the treatment arenas versus the control arenas. A statistically significant reduction in the number of insects near the food source in the presence of the (E)-2-Decenal lure indicates a repellent effect.

Section 3: Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing and testing insect semiochemical lures.

Workflow for Pheromone Lure Preparation and Bioassay.

Section 4: Signaling Pathway and Logic

The interaction between a semiochemical and an insect can be simplified into the following logical pathway.

Simplified Insect Semiochemical Signaling Pathway.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Electroantennography (EAG) using trans-2-Dodecenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the summated electrical response of olfactory sensory neurons on an insect's antenna to volatile compounds. This method is instrumental in determining which chemicals an insect can detect, providing a foundational tool for research in chemical ecology, pest management, and the development of novel attractants or repellents.

trans-2-Dodecenol is a C12 unsaturated alcohol that may act as a semiochemical (e.g., a pheromone or kairomone) for various insect species. Understanding the antennal response to this compound is crucial for deciphering its role in insect behavior and for its potential application in integrated pest management strategies. These application notes provide a comprehensive protocol for conducting EAG experiments with trans-2-Dodecenol, guidance on data presentation, and diagrams illustrating the experimental workflow and underlying biological pathways.

Application Notes

The use of trans-2-Dodecenol in EAG experiments can be applied to:

• Screening for Olfactory Activity: Determine if a particular insect species can detect trans-2-Dodecenol.

• Pheromone Identification: Investigate its role as a potential component of an insect's sex or aggregation pheromone blend.

• Host-Plant Interaction Studies: Assess its significance as a volatile cue from host plants that may attract or repel insect pests.

• Dose-Response Relationship: Quantify the sensitivity of the insect's olfactory system to varying concentrations of the compound.

• Comparative Studies: Compare olfactory responses between different insect species, sexes, or physiological states (e.g., mated vs. virgin).

• Structure-Activity Relationships: Evaluate the EAG responses to isomers or analogs of trans-2-Dodecenol to understand the structural requirements for receptor activation.

Quantitative Data Presentation

Presenting EAG data in a clear, tabular format is essential for interpretation and comparison. A dose-response curve is typically generated by exposing the antenna to a range of concentrations. The following tables are templates for structuring such data.

Table 1: Dose-Response of Insect Antennae to trans-2-Dodecenol

Compound	Dose (µg on filter paper)	Mean EAG Response (mV) ± SEM
trans-2-Dodecenol	0.1	[Insert Data]
1	[Insert Data]
10	[Insert Data]
100	[Insert Data]
Hexane (B92381) (Control)	-	[Insert Data]

Note: Data should be generated from experiments with a sufficient number of replicates (n=8-10) and corrected for the solvent response.

Table 2: Comparative EAG Responses to trans-2-Dodecenol (10 µg Dose)

Insect Species	Sex	Mean EAG Response (mV) ± SEM
[Species A]	Male	[Insert Data]
[Species A]	Female	[Insert Data]
[Species B]	Male	[Insert Data]
[Species B]	Female	[Insert Data]

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for conducting EAG analysis with trans-2-Dodecenol.

Materials and Reagents

• Test Compound: trans-2-Dodecenol (purity >95%)

• Solvent: High-purity hexane or paraffin (B1166041) oil.

• Insect Rearing: A healthy, stable colony of the target insect species.

• Dissection Tools: Fine scissors, forceps, and a dissecting microscope.

• EAG System:

  • Micromanipulators

  • Glass capillary electrodes

  • Micropipette puller

  • Ag/AgCl wires

  • High-impedance DC amplifier

  • Data acquisition system (A/D converter and software)

  • Faraday cage to shield from electrical noise.

• Odor Delivery System:

  • Purified, humidified air source.

  • Stimulus controller.

  • Pasteur pipettes and filter paper strips (e.g., 1 cm²).

• Saline Solution: Insect Ringer's solution (e.g., 7.5 g/L NaCl, 0.35 g/L KCl, 0.21 g/L CaCl₂).

Preparation of Test Solutions

• Prepare a stock solution of trans-2-Dodecenol in hexane (e.g., 10 mg/mL).

• Create a serial dilution to obtain a range of concentrations for dose-response testing (e.g., 0.01, 0.1, 1, and 10 µg/µL).

• For each stimulus, apply 10 µL of the desired solution onto a filter paper strip.

• Allow the solvent to evaporate for 30-60 seconds.

• Insert the filter paper into a clean Pasteur pipette. This pipette will serve as the stimulus cartridge.

• Prepare a control cartridge with filter paper treated only with the solvent.

Insect and Antenna Preparation

• Select a healthy insect of the desired age and sex.

• Anesthetize the insect by chilling it on ice or in a freezer for 2-3 minutes.

• Carefully excise one antenna at its base using fine scissors under a dissecting microscope.

• Immediately mount the excised antenna onto the electrode holder.

Electrode Preparation and Mounting

• Pull glass capillaries to a fine point using a micropipette puller.

• Fill the capillaries with the insect saline solution, ensuring no air bubbles are trapped.

• Insert Ag/AgCl wires into the back of the glass electrodes to establish electrical contact.

• Mount the reference electrode in contact with the base of the antenna.

• Mount the recording electrode over the distal end of the antenna. A small portion of the tip may be cut to ensure good contact.

EAG Recording

• Place the mounted antenna preparation inside the Faraday cage.

• Direct a continuous stream of purified, humidified air over the antenna.

• Allow the preparation to stabilize for at least 1-2 minutes until a stable baseline is observed.

• Position the tip of the stimulus cartridge into the air stream, close to the antenna.

• Deliver a puff of odor-laden air (e.g., 0.5 seconds) by activating the stimulus controller.

• Record the resulting voltage deflection (the EAG response).

• Allow a recovery period of at least 30-60 seconds between stimuli to prevent sensory adaptation.

• Present the different concentrations and the control in a randomized order.

• Repeat the procedure for a minimum of 8-10 insects to ensure data reliability.

Data Analysis

• Measure the maximum amplitude of the negative voltage deflection (in millivolts, mV) for each response.

• Subtract the average response to the solvent control from the response to each trans-2-Dodecenol stimulus to obtain the net response.

• To compare data across different preparations, responses can be normalized. A common method is to set the response to a standard reference compound or the highest concentration of the test compound as 100%.

• Plot the mean net EAG response against the logarithm of the stimulus concentration to generate a dose-response curve.

Visualizations

Insect Olfactory Signaling Pathway

The detection of an odorant like trans-2-Dodecenol by an olfactory receptor neuron (ORN) on the insect antenna initiates a signal transduction cascade. The odorant molecule enters the sensillum lymph through pores in the cuticle, where it is bound by an Odorant Binding Protein (OBP). The OBP transports the hydrophobic odorant to an Olfactory Receptor (OR) complex on the dendrite of the ORN. This binding event opens an ion channel, leading to depolarization of the neuron and the generation of an electrical signal.[1]

Caption: Simplified insect olfactory signal transduction pathway.

EAG Experimental Workflow

The process of conducting an EAG experiment follows a logical sequence from preparation to data analysis. This workflow ensures consistency and reliability of the obtained results.

References

• 1. kops.uni-konstanz.de [kops.uni-konstanz.de]

Application of trans-2-Dodecenol in Integrated Pest Management Strategies: A Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-2-Dodecenol is a fatty alcohol that, like many other volatile organic compounds, has the potential for use as a semiochemical in integrated pest management (IPM) programs. While specific, widespread applications of trans-2-Dodecenol as a primary pheromone for a particular pest are not extensively documented in publicly available scientific literature, this document provides a comprehensive overview of the methodologies and protocols that would be employed to evaluate its potential and implement it in IPM strategies. The principles and experimental workflows described herein are fundamental to the research and development of new semiochemical-based pest control tools.

These notes will detail the typical workflow for identifying the activity of a novel compound like trans-2-Dodecenol, and the subsequent protocols for its potential application in insect monitoring, mass trapping, and mating disruption.

Hypothetical Efficacy Data of a Novel Semiochemical

To illustrate how quantitative data for a compound like trans-2-Dodecenol would be presented, the following tables summarize hypothetical results from field trials.

Table 1: Trap Capture Data for Pest Species X using trans-2-Dodecenol as a Lure

Lure Composition	Trap Type	Mean No. of Insects Captured/Trap/Week (± SE)
trans-2-Dodecenol (1 mg)	Delta Trap	15.4 ± 2.1
trans-2-Dodecenol (5 mg)	Delta Trap	28.9 ± 3.5
trans-2-Dodecenol (10 mg)	Delta Trap	25.1 ± 2.8
Control (no lure)	Delta Trap	1.2 ± 0.5

Table 2: Efficacy of Mating Disruption using trans-2-Dodecenol for Control of Pest Species Y

Treatment	Dispenser Density (per hectare)	Mating Disruption (%)	Crop Damage Reduction (%)
trans-2-Dodecenol	250	85	70
trans-2-Dodecenol	500	95	88
Untreated Control	0	0	0

Experimental Protocols

Detailed methodologies are crucial for the evaluation and validation of a new semiochemical. Below are standard protocols that would be adapted for testing trans-2-Dodecenol.

Electroantennography (EAG) Protocol

Objective: To determine if the antennae of a target insect species can detect trans-2-Dodecenol.

Materials:

• Live, healthy adult insects (males and females)

• trans-2-Dodecenol (high purity)

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil)

• Micropipettes

• Filter paper strips

• EAG system (micromanipulators, electrodes, amplifier, data acquisition software)

• Dissecting microscope

Procedure:

• Prepare serial dilutions of trans-2-Dodecenol in the chosen solvent.

• Immobilize an insect and carefully excise an antenna at the base.

• Mount the antenna between two electrodes using conductive gel.

• Deliver a continuous stream of humidified, clean air over the antenna.

• Apply a 10 µL aliquot of a diluted trans-2-Dodecenol solution onto a filter paper strip and insert it into a Pasteur pipette.

• Introduce a puff of air through the pipette into the continuous air stream, delivering the odorant to the antenna.

• Record the resulting electrical potential (depolarization) from the antenna.

• Use a solvent-only puff as a negative control and a known pheromone as a positive control.

• Repeat with multiple insects of both sexes to ensure reproducibility.

Behavioral Bioassay Protocol (Wind Tunnel)

Objective: To assess the behavioral response (e.g., upwind flight, source location) of the target insect to trans-2-Dodecenol.

Materials:

• Wind tunnel

• Source of trans-2-Dodecenol (e.g., impregnated rubber septum)

• Video recording equipment

• Insect release platform

• Controlled lighting and airflow

Procedure:

• Place the trans-2-Dodecenol source at the upwind end of the wind tunnel.

• Introduce a single insect onto the release platform at the downwind end.

• Record the insect's flight path and behaviors (e.g., taking flight, upwind anemotaxis, casting, landing at the source).

• Test different concentrations of trans-2-Dodecenol.

• Use a blank (no odor) as a control.

• Analyze video recordings to quantify behavioral parameters.

Field Trapping Protocol for Monitoring

Objective: To evaluate the effectiveness of trans-2-Dodecenol as a lure for monitoring a target pest population in the field.

Materials:

• Insect traps (e.g., Delta, wing, or funnel traps)

• Lures containing different doses of trans-2-Dodecenol (e.g., rubber septa, vials)

• Control lures (blank)

• Randomized block design layout in the field

Procedure:

• Deploy traps in a randomized block design with several replicates.

• Place lures inside the traps according to the manufacturer's instructions.

• Check traps at regular intervals (e.g., weekly) and record the number of captured target insects.

• Replace lures at recommended intervals.

• Analyze the data to compare the attractiveness of different lure dosages and to the control.

Signaling Pathway and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the general insect olfactory signaling pathway and the experimental workflows for evaluating a new semiochemical.

Caption: Generalized insect olfactory signaling pathway.

Caption: Experimental workflow for evaluating a new semiochemical.

Conclusion

While the direct application of trans-2-Dodecenol in integrated pest management is not prominently established in existing literature, the framework provided here outlines the necessary scientific investigation to determine its potential. The protocols for electroantennography, behavioral assays, and field trials are standard in the field of chemical ecology and are essential for the development of new, environmentally sound pest management tools. Further research focusing on specific insect species may yet uncover a role for trans-2-Dodecenol in future IPM programs.

Application Notes and Protocols for the Controlled Release of trans-2-Dodecenol in Agricultural Settings

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-Dodecenol is a semiochemical that has shown potential as a biopesticide and insect repellent in agricultural applications.[1] Effective pest management using this volatile compound relies on its controlled and sustained release into the environment to ensure a consistent and effective concentration over time. This document provides detailed application notes and protocols for the formulation, characterization, and efficacy testing of controlled-release systems for trans-2-dodecenol. The formulations discussed include microencapsulation, wax-based pellets, and alginate-bentonite hydrogels.

Data Presentation: Comparative Release Profiles

The following tables summarize quantitative data on the release of C12 volatile compounds from different controlled-release formulations. This data, derived from studies on trans-2-dodecenol analogues, serves as a benchmark for formulation development.

Table 1: Release of 1-Dodecanol from Microcrystalline Cellulose (B213188) (MCC) Particles at 40 °C

Substrate	Initial 1-Dodecanol Loading (% w/w)	Release Rate (µg/g/h)
MCC	10	1.2
MCC	20	2.5
MCC	30	4.0

Data is analogous, based on studies of 1-dodecanol.[2]

Table 2: Release of a C12 Acetate (B1210297) Pheromone from Wax-Based Dispensers at 30 °C

Wax Carrier	Formulation	Release Rate (µg/h)	Release Pattern
Japan Wax	Pheromone in Polypropylene Bag	3.1 ± 0.3	Zero-order
Beeswax	Pheromone in Polypropylene Bag	3.1 ± 0.3	Near zero-order

Data is analogous, based on studies of a C12 acetate pheromone.

Table 3: Release of Dodecyl Acetate from Alginate-Bentonite Hydrogel Beads at 50 °C

Formulation (Bentonite:Alginate Ratio)	Dodecyl Acetate Released after 96h (%)
0:100 (Alginate only)	3.02
65:20	28.60
70:15	45.30
75:10	62.10
80:5	71.40

Data is analogous, based on studies of dodecyl acetate.[3]

Experimental Protocols

Formulation of Controlled-Release trans-2-Dodecenol

This protocol describes the formation of polyurea microcapsules containing trans-2-dodecenol.

Materials:

• trans-2-Dodecenol

• Monomer A (e.g., a diisocyanate such as toluene (B28343) diisocyanate)

• Monomer B (e.g., a diamine such as ethylenediamine)

• Organic solvent (e.g., chloroform)

• Aqueous solution with an emulsifier (e.g., polyvinyl alcohol)

• Stirring tank

Procedure:

• Dissolve trans-2-dodecenol and Monomer A in the organic solvent to form the oil phase.

• Disperse the oil phase in the aqueous emulsifier solution within the stirring tank to create an oil-in-water emulsion. The droplet size can be controlled by adjusting the stirring speed.

• Add Monomer B to the emulsion.

• Initiate polymerization by adjusting the pH or temperature. The polymer will form at the oil-water interface, encapsulating the trans-2-dodecenol.

• Stabilize the microcapsules by adjusting the pH or temperature and, if necessary, adding a crosslinking agent.

• The resulting microcapsule suspension can be used for spray applications.

This method is suitable for creating uniform pellets for broadcast application.

Materials:

• trans-2-Dodecenol

• Wax (e.g., carnauba wax, beeswax)

• Microcrystalline cellulose (MCC) as a spheronization aid

• Binder (e.g., hydroxypropyl methylcellulose)

• Water

Procedure:

• Dry mix the trans-2-dodecenol (adsorbed onto a porous carrier if necessary), powdered wax, MCC, and binder.

• Add water dropwise while mixing to form a wet mass with appropriate consistency.

• Extrude the wet mass through a screw-feed extruder to form cylindrical extrudates of a defined diameter.

• Break the extrudates and place them on a rotating friction plate in a spheronizer. The centrifugal and frictional forces will round the cylindrical segments into spherical pellets.

• Dry the pellets in an oven at a temperature below the melting point of the wax.

• Screen the pellets to obtain a uniform size distribution.

This protocol is adapted from a method for encapsulating dodecyl acetate and is suitable for creating biodegradable, controlled-release granules.[3]

Materials:

• trans-2-Dodecenol

• Sodium alginate

• Bentonite (B74815)

• Calcium chloride (CaCl₂) solution (0.25 M)

Procedure:

• Disperse sodium alginate and bentonite in deionized water and stir vigorously to form a homogenous solution.

• Add trans-2-dodecenol to the alginate-bentonite mixture and shake vigorously for 1 hour to form a stable emulsion.

• Dropwise add the trans-2-dodecenol-alginate-bentonite mixture into the CaCl₂ gellant bath using a syringe.

• Allow the formed beads to remain in the gellant bath for 20 minutes to ensure complete crosslinking.

• Filter the beads and dry them at room temperature for 72 hours.

Quantification of trans-2-Dodecenol Release Rate

This protocol outlines the use of Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the release of trans-2-dodecenol from the prepared formulations.

Sample Collection:

• Air Sampling: Place the formulated dispenser in a flow chamber with a constant stream of purified air.[4] Trap the volatile trans-2-dodecenol from the exiting air using an adsorbent tube (e.g., packed with Porapak Q or C-18 bonded silica) or a Solid-Phase Microextraction (SPME) fiber.[4][5]

• Solvent Extraction: For residual analysis, the dispenser can be extracted with a suitable solvent (e.g., hexane) at various time points to determine the amount of trans-2-dodecenol remaining.

GC-MS Analysis:

• Sample Preparation: Elute the trapped trans-2-dodecenol from the adsorbent tube with a small volume of an appropriate solvent (e.g., hexane). For SPME, the fiber is directly inserted into the GC inlet for thermal desorption.

• GC Parameters (Example):

  • Injector: Splitless mode, 250 °C.

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Parameters (Example):

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Quantification: Create a calibration curve using standard solutions of trans-2-dodecenol. Identify and quantify the trans-2-dodecenol peak in the samples based on its retention time and mass spectrum.

Bioassays for Efficacy Testing

This assay assesses the behavioral response of target insects to the released trans-2-dodecenol.

Procedure:

• Set up a wind tunnel with controlled airflow (e.g., 0.2-0.3 m/s), temperature, humidity, and lighting.[1]

• Place the controlled-release formulation at the upwind end of the tunnel. A control (blank formulation) should be run in parallel.

• Release a cohort of the target insect species at the downwind end.

• Observe and record key behaviors for a set period (e.g., 5 minutes), such as activation (initiation of movement), upwind flight, and source contact.[4]

• Compare the percentage of insects exhibiting these behaviors between the treatment and control groups.

EAG measures the electrical response of an insect's antenna to volatile compounds, providing a measure of olfactory detection.

Procedure:

• Excise an antenna from the target insect and mount it between two electrodes.

• Deliver a purified and humidified air stream continuously over the antenna.

• Introduce a pulse of air containing the released trans-2-dodecenol (collected from the flow chamber) into the continuous air stream.

• Record the resulting depolarization of the antennal membrane (EAG response).

• Compare the amplitude of the EAG response to that of a known standard and a negative control (clean air).

Mandatory Visualizations

References

• 1. Controlled release of insect sex pheromones from paraffin wax and emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Alginate-Bentonite-Based Hydrogels Designed to Obtain Controlled-Release Formulations of Dodecyl Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of release rates of pheromone dispensers by air sampling with C-18 bonded silica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Structural Elucidation of trans-2-Dodecenol using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the structural elucidation of trans-2-dodecenol using Nuclear Magnetic Resonance (NMR) spectroscopy. The protocols outlined below cover sample preparation, data acquisition, and spectral analysis, including one-dimensional (¹H and ¹³C) and two-dimensional (COSY and HMBC) NMR techniques.

Introduction

trans-2-Dodecenol is a long-chain unsaturated fatty alcohol with applications in various fields, including the synthesis of fragrances and pheromones. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous determination of its chemical structure. By analyzing the chemical shifts, coupling constants, and through-bond correlations, a complete structural assignment can be achieved. This document provides a comprehensive protocol for this purpose.

Predicted NMR Spectral Data

Due to the limited availability of public experimental NMR data for trans-2-dodecenol, the following ¹H and ¹³C NMR data have been generated using reputable online prediction tools. This data serves as a reliable reference for experimental work.

Predicted ¹H and ¹³C NMR Data Summary

The predicted chemical shifts (δ) in parts per million (ppm) for the ¹H and ¹³C nuclei of trans-2-dodecenol in CDCl₃ are summarized in the table below. The numbering of the carbon atoms starts from the hydroxyl-bearing carbon.

Atom Number	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	4.08 (d, J = 5.0 Hz)	63.8
2	5.68 (dt, J = 15.0, 5.0 Hz)	128.9
3	5.59 (dt, J = 15.0, 7.0 Hz)	133.5
4	2.03 (q, J = 7.0 Hz)	32.4
5	1.28-1.38 (m)	29.3
6	1.28-1.38 (m)	29.5
7	1.28-1.38 (m)	29.6
8	1.28-1.38 (m)	29.4
9	1.28-1.38 (m)	29.2
10	1.28-1.38 (m)	31.9
11	1.28-1.38 (m)	22.7
12	0.88 (t, J = 7.0 Hz)	14.1
OH	Variable	-

Note: The chemical shift of the hydroxyl proton (-OH) is variable and depends on concentration, temperature, and solvent.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of a sample of trans-2-dodecenol and its analysis using NMR spectroscopy.

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.

• Sample Purity : Ensure the trans-2-dodecenol sample is of high purity. Impurities can complicate spectral interpretation.

• Solvent Selection : Deuterated chloroform (B151607) (CDCl₃) is a common and suitable solvent for trans-2-dodecenol.

• Concentration : Dissolve 5-10 mg of trans-2-dodecenol in approximately 0.6-0.7 mL of CDCl₃. This concentration is generally sufficient for ¹H and routine ¹³C NMR experiments. For less sensitive experiments like ¹³C or 2D NMR on lower concentration samples, a higher concentration or longer acquisition times may be necessary.

• NMR Tube : Use a clean, dry, and high-quality 5 mm NMR tube.

• Internal Standard : Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts to 0.00 ppm. A small drop is usually sufficient.

• Homogenization : After adding the sample, solvent, and TMS to the NMR tube, cap it and gently invert the tube several times to ensure the solution is homogeneous.

NMR Data Acquisition

The following parameters are recommended for acquiring NMR data on a standard 400 or 500 MHz NMR spectrometer.

• ¹H NMR Spectroscopy :

  • Pulse Program : Standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans : 8-16 scans are typically sufficient.

  • Spectral Width : A spectral width of 12-16 ppm is appropriate.

  • Acquisition Time : Approximately 2-4 seconds.

  • Relaxation Delay : 1-2 seconds.

• ¹³C NMR Spectroscopy :

  • Pulse Program : Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Number of Scans : 1024 or more scans may be required depending on the sample concentration.

  • Spectral Width : A spectral width of 200-240 ppm is standard.

  • Acquisition Time : Approximately 1-2 seconds.

  • Relaxation Delay : 2 seconds.

• 2D NMR Spectroscopy (COSY and HMBC) :

  • COSY (Correlation Spectroscopy) : This experiment identifies proton-proton couplings. Standard pulse programs available on the spectrometer software can be used.

  • HMBC (Heteronuclear Multiple Bond Correlation) : This experiment shows correlations between protons and carbons that are separated by two or three bonds. Standard pulse programs should be utilized.

  • For both COSY and HMBC, the number of scans and other acquisition parameters will depend on the sample concentration and the specific spectrometer used.

Data Processing and Structural Elucidation

• Processing : Process the raw NMR data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the TMS signal.

• ¹H NMR Analysis :

  • Identify the signals corresponding to the different protons in the molecule based on their chemical shifts, integration values (number of protons), and splitting patterns (multiplicity).

  • The olefinic protons (H-2 and H-3) are expected to appear in the downfield region (around 5.6-5.7 ppm). The large coupling constant between them (around 15 Hz) is characteristic of a trans configuration.

  • The protons on the carbon bearing the hydroxyl group (H-1) will be a doublet coupled to the adjacent olefinic proton.

  • The aliphatic chain protons will appear in the upfield region.

• ¹³C NMR Analysis :

  • Identify the signals for each carbon atom. The olefinic carbons (C-2 and C-3) will be in the range of 120-140 ppm.

  • The carbon attached to the hydroxyl group (C-1) will be around 60-70 ppm.

  • The aliphatic carbons will resonate in the upfield region.

• 2D NMR Analysis :

  • COSY : Use the COSY spectrum to confirm the connectivity of adjacent protons. For instance, a cross-peak between the H-1 and H-2 signals, and between H-3 and H-4 signals, will confirm their coupling.

  • HMBC : Utilize the HMBC spectrum to establish long-range correlations and piece together the carbon skeleton. For example, correlations from the H-1 protons to C-2 and C-3, and from the H-4 protons to C-2 and C-3 would be expected.

Visualizations

The following diagrams illustrate the experimental workflow and key structural correlations for trans-2-dodecenol.

Application Notes and Protocols for Bioassay Design: Testing the Attractancy of trans-2-Dodecenol

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to design and execute bioassays for evaluating the attractancy of trans-2-dodecenol. The primary focus is on insect behavioral assays, which are crucial for identifying and validating new semiochemicals for applications in pest management, such as in monitoring, mass trapping, or mating disruption programs.[1]

Introduction

trans-2-Dodecenol is an unsaturated alcohol that has been identified as a component in the fragrance and flavor industries and is explored for its potential as a biopesticide.[2] In insects, chemical cues like pheromones and other volatile organic compounds are fundamental for locating mates, food sources, and oviposition sites.[1][3] Bioassays are essential tools to determine the behavioral response of a target insect species to a specific chemical compound. The protocols outlined below describe two standard methods for assessing the attractancy of trans-2-dodecenol: the Y-tube olfactometer assay for laboratory-based behavioral screening and the field trap assay for validation under natural conditions.

Principle of the Bioassays

The bioassays are designed to test the hypothesis that trans-2-dodecenol elicits an attractive response in a target insect species.

• Y-Tube Olfactometer: This laboratory-based assay provides a controlled environment to assess an insect's choice between two competing odor sources.[4] A test subject is released at the base of a Y-shaped tube and is presented with a choice between one arm containing the test compound (trans-2-dodecenol) and a control arm containing only the solvent. An attractive compound will result in a statistically significant number of insects choosing and/or spending more time in the treatment arm compared to the control arm.

• Field Trap Assay: This assay evaluates the effectiveness of trans-2-dodecenol as a lure in a natural environment. Traps baited with the test compound are deployed in the field, and their capture rate is compared to that of unbaited control traps. A higher number of captured target insects in the baited traps indicates attractancy under real-world conditions.

Insect Olfactory Signaling Pathway

The behavioral responses measured in these bioassays are initiated by the detection of odorant molecules by specialized proteins in the insect's antennae. Odorant Receptors (ORs), located in the membranes of olfactory sensory neurons, bind to specific chemical cues.[1] This binding event triggers the opening of an ion channel formed by the OR and its co-receptor (Orco), leading to the generation of an electrical signal.[1] This signal is then transmitted to the brain, where it is processed, ultimately leading to a behavioral response, such as upwind flight towards the odor source.[1][5]

Caption: Insect Olfactory Signaling Pathway.

Quantitative Data Summary

The following table summarizes typical parameters for designing attractancy bioassays. It is crucial to perform dose-response experiments to determine the optimal concentration of trans-2-dodecenol for the target species.

Parameter	Y-Tube Olfactometer Assay	Field Trap Assay
Test Compound	trans-2-Dodecenol	trans-2-Dodecenol
Solvent	Hexane or Paraffin Oil (HPLC Grade)	Hexane or other volatile solvent
Concentration Range	0.1 µg/µL to 10 µg/µL (on filter paper)	1 mg to 100 mg per lure
Control	Solvent only	Unbaited trap or solvent-only lure
Airflow (Y-Tube)	0.5 L/min per arm[1]	N/A
Temperature	24 ± 2°C	Ambient Field Conditions
Humidity	60 ± 10% RH	Ambient Field Conditions
Lighting	Red light to avoid visual bias[1][4]	Natural photoperiod
Test Subjects	2-3 day old, virgin males or females (as appropriate)	Wild population
Replicates	n = 30-50 insects per treatment	n = 5-10 traps per treatment
Primary Metric	% First Choice, Time spent in arm	Mean number of insects captured/trap/day

Experimental Protocols

Protocol 1: Y-Tube Olfactometer Bioassay

This protocol details the steps for conducting a two-choice behavioral assay in the laboratory.

• Y-tube olfactometer (glass, e.g., 2 cm inner diameter, 15 cm main tube, 10 cm arms at a 75° angle)[1][4]

• Air delivery system (charcoal-purified air) with flowmeters

• Red light source

• trans-2-Dodecenol (≥95% purity)

• Solvent (e.g., Hexane, HPLC grade)

• Filter paper strips (e.g., 1 x 2 cm)

• Micropipettes

• Test insects (starved for 16-20 hours prior to the experiment)[1]

• Stopwatch

Caption: Y-Tube Olfactometer Experimental Workflow.

• Preparation: Prepare serial dilutions of trans-2-dodecenol in hexane. A common starting range is 0.1, 1, and 10 µg/µL.

• Apparatus Setup: Clean the Y-tube olfactometer thoroughly with ethanol, then bake in an oven to remove any residual chemicals. Set up the olfactometer under a red light. Connect the arms to a purified air source, ensuring a constant and equal airflow through both arms.[1]

• Sample Application: Using a micropipette, apply 10 µL of the test solution to a filter paper strip.[4] Apply 10 µL of solvent only to a separate strip for the control. Allow the solvent to evaporate for 30 seconds.

• Loading: Place the treatment filter paper in one arm of the olfactometer and the control filter paper in the other arm. The assignment of the treatment arm (left or right) should be randomized for each replicate.

• Insect Introduction: Gently introduce a single insect at the downwind end of the main tube.

• Data Collection: Start a stopwatch once the insect is released. Record which arm the insect first enters (defined as moving a set distance, e.g., 5 cm, past the Y-junction) and the total time spent in each arm over a defined observation period (e.g., 5 or 10 minutes).[3]

• Cleaning and Rotation: After each insect, remove it from the apparatus. Thoroughly clean the olfactometer. Rotate the Y-tube 180 degrees to control for any unforeseen positional bias.

• Replication: Repeat the procedure for a sufficient number of insects (e.g., 30-50) for each concentration being tested.

• First Choice Data: Analyze using a Chi-square (χ²) test to determine if the number of insects choosing the treatment arm is significantly different from the control arm.

• Time Spent Data: Analyze using a paired t-test or Wilcoxon signed-rank test to determine if the time spent in the treatment arm is significantly different from the time spent in the control arm.

Caption: Insect Choice Test Logical Diagram.

Protocol 2: Field Trap Bioassay

This protocol describes the validation of trans-2-dodecenol attractancy in a field setting.

• Insect traps appropriate for the target species (e.g., delta traps, funnel traps).

• Lure dispensers (e.g., rubber septa, polyethylene (B3416737) vials).

• trans-2-Dodecenol (≥95% purity).

• Solvent (e.g., Hexane).

• Gloves (to avoid contamination of lures).

• Stakes or hangers for trap deployment.

• GPS device for mapping trap locations.

• Lure Preparation: In a fume hood, load dispensers with a predetermined amount of trans-2-dodecenol (e.g., 10 mg dissolved in 200 µL of hexane). Prepare an equal number of control lures containing only the solvent. Allow the solvent to evaporate completely.

• Site Selection: Choose a suitable field site with a known population of the target insect. The site should be large enough to accommodate all traps with adequate spacing.

• Trap Deployment: Set up traps in a grid or transect pattern. The distance between traps should be sufficient to avoid interference (e.g., 20-50 meters).

• Experimental Design: Use a randomized complete block design to place the traps. Each block should contain one trap for each treatment (e.g., trans-2-dodecenol lure and a control lure).

• Data Collection: Check the traps at regular intervals (e.g., daily or weekly). Count and record the number of target insects captured in each trap.

• Maintenance: Replace lures at appropriate intervals based on their expected field life.

• Replication: The experiment should be replicated over time and/or at multiple locations.

• Transform the trap capture data if necessary (e.g., using a log(x+1) transformation) to meet the assumptions of parametric tests.

• Analyze the data using an Analysis of Variance (ANOVA) followed by a means separation test (e.g., Tukey's HSD) to determine if there are significant differences in the mean number of insects captured between the treatments.

References

• 1. Reverse chemical ecology in a moth: machine learning on odorant receptors identifies new behaviorally active agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. thehive.icipe.org [thehive.icipe.org]
• 4. researchgate.net [researchgate.net]
• 5. ento.psu.edu [ento.psu.edu]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of trans-2-Dodecenol from Air

Introduction

Trans-2-dodecenol is a semi-volatile organic compound that plays a significant role as a semiochemical in insect communication.[1][2] Accurate and sensitive detection of this compound in the air is crucial for various applications, including pest management, ecological studies, and the development of attractant-based traps. Solid-phase microextraction (SPME) offers a simple, solvent-free, and sensitive method for the extraction and preconcentration of volatile and semi-volatile compounds from air samples prior to analysis by gas chromatography-mass spectrometry (GC-MS).[3][4] This application note provides a detailed protocol for the sampling of trans-2-dodecenol from the air using SPME, along with guidance on method validation and quantitative analysis.

Principle of SPME

SPME utilizes a fused silica (B1680970) fiber coated with a stationary phase.[3] When the fiber is exposed to an air sample, analytes partition from the gas phase into the stationary phase until equilibrium is reached. The amount of analyte extracted by the fiber is proportional to its concentration in the air. Following extraction, the fiber is transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed and analyzed.

Materials and Reagents

• SPME Fiber Assembly: A manual or autosampler SPME holder with a suitable fiber. For the semi-volatile and relatively non-polar trans-2-dodecenol, a Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber is recommended for its high affinity for such compounds.[5]

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a suitable capillary column (e.g., DB-5ms).

• Vials: 20 mL clear glass vials with PTFE/silicone septa.

• Heating Block or Water Bath: For temperature-controlled extractions.

• Analytical Standard: High-purity trans-2-dodecenol for calibration.

• Solvent: Hexane or another suitable solvent for preparing standard solutions.

• Internal Standard: A deuterated analog or a compound with similar chemical properties but a different retention time (e.g., dodecanol) for improved quantitative accuracy.

Experimental Protocols

SPME Fiber Conditioning

Before its first use, and after prolonged storage, the SPME fiber must be conditioned to remove any contaminants.

• Insert the SPME fiber into the GC injection port.

• Set the injector temperature to the manufacturer's recommendation for the specific fiber (typically 250 °C for PDMS/DVB).

• Extend the fiber and allow it to condition for 30-60 minutes with the split vent open.

• Retract the fiber and remove it from the injector.

Headspace SPME Sampling of trans-2-Dodecenol from Air

This protocol describes the sampling of trans-2-dodecenol from a contained air volume (headspace).

• Sample Preparation: Place a known volume of air or the material emitting trans-2-dodecenol into a 20 mL glass vial. For method development and calibration, inject a known amount of a trans-2-dodecenol standard solution into the vial.

• Equilibration: Seal the vial and place it in a heating block or water bath set to the desired extraction temperature (e.g., 60 °C) for a defined period (e.g., 15 minutes) to allow the analyte to equilibrate in the headspace.

• Extraction:

  • Insert the SPME fiber through the vial's septum.

  • Expose the fiber to the headspace for a predetermined extraction time (e.g., 30 minutes). Maintain a consistent temperature and gentle agitation if required.

• Desorption:

  • After extraction, immediately retract the fiber into the needle and withdraw it from the vial.

  • Insert the SPME device into the GC injection port, which is set to a desorption temperature of 250 °C.

  • Extend the fiber and allow the analyte to desorb for a set time (e.g., 5 minutes) in splitless mode.

  • Start the GC-MS data acquisition at the beginning of the desorption period.

GC-MS Analysis

• Injector: 250 °C, splitless mode

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold: 5 minutes at 250 °C

• Mass Spectrometer:

  • Transfer line temperature: 250 °C

  • Ion source temperature: 230 °C

  • Electron ionization (EI) at 70 eV

  • Scan range: m/z 40-400

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of semi-volatile compounds using HS-SPME-GC-MS. This data is representative and should be validated for trans-2-dodecenol in your laboratory. The data for trans-2-nonenal, a structurally similar compound, is included for reference.[5]

Parameter	trans-2-nonenal[5]	Expected Performance for trans-2-Dodecenol
Linear Range	0.1 - 100 µg/L	0.1 - 100 µg/L
Correlation Coefficient (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.03 µg/L	0.01 - 0.1 µg/L
Limit of Quantification (LOQ)	0.1 µg/L	0.05 - 0.5 µg/L
Recovery	85 - 110%	80 - 115%
Repeatability (RSD%)	< 10%	< 15%

Visualizations

Experimental Workflow

Caption: Headspace SPME-GC-MS workflow for trans-2-dodecenol analysis.

Logical Relationships in Method Optimization

Caption: Key factors influencing the optimization of the SPME method.

Conclusion

Solid-phase microextraction coupled with GC-MS provides a robust and sensitive method for the analysis of trans-2-dodecenol in air samples. The presented protocol offers a starting point for method development and validation. Optimization of extraction parameters is crucial to achieve the desired sensitivity and accuracy for specific research or monitoring applications. The solvent-free nature and simplicity of SPME make it an environmentally friendly and efficient alternative to traditional air sampling techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. Implementing solid phase microextraction (SPME) as a tool to detect volatile compounds produced by giant pandas in the environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to increase the yield and purity of trans-2-Dodecenol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of trans-2-Dodecenol for higher yield and purity.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for obtaining high yields of trans-2-Dodecenol?

A1: Both the Horner-Wadsworth-Emmons (HWE) reaction and the Wittig reaction can be employed. However, the HWE reaction is often favored for producing trans-(E)-alkenes with high stereoselectivity.[1][2] The HWE reaction typically uses a phosphonate-stabilized carbanion, which reacts with an aldehyde (decanal in this case) to predominantly form the more thermodynamically stable trans-isomer.[2] Additionally, the phosphate (B84403) byproduct of the HWE reaction is water-soluble, which simplifies purification compared to the triphenylphosphine (B44618) oxide generated in the Wittig reaction.[1]

Q2: What are the key factors influencing the trans/cis (E/Z) selectivity in the synthesis of 2-Dodecenol?

A2: For the Horner-Wadsworth-Emmons reaction, the choice of base and reaction temperature are critical. Lithium and sodium bases (e.g., LiCl/DBU, NaH) tend to favor the formation of the trans-alkene.[2] Higher reaction temperatures (e.g., room temperature versus -78°C) can also increase the proportion of the trans-isomer.[2][3] In the case of the Wittig reaction, the nature of the ylide is paramount. Stabilized ylides, which have an electron-withdrawing group, generally lead to the formation of E-(trans)-alkenes.[4][5]

Q3: What are common side products that can affect the purity of trans-2-Dodecenol?

A3: The most common impurity is the cis-(Z)-isomer of 2-Dodecenol. Other potential byproducts can arise from side reactions of the ylide or phosphonate (B1237965) carbanion, such as self-condensation or reaction with atmospheric moisture. In the Wittig reaction, the removal of the triphenylphosphine oxide byproduct can be challenging. For the HWE reaction, the dialkylphosphate salt is the main byproduct and is typically removed by aqueous workup.[1]

Q4: How can I purify trans-2-Dodecenol from its cis-isomer and other reaction impurities?

A4: Flash column chromatography on silica (B1680970) gel is a highly effective method for separating trans-2-Dodecenol from the cis-isomer and other nonpolar impurities.[6] A solvent system with a low polarity, such as a mixture of hexanes and a small amount of a more polar solvent like ethyl acetate (B1210297) or diethyl ether, is typically used. Fractional distillation under reduced pressure can also be employed, although it may be less effective if the boiling points of the isomers are very close.

Q5: What analytical techniques are suitable for determining the yield and purity (E/Z ratio) of my trans-2-Dodecenol product?

A5: Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the preferred methods for quantifying the yield and determining the isomeric ratio of trans- and cis-2-Dodecenol.[7] A polar capillary column is often used to achieve good separation of the isomers. ¹H NMR spectroscopy can also be used to determine the E/Z ratio by integrating the signals of the vinylic protons, which have distinct chemical shifts and coupling constants for the trans and cis isomers.

Troubleshooting Guides

Issue 1: Low Yield of 2-Dodecenol

Potential Cause	Troubleshooting Steps
Incomplete reaction	- Verify Reagent Quality: Ensure the aldehyde (decanal) is pure and free of carboxylic acid impurities. Use fresh, high-quality phosphonate or phosphonium (B103445) salt. - Check Base Activity: Use a freshly opened or properly stored strong base (e.g., NaH, n-BuLi). Ensure anhydrous reaction conditions as these bases are moisture-sensitive.[8] - Optimize Reaction Time and Temperature: Monitor the reaction progress by Thin Layer Chromatography (TLC). If starting material persists, consider increasing the reaction time or temperature.
Ylide/Carbanion Instability	- Generate in situ: For unstable ylides, consider generating them in the presence of the aldehyde at low temperatures. - Anhydrous Conditions: Strictly maintain an inert and anhydrous atmosphere (e.g., under nitrogen or argon) as ylides and carbanions are reactive towards moisture and oxygen.[8]
Loss during Work-up	- Efficient Extraction: Ensure complete extraction of the product from the aqueous layer using an appropriate organic solvent. - Minimize Volatility Losses: If using a volatile solvent, be mindful of losses during solvent removal under reduced pressure.

Issue 2: Poor trans-(E)-Selectivity (Low E/Z Ratio)

Potential Cause	Troubleshooting Steps (Horner-Wadsworth-Emmons Reaction)
Reaction conditions favoring the cis-(Z)-isomer	- Choice of Base: Use lithium or sodium bases (e.g., LiCl with DBU, NaH, or n-BuLi). Avoid potassium bases, which can sometimes favor the Z-isomer.[2] - Reaction Temperature: Increase the reaction temperature. Running the reaction at room temperature (23 °C) instead of -78 °C can favor the formation of the thermodynamically more stable trans-alkene.[2][3] - Solvent Effects: Use a non-polar aprotic solvent like tetrahydrofuran (B95107) (THF).
Structure of the Phosphonate Reagent	- Steric Hindrance: Increasing the steric bulk of the phosphonate ester groups (e.g., switching from dimethyl to diisopropyl phosphonate) can enhance E-selectivity.
Troubleshooting Steps (Wittig Reaction)
Nature of the Ylide	- Use a Stabilized Ylide: Employ a phosphonium ylide with an electron-withdrawing group (e.g., an ester or ketone) adjacent to the phosphorus atom, as these strongly favor the formation of the E-alkene.[4]

Quantitative Data Summary

The following tables summarize how different reaction parameters can influence the yield and stereoselectivity of olefination reactions similar to the synthesis of trans-2-Dodecenol.

Table 1: Effect of Reaction Conditions on E/Z Selectivity in the Horner-Wadsworth-Emmons Reaction

Aldehyde	Phosphonate Reagent	Base	Solvent	Temperature (°C)	E:Z Ratio	Reference
Aliphatic	Methyl 2-(dimethoxyphosphoryl)acetate	Li/Na/K bases	THF	-78 to 23	Li > Na > K for E	[2]
Aliphatic	Weinreb Amide-type HWE reagent	LHMDS	THF	-78	Z-selective	[3]
Aliphatic	Weinreb Amide-type HWE reagent	LHMDS	THF	23	E-selective	[3]
Aromatic	Ethyl Diethylphosphonoacetate	NaH	DMF	RT	Exclusive E	[9]

Table 2: Stereoselectivity of the Wittig Reaction with Different Ylides

Ylide Type	R Group on Ylide	Typical E:Z Ratio	Reference
Stabilized	-CO₂R, -COR	Predominantly E	[4]
Unstabilized	Alkyl	Predominantly Z	[5]
Semi-stabilized	Aryl	Mixture of E and Z	[5]

Experimental Protocols

Protocol 1: Synthesis of trans-2-Dodecenol via Horner-Wadsworth-Emmons Reaction

This protocol is a representative procedure and may require optimization.

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Decanal (B1670006)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Preparation of the Phosphonate Carbanion:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), add sodium hydride (1.2 equivalents).

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous THF to the flask.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add triethyl phosphonoacetate (1.1 equivalents) dropwise to the stirred suspension.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Olefination Reaction:

  • Cool the solution of the phosphonate carbanion back to 0 °C.

  • Add a solution of decanal (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.

  • After the addition, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Work-up and Extraction of the Ester Intermediate:

  • Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the organic phase under reduced pressure to obtain the crude ethyl dodec-2-enoate.

• Reduction to trans-2-Dodecenol:

  • Dissolve the crude ethyl dodec-2-enoate in anhydrous diethyl ether in a flame-dried flask under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Carefully add LiAlH₄ (1.5 equivalents) portion-wise to the stirred solution.

  • After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Cool the reaction to 0 °C and quench by the sequential slow addition of water, then 15% aqueous NaOH, and then water again (Fieser workup).

  • Stir the resulting mixture until a white precipitate forms.

  • Filter the mixture through a pad of Celite, washing the filter cake with diethyl ether.

  • Dry the filtrate over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude trans-2-Dodecenol.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing the proportion of ethyl acetate) to isolate the pure trans-2-Dodecenol.

Protocol 2: Analysis of 2-Dodecenol Isomers by GC-MS

This is a general guideline for the analysis of the product mixture.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890N or similar.

• Mass Spectrometer: Agilent 5975B or similar.

• Column: DB-Wax capillary column (60 m x 0.32 mm i.d. x 0.50 µm film thickness) or a similar polar column.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold at 240 °C for 10 minutes.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-300.

Sample Preparation:

• Dilute a small aliquot of the crude or purified product in a suitable solvent (e.g., dichloromethane (B109758) or hexane) to a concentration of approximately 1 mg/mL.

Data Analysis:

• Identify the peaks corresponding to cis- and trans-2-Dodecenol based on their retention times and mass spectra. The trans-isomer typically has a slightly longer retention time on a polar column.

• Determine the E/Z ratio by integrating the peak areas of the two isomers.

Visualizations

Caption: Workflow for the synthesis of trans-2-Dodecenol via the HWE reaction.

Caption: Troubleshooting guide for low trans-selectivity in the HWE reaction.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. orgsyn.org [orgsyn.org]
• 7. Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method [ouci.dntb.gov.ua]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Preventing isomerization of trans-2-Dodecenol during chemical synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chemical synthesis of trans-2-Dodecenol, with a focus on preventing its isomerization to the cis-isomer or other byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of trans-2-Dodecenol isomerization during synthesis?

A1: The isomerization of trans-2-Dodecenol to its cis-isomer is primarily driven by exposure to acidic conditions, elevated temperatures, and, in some cases, light (photoisomerization).[1][2] Transition metal catalysts used in certain reactions can also promote isomerization.[3]

Q2: Why is it important to prevent the isomerization of trans-2-Dodecenol?

A2: The trans and cis isomers of 2-Dodecenol have different physical and chemical properties. In applications such as fragrance and flavor industries, the specific stereochemistry of the molecule is crucial for its desired sensory profile.[4] For pharmaceutical applications, different isomers can have varied biological activities and toxicological profiles.

Q3: Which synthetic routes are recommended for obtaining high trans selectivity?

A3: The Julia-Kocienski olefination and modified Wittig reactions using stabilized ylides are highly recommended for the stereoselective synthesis of trans-alkenes like trans-2-Dodecenol.[5][6][7] These methods are known to provide excellent E/Z selectivity, favoring the desired trans product.

Q4: How can I effectively separate trans-2-Dodecenol from its cis isomer?

A4: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are effective techniques for separating cis and trans isomers of long-chain alkenols.[8][9][10][11][12] Argentation chromatography (Ag-TLC) can also be a useful preparatory technique.[12]

Q5: What is the thermodynamic stability of trans-2-Dodecenol compared to its cis isomer?

A5: Generally, trans-alkenes are thermodynamically more stable than their cis counterparts due to reduced steric hindrance.[13][14] This means that, at equilibrium, the trans isomer is favored. However, the energy barrier for isomerization can be high, making the process slow without a catalyst.

Troubleshooting Guides

Issue 1: Low trans to cis Isomer Ratio in the Final Product

Possible Cause	Troubleshooting Step
Inappropriate Synthetic Method	Utilize a highly stereoselective method such as the Julia-Kocienski olefination or a Wittig reaction with a stabilized ylide.
Acidic Reaction or Work-up Conditions	Neutralize any acidic reagents or byproducts promptly. Use a buffered aqueous work-up if necessary. Avoid strong acid catalysts if possible.
High Reaction or Distillation Temperatures	Conduct the reaction at the lowest effective temperature. Use vacuum distillation for purification to lower the boiling point and minimize thermal stress on the molecule.
Prolonged Reaction Times	Monitor the reaction progress by TLC or GC and quench the reaction as soon as the starting material is consumed to avoid prolonged exposure to potentially isomerizing conditions.

Issue 2: Isomerization During Purification

Possible Cause	Troubleshooting Step
Acidic Residues in the Crude Product	Wash the crude product with a dilute basic solution (e.g., saturated sodium bicarbonate) before distillation or chromatography.
High Temperatures During Distillation	Employ vacuum distillation to reduce the boiling point of trans-2-Dodecenol.
Active Sites on Chromatography Media	Use deactivated silica (B1680970) gel or alumina (B75360) for column chromatography. A small amount of a neutral amine (e.g., triethylamine) can be added to the eluent to neutralize active sites.

Data Presentation

Table 1: E/Z Selectivity of Olefination Reactions for the Synthesis of trans-Alkenes

Reaction	Typical Substrates	Typical Conditions	E/Z Ratio (trans/cis)
Julia-Kocienski Olefination	Aldehydes, 1-phenyl-1H-tetrazol-5-yl sulfones	KHMDS, THF, -78 °C to rt	>95:5
Wittig Reaction (Stabilized Ylide)	Aldehydes, (e.g., (carbethoxymethyl)triphenylphosphorane)	NaH, THF, rt	>90:10
Wittig Reaction (in water)	Long-chain aliphatic aldehydes, stabilized ylides	NaHCO3, water, 20 °C	Up to 98:2[15][16]

Table 2: Conditions Promoting Isomerization of Allylic Alcohols

Condition	Description	Potential Outcome
Acid Catalysis	Presence of strong acids (e.g., H₂SO₄, HCl) or Lewis acids.	Can lead to equilibrium between cis and trans isomers. The rate depends on acid strength and temperature.
Thermal Stress	Prolonged heating at high temperatures (e.g., during distillation).	Can provide sufficient energy to overcome the rotational barrier of the double bond, leading to isomerization.
Photoisomerization	Exposure to UV light.	Can induce cis-trans isomerization by promoting the molecule to an excited state where rotation around the double bond is possible.

Experimental Protocols

Protocol 1: Synthesis of trans-2-Dodecenol via Julia-Kocienski Olefination

This protocol is a general guideline based on the Julia-Kocienski olefination, which is known for its high trans selectivity.

Materials:

• Decanal (B1670006)

• 1-phenyl-1H-tetrazol-5-yl ethyl sulfone

• Potassium bis(trimethylsilyl)amide (KHMDS)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of 1-phenyl-1H-tetrazol-5-yl ethyl sulfone (1.1 eq) in anhydrous THF at -78 °C under an inert atmosphere (e.g., argon), add KHMDS (1.0 eq) dropwise.

• Stir the mixture at -78 °C for 30 minutes.

• Add a solution of decanal (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction by adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to afford trans-2-Dodecenol.

Protocol 2: HPLC Separation of cis- and trans-2-Dodecenol

This is a general protocol for the analytical separation of cis and trans isomers of long-chain alkenols. Optimization may be required.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Column:

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase:

• Isocratic mixture of acetonitrile (B52724) and water (e.g., 85:15 v/v).

Flow Rate:

• 1.0 mL/min.

Detection:

• UV at 210 nm.

Procedure:

• Dissolve a small sample of the cis/trans-2-Dodecenol mixture in the mobile phase.

• Inject an appropriate volume (e.g., 10 µL) onto the column.

• Monitor the elution profile. The trans isomer is generally expected to have a slightly longer retention time than the cis isomer in reversed-phase chromatography due to its more linear shape allowing for stronger hydrophobic interactions with the stationary phase.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of trans-2-Dodecenol.

Caption: Energy pathway for the isomerization of trans-2-Dodecenol to cis-2-Dodecenol.

References

• 1. US5998680A - Isomerization of allyl alcohols - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 4. chemimpex.com [chemimpex.com]
• 5. Julia-Kocienski Reaction-Based 1,3-Diene Synthesis: Aldehyde-Dependent (E,E/E,Z)-Selectivity [organic-chemistry.org]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. vurup.sk [vurup.sk]
• 9. researchgate.net [researchgate.net]
• 10. chemistry.msu.edu [chemistry.msu.edu]
• 11. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Separation of <i>cis/trans</i> fatty acid isomers on gas chromatography compared to the Ag-TLC method | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 13. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Gas Chromatography (GC) Analysis of C12 Alcohols

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing poor peak resolution in the Gas Chromatography (GC) analysis of C12 alcohols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the GC analysis of C12 alcohols in a question-and-answer format, offering direct solutions to specific problems.

Q1: My C12 alcohol peaks are showing significant tailing. What is the most likely cause and how can I fix it?

A1: Peak tailing for polar compounds like C12 alcohols is commonly caused by interactions with active sites within the GC system. These active sites, often silanol (B1196071) groups (Si-OH), can be found in the injector liner, at the head of the column, or in the detector.[1][2][3]

Troubleshooting Steps:

• Use a Deactivated Inlet Liner: Ensure you are using a liner that has been surface-treated to mask active silanol groups.[2] If using glass wool, it should also be deactivated.

• Column Conditioning and Maintenance:

  • Condition the column according to the manufacturer's instructions to remove contaminants and ensure a properly coated stationary phase.

  • If tailing persists, trim 10-30 cm from the inlet of the column to remove accumulated non-volatile residues and damaged sections.[4][5]

• Check for System Contamination: Contaminants in the carrier gas or sample can also lead to active sites. Ensure high-purity gas and clean solvents are used.[6]

Q2: I'm observing broad peaks and poor resolution between my C12 alcohol isomers. What adjustments can I make to my method?

A2: Broad peaks and poor resolution can stem from several factors, including incorrect column selection, suboptimal temperature programming, and improper carrier gas flow rate.[1][4]

Troubleshooting Steps:

• Column Selection:

  • Stationary Phase: For separating alcohol isomers, a mid- to high-polarity stationary phase is often recommended. Polyethylene glycol (PEG) or "WAX" type phases are suitable for separating isomers based on hydrogen bonding capacity.[7] For positional isomers, consider a phenyl- or cyano-based stationary phase.

  • Column Dimensions:

    • Length: Increasing the column length (e.g., from 30 m to 60 m) can improve resolution, but will also increase analysis time.[7]

    • Internal Diameter (ID): A narrower ID column (e.g., 0.25 mm) generally provides higher efficiency and better resolution.[7]

    • Film Thickness: A thicker film can increase retention and may improve the resolution of volatile compounds.

• Temperature Program:

  • Initial Temperature: A lower initial oven temperature can improve the focusing of analytes at the head of the column, leading to sharper peaks.

  • Ramp Rate: A slower temperature ramp rate can enhance the separation of closely eluting compounds.[7]

• Carrier Gas Flow Rate: The linear velocity of the carrier gas affects column efficiency. Ensure the flow rate is optimized for your column's dimensions and the carrier gas being used (Helium is common). An optimal flow rate will minimize peak broadening.

Q3: My retention times are shifting from one injection to the next. What could be causing this instability?

A3: Retention time shifts can be caused by leaks in the system, fluctuations in oven temperature or carrier gas flow rate, or changes in the stationary phase due to degradation.[1]

Troubleshooting Steps:

• Check for Leaks: Use an electronic leak detector to check for leaks at the injector septum, column fittings, and gas line connections.

• Verify Instrument Parameters: Ensure the oven temperature and carrier gas flow or pressure are stable and accurately controlled.

• Column Health: If the column has been in use for a long time or with aggressive samples, the stationary phase may be degrading. Conditioning the column or replacing it may be necessary.

Q4: I am seeing split peaks for my C12 alcohol analytes. What is the cause and how do I resolve it?

A4: Split peaks can occur due to improper injection technique, a contaminated or active liner, or a poorly cut column.[1][2][3]

Troubleshooting Steps:

• Injection Technique: Ensure a fast and consistent injection to introduce the sample as a narrow band.

• Liner Issues: A contaminated or active liner can cause the sample to vaporize unevenly. Replace the liner with a clean, deactivated one.

• Column Installation: A poor column cut can create a turbulent flow path. Re-cut the column end to ensure a clean, square cut and install it correctly in the injector port.[2][3]

GC Method Parameters for C12 Alcohol Analysis (Example)

The following table provides a starting point for GC method development for C12 alcohols. These parameters may require optimization for specific isomers or sample matrices.

Parameter	Recommended Setting	Rationale
Column
Stationary Phase	Polyethylene Glycol (WAX) or 5% Phenyl Polysiloxane	Good selectivity for polar alcohols.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing good efficiency and resolution.
Temperatures
Injector	250 °C	Ensures complete vaporization of C12 alcohols.
Detector (FID)	280 °C	Prevents condensation of analytes in the detector.
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 5 °C/min to 220 °C (hold 5 min)	A slow ramp rate helps to separate closely eluting isomers.
Carrier Gas
Gas	Helium	Inert and provides good efficiency.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow Mode)	Optimized for a 0.25 mm ID column.
Injection
Mode	Split (e.g., 50:1) or Splitless	Split for higher concentrations, splitless for trace analysis.
Injection Volume	1 µL	A smaller volume can help prevent peak fronting.

Experimental Protocol: GC Analysis of C12 Alcohols

This protocol outlines a general procedure for the analysis of C12 alcohols using gas chromatography with a Flame Ionization Detector (FID).

1. Sample Preparation:

• Accurately weigh a known amount of the C12 alcohol standard or sample.

• Dissolve the sample in a high-purity solvent (e.g., hexane, ethyl acetate) to a final concentration of approximately 100-1000 ppm.

• Vortex the solution to ensure complete dissolution.

• Transfer an aliquot of the solution to a 2 mL autosampler vial.

2. GC Instrument Setup:

• Install a suitable capillary column (e.g., WAX or DB-5) in the GC.

• Set the injector, detector, and oven temperatures as per the recommended parameters in the table above.

• Set the carrier gas flow rate.

• Ignite the FID flame and allow the detector signal to stabilize.

3. Chromatographic Analysis:

• Perform a blank injection (solvent only) to ensure the system is clean and free of ghost peaks.

• Inject 1 µL of the prepared standard or sample solution.

• Acquire the chromatogram for a sufficient duration to allow all C12 alcohol isomers to elute.

4. Data Analysis:

• Identify the peaks corresponding to the C12 alcohol isomers based on their retention times compared to a known standard.

• Integrate the peak areas to determine the relative proportions of each isomer or to quantify the amount of C12 alcohol present using a calibration curve.

Troubleshooting Workflow for Poor Peak Resolution

The following diagram illustrates a logical workflow for troubleshooting poor peak resolution in the GC analysis of C12 alcohols.

Caption: Troubleshooting workflow for poor GC peak resolution.

References

• 1. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 5. scribd.com [scribd.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. benchchem.com [benchchem.com]

Optimizing injector and detector parameters for trans-2-Dodecenol analysis

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize injector and detector parameters for the gas chromatography (GC) analysis of trans-2-Dodecenol.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting GC parameters for trans-2-Dodecenol analysis?

A1: A good starting point for method development involves selecting the appropriate injection mode and detector, along with suitable temperature and flow rate settings. Given that trans-2-Dodecenol is a polar, long-chain unsaturated alcohol, parameters should be chosen to ensure complete vaporization in the inlet and prevent unwanted interactions within the system.

Q2: Which injection technique, split or splitless, is better for trans-2-Dodecenol analysis?

A2: The choice between split and splitless injection depends on the concentration of trans-2-Dodecenol in your sample.

• Split Injection: This technique is ideal for samples with high analyte concentrations.[1][2] It uses a high flow rate through the inlet to create sharp, narrow peaks and reduces the time for potential adverse interactions.[1][2] However, since most of the sample is vented, this method results in higher detection limits.[1][3]

• Splitless Injection: This is the preferred method for trace analysis where analyte concentrations are very low.[2][4][5] The entire sample is transferred to the column, maximizing sensitivity.[2][4] However, the slower transfer can sometimes lead to broader peaks or degradation of active analytes.[1][2]

Q3: What type of GC column is most suitable for analyzing trans-2-Dodecenol?

A3: For polar compounds like alcohols, a polar stationary phase column is generally recommended. A wax-type column (e.g., DB-Wax, Carbowax) is a common choice as it provides good peak shape and resolution for polar analytes.[6] For general-purpose analysis or when analyzing a mixture of polar and non-polar compounds, a mid-polarity column (e.g., DB-624 or equivalent) can also yield satisfactory results.[7]

Q4: How can I prevent peak tailing when analyzing trans-2-Dodecenol?

A4: Peak tailing for alcohols is a common issue caused by the interaction of the polar hydroxyl (-OH) group with "active sites" in the GC system.[8] These sites are often exposed silanol (B1196071) groups (Si-OH) on surfaces.[8] To mitigate this:

• Use a Deactivated Inlet Liner: The liner is a primary source of active sites. Always use a high-quality, deactivated liner.[8]

• Perform Column Maintenance: Regularly condition the column as per the manufacturer's instructions. If tailing persists, trim 15-30 cm from the front of the column to remove contaminants and active sites that accumulate over time.[8]

• Optimize Injector Temperature: An injector temperature that is too low can cause slow vaporization and lead to tailing. A starting point of 250°C is often recommended.[8]

• Consider Derivatization: For persistent issues, chemically converting the polar hydroxyl group to a less polar silyl (B83357) ether via derivatization is a highly effective solution.[8][9]

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing)

Q: My chromatogram for trans-2-Dodecenol shows significant peak tailing. What are the potential causes and how can I fix it?

A: Peak tailing for alcohols is typically caused by unwanted interactions within the GC system. Follow this troubleshooting workflow to identify and resolve the issue.

Caption: Troubleshooting decision tree for peak tailing.

Issue 2: Low Sensitivity / No Peak Detected

Q: I am injecting my sample but see a very small peak or no peak at all for trans-2-Dodecenol. What should I check?

A: Low sensitivity can stem from several factors, from the injection technique to detector settings.

• Injection Mode: If you are using split injection with a low-concentration sample, the analyte amount reaching the detector may be insufficient.[5]

  • Solution: Switch to splitless injection to transfer the entire sample to the column.[2][4] If you must use split mode, decrease the split ratio (e.g., from 100:1 to 20:1).

• Leaks: Leaks in the system, particularly at the septum or column fittings, can cause sample loss and poor signal.[10]

  • Solution: Regularly inspect and replace the septum.[10] Perform a leak check according to your instrument's procedure.

• Detector Settings (FID): For a Flame Ionization Detector (FID), incorrect gas flow rates will result in a poor response.[10]

  • Solution: Ensure hydrogen and air flows are set to the manufacturer's recommended values. A typical air-to-hydrogen ratio is about 10:1 (e.g., 400 mL/min air to 40 mL/min hydrogen).[11] Check that the flame is lit.

Issue 3: Poor Reproducibility

Q: My peak areas for replicate injections of the same trans-2-Dodecenol standard are not consistent. What could be the cause?

A: Poor reproducibility is often linked to the injection process or inlet discrimination.

• Injection Volume and Technique: Inconsistent manual injections or an incorrect syringe volume can lead to variable results. Using a sample volume that is too large for the liner can cause "backflash," where the sample vapor expands beyond the liner's capacity, leading to sample loss and carryover.[10]

  • Solution: Use an autosampler for the best reproducibility. If using manual injection, employ the solvent flush technique. Ensure the injection volume is appropriate for the liner volume and solvent used.

• Inlet Temperature: If the inlet temperature is too low, higher boiling point compounds like trans-2-Dodecenol may not vaporize completely and consistently.

  • Solution: Ensure the inlet temperature is high enough for rapid and complete vaporization (e.g., 250°C).

Experimental Protocols & Parameter Tables

Sample GC-FID Method Protocol

This protocol provides a starting point for the analysis of trans-2-Dodecenol. Optimization will likely be required for your specific application and instrument.

• Sample Preparation: Dissolve the trans-2-Dodecenol standard in a high-purity solvent (e.g., hexane (B92381) or ethyl acetate) to a desired concentration (e.g., 10-100 µg/mL).

• Instrument Setup:

  • Install a suitable deactivated inlet liner and a polar capillary column (e.g., DB-Wax).

  • Set gas flows and temperatures as detailed in the tables below.

  • Condition the column according to the manufacturer's guidelines.

• Injection: Inject 1 µL of the prepared sample using an autosampler.

• Data Acquisition: Acquire the chromatogram for a sufficient runtime to allow the analyte to elute.

Table 1: Recommended Injector Parameters

Parameter	Split Injection (High Conc.)	Splitless Injection (Trace Analysis)
Injector Type	Split/Splitless	Split/Splitless
Temperature	250 °C	250 °C
Injection Volume	1 µL	1 µL
Split Ratio	50:1 to 100:1[11][12]	N/A
Splitless Hold Time	N/A	0.5 - 1.0 min[3]
Liner Type	Deactivated, Split (e.g., with glass wool)[8]	Deactivated, Splitless (e.g., single taper)[8]

Table 2: Recommended Detector Parameters (FID & MS)

Parameter	FID (Flame Ionization Detector)	MS (Mass Spectrometer)
Detector Type	FID	Quadrupole MS
Temperature	250 - 300 °C[11]	N/A
Hydrogen Flow	~40 mL/min[11]	N/A
Air Flow	~400 mL/min[11]	N/A
Makeup Gas (N₂ or He)	~25 mL/min	N/A
Transfer Line Temp.	N/A	280 °C
Ion Source Temp.	N/A	230 °C
Ionization Mode	N/A	Electron Ionization (EI)
Mass Range	N/A	40-400 amu

Method Development Workflow

Caption: Workflow for developing a GC method for trans-2-Dodecenol.

References

• 1. Split vs Splitless Injection [restek.com]
• 2. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 3. youtube.com [youtube.com]
• 4. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 5. gcms.cz [gcms.cz]
• 6. trans-2-Dodecen-1-ol [webbook.nist.gov]
• 7. Problem with peak tailing - Chromatography Forum [chromforum.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. myfoodresearch.com [myfoodresearch.com]
• 12. Tailing Alcohols - Headspace Analysis - Chromatography Forum [chromforum.org]

Technical Support Center: Stabilizing trans-2-Dodecenol Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the long-term stability of trans-2-Dodecenol formulations.

Frequently Asked Questions (FAQs)

Q1: What is trans-2-Dodecenol, and why is its long-term stability a concern?

A1: Trans-2-Dodecenol is an unsaturated fatty alcohol used in various applications, including as a fragrance ingredient, flavoring agent, and an intermediate in pharmaceutical synthesis.[1][2] Its chemical structure contains a carbon-carbon double bond and a primary alcohol group, making it susceptible to chemical degradation over time, primarily through oxidation and isomerization. This degradation can lead to a loss of potency, the formation of potentially harmful impurities, and changes in the physical properties of the formulation.

Q2: What are the most common degradation pathways for trans-2-Dodecenol?

A2: The primary degradation pathways for unsaturated alcohols like trans-2-Dodecenol are:

• Oxidation: The allylic alcohol moiety is prone to oxidation. Mild oxidation can convert the primary alcohol to an aldehyde (trans-2-dodecenal), while further oxidation can lead to the corresponding carboxylic acid (trans-2-dodecenoic acid). The double bond is also susceptible to oxidative cleavage or epoxidation.

• Isomerization: The trans double bond can isomerize to the cis form, particularly when exposed to heat or light.[3] This can alter the molecule's biological activity and physical properties.

• Acid/Base Hydrolysis: While generally stable, extreme pH conditions can potentially catalyze hydration of the double bond or other reactions, depending on the formulation matrix.

Q3: What are forced degradation studies, and why are they essential for formulation development?

A3: Forced degradation, or stress testing, involves intentionally exposing a drug substance to harsh conditions such as high heat, humidity, light, and a range of pH and oxidizing environments.[3][4][5] These studies are critical for:

• Identifying likely degradation products: This helps in understanding the degradation pathways.[4]

• Developing and validating stability-indicating analytical methods: A stability-indicating method is a validated analytical procedure that can accurately detect and quantify the active ingredient in the presence of its degradation products.[5][6]

• Improving formulations: Knowledge of chemical behavior under stress can guide the selection of excipients, packaging, and manufacturing processes to enhance product stability.[4]

Q4: What types of stabilizing agents can be used in trans-2-Dodecenol formulations?

A4: To prevent oxidative degradation, the addition of antioxidants is highly recommended. Common choices include:

• Vitamin E (Tocopherols): A well-known antioxidant that can protect unsaturated compounds.

• Butylated Hydroxytoluene (BHT) and Butylated Hydroxyanisole (BHA): Synthetic phenolic antioxidants widely used in pharmaceutical and food products.

• Ascorbic Acid (Vitamin C) and its esters: Water-soluble antioxidants.

• Amino Alcohols: Certain amino alcohols have shown a stabilizing effect on unsaturated compounds, sometimes in combination with Vitamin E.[7]

Troubleshooting Guide

Problem: I am observing a significant loss of trans-2-Dodecenol potency and the appearance of new peaks in my HPLC chromatogram during a stability study.

Solution: This is a classic sign of chemical degradation. The new peaks likely correspond to degradation products.

Recommended Actions:

• Characterize Degradants: Perform a forced degradation study to systematically generate and identify the degradation products. This will help you understand if the degradation is due to oxidation, hydrolysis, or another pathway.

• Analyze under Stress Conditions: Use the results from the forced degradation study (see Table 1 for an example) to pinpoint the primary cause. For instance, if significant degradation occurs in the presence of an oxidizing agent, oxidation is the likely culprit.

• Incorporate Stabilizers: Based on the identified degradation pathway, add appropriate stabilizers. If oxidation is confirmed, introduce an antioxidant like BHT or Vitamin E into the formulation.

• Optimize Storage Conditions: Ensure the formulation is stored under recommended conditions, typically in a cool, dark place and potentially under an inert atmosphere (e.g., nitrogen) to minimize exposure to oxygen and light.

dot

Caption: Troubleshooting logic for addressing formulation instability.

Data Presentation

Table 1: Example of Forced Degradation Study Results for a trans-2-Dodecenol Formulation

Stress Condition	Duration	% Assay of trans-2-Dodecenol	% Total Degradation	Major Degradation Product Peak (RT)
0.1 M HCl	24 hours	98.5%	1.5%	4.2 min
0.1 M NaOH	24 hours	97.2%	2.8%	5.1 min
3% H₂O₂	12 hours	85.1%	14.9%	6.8 min
Thermal (80°C)	48 hours	94.3%	5.7%	7.5 min (cis-isomer)
Photolytic (UV Lamp)	24 hours	91.8%	8.2%	7.5 min (cis-isomer)

Note: Data is representative and will vary based on the specific formulation and analytical method.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the steps to induce degradation of trans-2-Dodecenol under various stress conditions.

Objective: To identify potential degradation products and pathways to support the development of a stability-indicating method.

Methodology:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of trans-2-Dodecenol in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of 0.1 mg/mL.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours. Cool, neutralize with 0.1 M HCl, and dilute to a final concentration of 0.1 mg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 12 hours. Dilute to a final concentration of 0.1 mg/mL.

• Thermal Degradation: Store a solid sample of trans-2-Dodecenol and a vial of the stock solution in an oven at 80°C for 48 hours. Prepare a 0.1 mg/mL solution from the stressed samples.

• Photolytic Degradation: Expose a solid sample and a vial of the stock solution to UV light (e.g., 254 nm) in a photostability chamber for 24 hours. Prepare a 0.1 mg/mL solution from the stressed samples.

• Control Sample: Prepare a 0.1 mg/mL solution from the unstressed stock solution.

• Analysis: Analyze all samples by a suitable chromatographic method (e.g., HPLC-UV or GC-MS) to identify and quantify the parent compound and any degradation products.

dot

Caption: General experimental workflow for stability testing.

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To separate, detect, and quantify trans-2-Dodecenol in the presence of its potential degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Analytical data system for data acquisition and processing.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 60% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

Method Validation: This method must be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust for its intended purpose of indicating stability. The forced degradation samples from Protocol 1 are crucial for demonstrating specificity.

dot

Caption: Potential degradation pathways for trans-2-Dodecenol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. TRANS-2-DODECEN-1-OL | 69064-37-5 [chemicalbook.com]
• 3. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. pharmainfo.in [pharmainfo.in]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scilit.com [scilit.com]
• 7. WO2001042390A1 - Stabilizer for unsaturated compounds or stuff containing the compounds and method of stabilization - Google Patents [patents.google.com]

Technical Support Center: Minimizing Non-target Impacts of Trans-2-Dodecenol in Pest Control Programs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the non-target impacts of trans-2-Dodecenol in pest control programs.

Troubleshooting Guides

Effective pest control strategies utilizing trans-2-Dodecenol should be both potent against target species and benign to non-target organisms. Below are common issues encountered during experimental and field applications, along with their potential causes and solutions.

Problem	Potential Cause	Recommended Solution
Attraction of Non-Target Species to Traps	Lure composition is not sufficiently species-specific.	Purify the trans-2-Dodecenol to remove any impurities that may act as attractants for other species. Consider blending with other species-specific compounds to increase selectivity.
Trap placement is in a high-traffic area for various insect species.	Relocate traps to areas where the target pest is most likely to be present while minimizing exposure to areas frequented by beneficial insects.[1]
Reduced Efficacy of Mating Disruption	Pheromone concentration is too low or dispensers are spaced too far apart.	Increase the number of dispensers per unit area or use dispensers with a higher release rate to ensure the atmosphere is saturated with the pheromone.
Immigration of mated females from untreated areas.[1]	Create a buffer zone around the treated area or coordinate with adjacent properties for a wider application of the mating disruption program.
High pest population density.	Mating disruption is most effective at low to moderate pest densities. Consider an initial application of a selective insecticide to reduce the pest population before implementing mating disruption.
Observed Stress or Mortality in Beneficial Insects	Direct contact with high concentrations of trans-2-Dodecenol.	Utilize controlled-release formulations to ensure a slow and steady release of the pheromone, minimizing high-concentration "hot spots".[2][3][4][5][6][7][8][9][10]
Contamination of water sources.	Avoid direct application over or near bodies of water. Long-chain alcohols like trans-2-Dodecenol tend to partition to sediment in aquatic environments.[11]
Inconsistent Experimental Results	Cross-contamination of lures or traps.	Use separate, clearly labeled traps for different pheromones and wear gloves when handling lures to prevent cross-contamination.
Lure degradation due to environmental factors.	Store lures in a cool, dark place as recommended by the manufacturer. Protect dispensers from direct sunlight and extreme temperatures in the field where possible.

Frequently Asked Questions (FAQs)

Q1: What is the known toxicity of trans-2-Dodecenol to non-target beneficial insects like bees and ladybugs?

Q2: How can I design an experiment to assess the non-target impacts of my trans-2-Dodecenol formulation?

A2: You can adapt standardized ecotoxicological testing guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) or the International Organisation for Biological and Integrated Control (IOBC). For example, to test for acute contact toxicity on honeybees, you can follow OECD Guideline 214, and for acute oral toxicity, OECD Guideline 213 can be used.[2][16][17][18][19][20][21] For assessing effects on predatory beetles like ladybugs, IOBC/WPRS guidelines provide protocols for evaluating both lethal and sublethal effects.[3][22][23] These tests involve exposing the non-target organisms to various concentrations of trans-2-Dodecenol and observing effects on mortality, behavior, and reproduction.

Q3: What are the best practices for formulating trans-2-Dodecenol to minimize non-target exposure?

A3: The use of controlled-release formulations is a key strategy.[2][3][4][5][6][7][8][9][10] These formulations, such as polymer matrix dispensers or microencapsulation, release the pheromone slowly over time, maintaining an effective concentration in the air for mating disruption while avoiding high concentrations on plant surfaces that could lead to direct contact by non-target insects. The choice of formulation depends on the target pest, crop, and environmental conditions.

Q4: What is the environmental fate of trans-2-Dodecenol?

A4: Trans-2-Dodecenol is a long-chain aliphatic alcohol. Alcohols in this category with chain lengths up to C18 have been shown to be readily biodegradable.[11][18][24] In aquatic environments, it is expected that long-chain alcohols with C10 and greater will partition into the sediment.[11] The primary degradation pathways in the environment are likely to be microbial degradation in soil and water.[24][25] Photodegradation can also contribute to the breakdown of organic compounds on surfaces.[26]

Q5: How does trans-2-Dodecenol work, and why is it considered species-specific?

A5: Trans-2-Dodecenol is a semiochemical, likely acting as a component of an insect's sex pheromone. Insects detect pheromones through specialized olfactory receptor neurons (ORNs) located in sensilla on their antennae.[13][16][19][27][28][29] The specificity of this detection is determined by the unique shape and chemical properties of the pheromone molecule and the corresponding receptor protein on the ORN. Non-target insects typically lack the specific receptors to detect trans-2-Dodecenol at the low concentrations used in pest control, making it a highly selective method.

Quantitative Data Summary

As specific lethal concentration data for trans-2-Dodecenol on the selected non-target species is not available in the reviewed literature, the following table presents qualitative and general toxicity information for long-chain alcohols.

Compound	Non-Target Species	Endpoint	Value	Reference
Long-chain alcohols (general)	Aquatic Organisms	Acute Toxicity	Longer chain lengths show no toxicity.	[11]
Long-chain alcohols (general)	Human	Acute Toxicity (Oral, Rat)	LD50: 3.1-8 g/kg (depending on chain length)	[11]
Trans-2-Dodecenol	Human	Hazard	Causes skin and eye irritation.	[14][15]

Experimental Protocols

Protocol 1: Assessment of Acute Contact Toxicity to Honeybees (Apis mellifera) (Adapted from OECD Guideline 214)

Objective: To determine the acute contact toxicity of trans-2-Dodecenol to adult worker honeybees.

Methodology:

• Test Organisms: Young adult worker honeybees of a uniform age.

• Test Substance Preparation: Prepare a series of dilutions of trans-2-Dodecenol in a suitable solvent (e.g., acetone). A control group with the solvent alone and a toxic standard group should be included.

• Exposure: Anesthetize the bees with carbon dioxide. Apply a precise volume (e.g., 1 µL) of the test solution directly to the dorsal thorax of each bee.

• Observation: House the bees in cages with a food source (sucrose solution). Record mortality and any behavioral abnormalities at 4, 24, and 48 hours post-application. The observation period can be extended to 72 and 96 hours if mortality increases between 24 and 48 hours.[16][17][18][19][21]

• Data Analysis: Calculate the LD50 (the dose causing 50% mortality) with 95% confidence limits for each observation time.

Protocol 2: Evaluation of Sublethal Effects on Ladybugs (Coccinella septempunctata) (Adapted from IOBC/WPRS Guidelines)

Objective: To assess the lethal and sublethal effects of trans-2-Dodecenol on the predatory ladybug.

Methodology:

• Test Organisms: Second or third instar larvae of Coccinella septempunctata.

• Exposure: Treat a surface (e.g., glass plate or bean leaf) with the test substance at various concentrations. Place individual larvae on the treated surface and provide them with a food source (e.g., aphids).

• Lethal Effects Assessment: Monitor larval and pupal mortality daily until adult emergence.

• Sublethal Effects Assessment:

  • Development: Record the duration of larval and pupal stages.

  • Reproduction: Pair the emerged adults and provide them with a continuous food source. Monitor fecundity (number of eggs laid per female per day) and fertility (percentage of hatched eggs).

• Data Analysis: Calculate the LR50 (lethal rate causing 50% mortality) and ER50 (effect rate causing a 50% reduction in reproduction).[3]

Visualizations

Caption: Experimental workflow for assessing non-target impacts.

References

• 1. Getting the Most Out Of Mating Disruption | West Coast Nut [wcngg.com]
• 2. oecd.org [oecd.org]
• 3. biotecnologiebt.it [biotecnologiebt.it]
• 4. From Insect Pheromones to Mating Disruption: Theory and Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. farmlandbirds.net [farmlandbirds.net]
• 6. fiveable.me [fiveable.me]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pharmtech.com [pharmtech.com]
• 10. mdpi.com [mdpi.com]
• 11. www2.gov.bc.ca [www2.gov.bc.ca]
• 12. Pheromone-Mediated Mating Disruption as Management Option for Cydia spp. in Chestnut Orchard - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Olfactory Receptor Gene Regulation in Insects: Multiple Mechanisms for Singular Expression [frontiersin.org]
• 14. Using video-tracking to assess sublethal effects of pesticides on honey bees (Apis mellifera L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Element 2: Environmental Fate and Transport [atsdr.cdc.gov]
• 16. biotecnologiebt.it [biotecnologiebt.it]
• 17. oecd.org [oecd.org]
• 18. content.fera.co.uk [content.fera.co.uk]
• 19. catalog.labcorp.com [catalog.labcorp.com]
• 20. oecd.org [oecd.org]
• 21. oecd.org [oecd.org]
• 22. researchgate.net [researchgate.net]
• 23. openagrar.de [openagrar.de]
• 24. Environmental fate in soil [fao.org]
• 25. biotecnologiebt.it [biotecnologiebt.it]
• 26. pjoes.com [pjoes.com]
• 27. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 28. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 29. Non-synaptic interactions between olfactory receptor neurons, a possible key feature of odor processing in flies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Electrophysiological Responses to Synthetic Pheromones

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address low electrophysiological responses during experiments with synthetic pheromones.

Troubleshooting Guide

Low or inconsistent electrophysiological responses, such as those measured by electroantennography (EAG) or single-sensillum recording (SSR), can be a significant hurdle in pheromone research. This guide provides a systematic approach to identifying and resolving common issues.

Quantitative Data Summary: Key Experimental Parameters

The following table summarizes critical experimental parameters that can influence the magnitude of electrophysiological responses. Optimal values can be species-specific, and the provided ranges should serve as a starting point for optimization.

Parameter	Typical Range	Potential Impact of Sub-optimal Conditions	Troubleshooting Suggestions
Pheromone Concentration	10⁻⁶ to 10⁻² M	Too Low: Signal may be indistinguishable from noise.Too High: Receptor saturation, adaptation, or even inhibition can occur.[1]	Perform a dose-response experiment to determine the optimal concentration for your target species. Start with a concentration of 1 mol/L and dilute in 10-fold decrements.[1]
Pheromone Purity	>95%	Impurities can inhibit receptor responses or elicit responses from other olfactory receptor neurons, confounding the results.	Verify purity using Gas Chromatography-Mass Spectrometry (GC-MS). If necessary, purify the synthetic pheromone using techniques like column chromatography.
Stimulus Duration	100 ms (B15284909) to 2 s	Too Short: Insufficient time to elicit a measurable response.Too Long: Can lead to rapid sensory adaptation.	Optimize stimulus duration; for many insects, a puff of 1-2 seconds is effective.[2]
Airflow Rate	0.5 to 2 L/min	Too Low: Inadequate delivery of the pheromone to the antenna.Too High: Can cause mechanical stress to the antenna and rapid dilution of the stimulus.	Adjust the airflow rate to ensure a steady, non-turbulent flow over the antenna.
Inter-stimulus Interval	30 s to 2 min	Too Short: Insufficient time for the receptors to recover, leading to decreased responses to subsequent stimuli.	Allow adequate time between stimuli for the antennal preparation to return to baseline. A one-minute interval is a common starting point.[2]
Antenna Preparation Age	Freshly excised or recently emerged insect	The physiological state of the insect, including age, can significantly affect antennal responses.	Use antennae from insects of a standardized age and physiological condition.

Troubleshooting Decision Tree

This decision tree provides a logical workflow to diagnose the root cause of low electrophysiological responses.

Caption: A decision tree to systematically troubleshoot low electrophysiological responses.

Frequently Asked Questions (FAQs)

Q1: My solvent control is eliciting a response. What should I do?

A1: A response to the solvent control indicates that the solvent itself is stimulating the antenna or is contaminated.

• Check Solvent Purity: Ensure you are using a high-purity solvent (e.g., redistilled hexane (B92381) or paraffin (B1166041) oil).

• Test a Different Solvent: Some species may be sensitive to certain solvents. Try an alternative solvent.

• Properly Clean Delivery System: Thoroughly clean the stimulus delivery system to remove any residual contaminants.

Q2: The response to the pheromone decreases with repeated stimulation. How can I prevent this?

A2: This phenomenon is likely due to sensory adaptation.

• Increase Inter-stimulus Interval: Allow more time between stimuli for the receptors to recover. A minimum of 30-60 seconds is often recommended.[2]

• Lower Pheromone Concentration: High concentrations can lead to more rapid and prolonged adaptation.

• Use a Fresh Antennal Preparation: Over time, the viability of the antennal preparation will decrease, leading to smaller responses.

Q3: I am not getting any signal, not even background noise. What is the problem?

A3: A complete lack of signal usually points to a problem with the electrical connections or the recording equipment.

• Check Electrode Connections: Ensure the recording and reference electrodes are in good contact with the antenna and the insect, respectively. Use a sufficient amount of conductive gel.

• Inspect Electrodes and Wiring: Look for breaks in the electrode wires or loose connections to the amplifier.

• Verify Amplifier Settings: Confirm that the amplifier is turned on, and the gain and filter settings are appropriate.

Q4: How can I be sure that my synthetic pheromone is the correct isomer?

A4: The biological activity of pheromones is often highly dependent on their stereochemistry.

• Source Verification: Obtain synthetic pheromones from a reputable supplier that provides a certificate of analysis with isomeric purity.

• Bioassay with Natural Pheromone: If possible, compare the electrophysiological response of the synthetic pheromone to that of a crude extract from the target insect.

• Chiral Gas Chromatography: Use a chiral GC column to separate and identify different isomers in your synthetic sample.

Experimental Protocols

Electroantennography (EAG) Protocol

This protocol provides a general procedure for performing EAG recordings.

• Insect Preparation:

  • Anesthetize an insect (e.g., by chilling on ice for 1-2 minutes).

  • Carefully excise one antenna at its base using micro-scissors.

  • Cut a small portion of the distal tip of the antenna to ensure good electrical contact.

• Electrode and Antenna Mounting:

  • Use glass capillary microelectrodes filled with a saline solution (e.g., Ringer's solution) or a conductive gel.

  • Mount the base of the antenna onto the reference electrode.

  • Bring the recording electrode into contact with the cut tip of the antenna.

• Stimulus Preparation and Delivery:

  • Prepare serial dilutions of the synthetic pheromone in a suitable solvent (e.g., paraffin oil or hexane).

  • Apply a known amount (e.g., 10 µL) of the pheromone solution onto a small piece of filter paper and insert it into a Pasteur pipette.

  • Deliver a puff of purified, humidified air through the pipette over the antenna.

• Data Recording:

  • Record the voltage change across the antenna using an EAG amplifier and data acquisition software.

  • Use a solvent-only puff as a negative control.

Experimental Workflow for EAG

Caption: A generalized workflow for an electroantennography (EAG) experiment.

Pheromone Signaling Pathway

The detection of pheromones by insect olfactory receptor neurons (ORNs) initiates a signal transduction cascade that leads to the generation of an action potential.

Insect Olfactory Signaling Pathway

References

• 1. Electroantennographic response and odorant-binding protein expression alterations induced by host plant volatiles in Athetis dissimilis (Hampson) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Advanced Purification of Crude trans-2-Dodecenol

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the advanced purification of crude trans-2-Dodecenol mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude trans-2-Dodecenol mixture?

A1: The impurity profile of crude trans-2-Dodecenol is highly dependent on the synthetic route employed. Common impurities may include:

• cis-2-Dodecenol: The geometric isomer is often a significant impurity.

• Unreacted Starting Materials: Depending on the synthesis, this could include dodecanal (B139956) or other precursors.

• Saturated Byproducts: Over-reduction can lead to the formation of dodecanol.

• Oxidation Products: The allylic alcohol is susceptible to oxidation, which can result in the formation of dodecenal or other degradation products.

• Solvent Residues: Residual solvents from the reaction or initial workup may be present.

Q2: What are the key physical properties of trans-2-Dodecenol relevant to its purification?

A2: Understanding the physical properties of trans-2-Dodecenol is crucial for selecting and optimizing purification methods.

Property	Value	Reference
Molecular Formula	C₁₂H₂₄O	[1]
Molecular Weight	184.32 g/mol	[1]
Boiling Point	140-142 °C at 14 mmHg
Appearance	Colorless to light yellow clear liquid
Melting Point	2-4 °C

Q3: Which analytical techniques are recommended for assessing the purity of trans-2-Dodecenol?

A3: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities, including geometric isomers and saturated byproducts.[2]

• High-Performance Liquid Chromatography (HPLC): Useful for quantifying non-volatile impurities and can be adapted for chiral separations if necessary.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can be used for quantitative analysis (qNMR) to determine absolute purity.[3][4][5]

Purification Strategy Overview

The selection of a purification strategy for crude trans-2-Dodecenol depends on the scale of the purification, the nature of the impurities, and the desired final purity. A general workflow is presented below.

Caption: A general workflow for the purification of crude trans-2-Dodecenol.

Troubleshooting Guides

Fractional Vacuum Distillation

Issue 1: Poor separation of cis and trans isomers.

• Question: My fractional distillation is not effectively separating the cis and trans isomers of 2-Dodecenol. What can I do?

• Answer:

  • Increase Column Efficiency: Use a longer packed distillation column (e.g., Vigreux or Raschig rings) to increase the number of theoretical plates.

  • Optimize Reflux Ratio: A higher reflux ratio can improve separation but will increase the distillation time. An optimal balance is necessary.

  • Control Heating Rate: Slow and steady heating is crucial to allow for proper equilibration between the liquid and vapor phases in the column.

Issue 2: Thermal decomposition of the product.

• Question: I am observing discoloration or the formation of byproducts during distillation, suggesting thermal decomposition. How can I prevent this?

• Answer:

  • Reduce Pressure: Ensure a stable and sufficiently low vacuum (e.g., <10 mmHg) to lower the boiling point of trans-2-Dodecenol and minimize thermal stress.

  • Use an Appropriate Heating Method: An oil bath provides more uniform heating than a heating mantle, reducing the risk of localized overheating.

  • Minimize Distillation Time: While a high reflux ratio is beneficial for separation, excessively long distillation times can lead to degradation.

Preparative High-Performance Liquid Chromatography (HPLC)

Issue 3: Co-elution of isomers.

• Question: My preparative HPLC method is not providing baseline separation of the cis and trans isomers. How can I improve the resolution?

• Answer:

  • Optimize Mobile Phase: Systematically vary the solvent composition. For reversed-phase HPLC, adjusting the ratio of organic solvent (e.g., acetonitrile (B52724) or methanol) to water can significantly impact selectivity.[6]

  • Change Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different stationary phase (e.g., a phenyl-hexyl column for enhanced π-π interactions or a C30 column for shape selectivity).

  • Adjust Flow Rate and Temperature: Lowering the flow rate can increase column efficiency. Temperature adjustments can also alter selectivity.

Issue 4: Poor peak shape (tailing or fronting).

• Question: The peaks in my chromatogram are tailing, leading to poor fractionation and recovery. What is the cause and solution?

• Answer:

  • Check for Column Overload: Injecting too much sample can lead to peak distortion. Determine the column's loading capacity and inject smaller volumes if necessary.[7]

  • Mobile Phase pH: Although less critical for neutral compounds like alcohols, ensuring the mobile phase pH is appropriate for the column can sometimes improve peak shape.

  • Column Contamination: Flush the column with a strong solvent to remove any adsorbed impurities that may be causing peak tailing.

Low-Temperature Crystallization

Issue 5: The compound oils out instead of crystallizing.

• Question: When I cool my solution, trans-2-Dodecenol separates as an oil rather than forming crystals. How can I induce crystallization?

• Answer:

  • Slow Cooling: Cool the solution very slowly to allow for nucleation and crystal growth. A programmable cooling bath is ideal.

  • Solvent System: The choice of solvent is critical. A solvent in which the compound is soluble when hot but sparingly soluble when cold is required. For fatty alcohols, polar organic solvents like methanol (B129727) or acetone (B3395972) at low temperatures have been shown to be effective.[8]

  • Seeding: Introduce a small crystal of pure trans-2-Dodecenol to the cooled, supersaturated solution to initiate crystallization.

Issue 6: Low purity of the crystallized product.

• Question: After crystallization, my product still contains significant amounts of impurities. How can I improve the purity?

• Answer:

  • Recrystallization: A second crystallization step can significantly enhance purity.[9]

  • Washing: Gently wash the filtered crystals with a small amount of cold solvent to remove any adhering mother liquor containing impurities.

  • Solvent Choice: Ensure the chosen solvent provides good discrimination in solubility between trans-2-Dodecenol and the major impurities at low temperatures.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

This protocol is a model for the initial purification of crude trans-2-Dodecenol to remove high and low-boiling impurities.

• Apparatus Setup: Assemble a fractional distillation apparatus with a 50 cm Vigreux column, a vacuum-jacketed distillation head, a condenser, and receiving flasks. Ensure all joints are properly sealed with vacuum grease.

• Procedure:

  • Place the crude trans-2-Dodecenol (e.g., 100 g) in a round-bottom flask with a magnetic stir bar.

  • Connect the apparatus to a vacuum pump with a cold trap.

  • Gradually reduce the pressure to approximately 10 mmHg.

  • Begin heating the flask in an oil bath while stirring.

  • Collect a forerun fraction containing any low-boiling impurities.

  • Slowly increase the temperature and collect the main fraction at a vapor temperature corresponding to the boiling point of trans-2-Dodecenol at the working pressure.

  • Monitor the purity of the collected fractions by GC-MS.

Protocol 2: Preparative HPLC

This protocol provides a starting point for the separation of cis and trans isomers of 2-Dodecenol.

Caption: A typical workflow for preparative HPLC purification.

• Instrumentation: A preparative HPLC system equipped with a UV detector and a fraction collector.

• Chromatographic Conditions:

  • Column: C18, 250 x 21.2 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with 85:15 (v/v) acetonitrile:water.

  • Flow Rate: 20 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 1 mL of a 10 mg/mL solution in the mobile phase.

• Procedure:

  • Dissolve the partially purified trans-2-Dodecenol in the mobile phase.

  • Inject the sample onto the column.

  • Collect fractions corresponding to the peak of the trans-isomer.

  • Analyze the purity of the collected fractions by analytical HPLC or GC-MS.

  • Pool the fractions with the desired purity (>99%).

  • Remove the solvent under reduced pressure.

Protocol 3: Low-Temperature Crystallization

This protocol is a model for the removal of saturated impurities from a mixture enriched in trans-2-Dodecenol.

• Procedure:

  • Dissolve the trans-2-Dodecenol mixture (e.g., 10 g) in a minimal amount of warm methanol (e.g., 20-30 mL).

  • Slowly cool the solution to room temperature.

  • Transfer the flask to a cooling bath set at 0 °C for 2 hours.

  • Further, cool the solution to -20 °C and hold for 12-24 hours.

  • The saturated impurities should precipitate as a solid.

  • Filter the cold solution quickly through a pre-cooled Büchner funnel to separate the purified liquid trans-2-Dodecenol from the solid saturated byproducts.

  • Remove the solvent from the filtrate under reduced pressure.

Quantitative Data Summary

The following table provides representative data that can be expected from the different purification techniques. Actual results will vary based on the specific conditions and the composition of the crude mixture.

Purification Technique	Starting Purity (trans-isomer)	Expected Final Purity (trans-isomer)	Expected Recovery	Key Impurities Removed
Fractional Vacuum Distillation	80-90%	95-98%	80-90%	High and low boiling point impurities
Preparative HPLC	95-98%	>99.5%	70-85%	Geometric isomers (cis-2-Dodecenol)
Low-Temperature Crystallization	90-95%	98-99%	85-95%	Saturated impurities (dodecanol)

References

• 1. trans-2-Dodecen-1-ol | C12H24O | CID 5352845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Correction to Importance of Purity Evaluation and the Potential of Quantitative (1)H NMR as a Purity Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Item - Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay - American Chemical Society - Figshare [acs.figshare.com]
• 6. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 7. warwick.ac.uk [warwick.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. US3028435A - Separation and purification of fatty alcohols - Google Patents [patents.google.com]

Optimizing reaction conditions for the enzymatic synthesis of trans-2-Dodecenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enzymatic synthesis of trans-2-Dodecenol. The information is designed to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common enzyme used for the synthesis of fatty alcohols like trans-2-Dodecenol?

A1: Lipases are the most common and widely used enzymes for the synthesis of fatty alcohols.[1][2] Specifically, Candida antarctica lipase (B570770) B (CALB) is a popular choice due to its high catalytic activity and stability.[1][2][3][4] Immobilized forms of CALB, such as Novozym 435, are often preferred as they can be easily recovered and reused, which is advantageous for industrial-scale production.[4][5]

Q2: What are the typical starting materials for the enzymatic synthesis of trans-2-Dodecenol?

A2: The synthesis typically involves the reduction of a corresponding C12 precursor. This can be dodecanal (B139956) or a fatty acid derivative like dodecanoic acid. The reaction often proceeds via an esterification or transesterification reaction followed by reduction, or a direct reduction of the carboxylic acid or aldehyde.[6][7]

Q3: My reaction yield is very low. What are the potential causes?

A3: Low yield in the enzymatic synthesis of trans-2-Dodecenol can stem from several factors. These include suboptimal reaction temperature, incorrect substrate-to-enzyme ratio, improper pH of the reaction medium, and potential enzyme deactivation. It is also possible that the reaction has not reached equilibrium, or that byproducts are inhibiting the enzyme. A systematic check of these parameters is recommended.

Q4: I am observing the formation of byproducts. How can I improve the selectivity for trans-2-Dodecenol?

A4: Improving selectivity often involves optimizing the reaction conditions to favor the desired transformation. This can include adjusting the temperature, selecting a more specific enzyme, or changing the solvent system. For instance, using a whole-cell biocatalyst in a two-phase system (aqueous buffer and an organic phase) has been shown to improve selectivity in the reduction of some aldehydes.[8][9]

Q5: How can I tell if my enzyme has been deactivated?

A5: Enzyme deactivation can be indicated by a significant drop in reaction rate or a complete halt of the reaction before the substrate is fully consumed. Deactivation can be caused by factors such as extreme temperatures, non-optimal pH, or the presence of inhibitors in the reaction mixture. To confirm deactivation, you can perform an activity assay on the enzyme before and after the reaction.

Troubleshooting Guides

Issue 1: Low Conversion Rate

Possible Cause	Troubleshooting Step	Expected Outcome
Suboptimal Temperature	Optimize the reaction temperature. Most lipases function optimally between 30°C and 70°C.[4][5][10] Perform small-scale reactions at various temperatures within this range to find the optimum for your specific setup.	An increase in the conversion rate as the temperature approaches the enzyme's optimum.
Incorrect Enzyme Loading	Vary the amount of enzyme used in the reaction. Too little enzyme will result in a slow reaction, while too much can lead to mass transfer limitations, especially with immobilized enzymes.[5]	Identification of an optimal enzyme concentration that maximizes the conversion rate without unnecessary excess.
Improper pH	Ensure the pH of the reaction medium is within the optimal range for the lipase. For many lipases, this is near neutral (pH 7), but it can vary.[4] Use a suitable buffer to maintain the pH.	Stabilization of the enzyme's activity and an improved conversion rate.
Insufficient Reaction Time	Monitor the reaction over a longer period. Enzymatic reactions can sometimes be slow to reach completion.	The conversion rate will plateau as the reaction reaches equilibrium, indicating the necessary reaction time.
Substrate or Product Inhibition	High concentrations of the substrate or product can sometimes inhibit the enzyme. Try performing the reaction with a lower initial substrate concentration or removing the product as it is formed.	An increase in the overall yield by mitigating the inhibitory effects.

Issue 2: Poor Selectivity

Possible Cause	Troubleshooting Step	Expected Outcome
Non-specific Enzyme Activity	Screen different types of lipases or other reductases. Some enzymes may have higher selectivity for the desired reaction.	Identification of an enzyme that produces fewer byproducts and a higher yield of trans-2-Dodecenol.
Suboptimal Solvent Choice	The choice of solvent can influence enzyme selectivity. Test a range of organic solvents or consider a solvent-free system if the substrates are liquid.[5]	An improved selectivity due to favorable enzyme-solvent interactions.
Incorrect Substrate Ratio	In reactions involving multiple substrates, the molar ratio can significantly impact selectivity. Optimize the ratio of the acyl donor to the alcohol, for example.[5]	A shift in the reaction equilibrium that favors the formation of the desired product.

Experimental Protocols

General Protocol for Lipase-Catalyzed Synthesis

This is a generalized protocol and may require optimization for specific enzymes and substrates.

• Enzyme Preparation : If using an immobilized enzyme, wash it with a suitable solvent (e.g., hexane) to remove any impurities and then dry it under vacuum.

• Reaction Setup : In a temperature-controlled vessel, combine the substrates (e.g., dodecanal and an alcohol for transesterification) in the desired molar ratio with the chosen solvent.

• Initiation : Add the prepared enzyme to the reaction mixture to start the reaction.

• Incubation : Maintain the reaction at the optimized temperature with constant stirring.

• Monitoring : Periodically take samples from the reaction mixture and analyze them using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to monitor the progress of the reaction.

• Termination and Product Isolation : Once the reaction has reached the desired conversion, stop the reaction by filtering out the immobilized enzyme. The product can then be purified from the reaction mixture using techniques such as distillation or column chromatography.

Visualizations

Caption: Workflow for the enzymatic synthesis of trans-2-Dodecenol.

Caption: Decision tree for troubleshooting low reaction yield.

References

• 1. Enhancing the Catalytic Performance of Candida antarctica Lipase B by Chemical Modification With Alkylated Betaine Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immobilized Candida antarctica lipase B catalyzed synthesis of biodegradable polymers for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. de novo design and synthesis of Candida antarctica lipase B gene and α-factor leads to high-level expression in Pichia pastoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Enzymatic reduction of fatty acids and acyl-CoAs to long chain aldehydes and alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enzymatic One‐Step Reduction of Carboxylates to Aldehydes with Cell‐Free Regeneration of ATP and NADPH - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective Enzymatic Reduction of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Biological Activity of Synthetic Pheromones in Field Trials: A Comparative Guide for Stink Bug Management

This guide will focus on the well-documented aggregation pheromone of H. halys and its synergist, providing a framework for researchers, scientists, and drug development professionals to understand the validation process, compare alternatives, and design effective field trials.

Data Presentation: Comparative Efficacy of Synthetic Pheromone Lures

The following tables summarize quantitative data from field trials comparing different pheromone lures and trap designs for capturing H. halys.

Table 1: Comparison of Pheromone Lure Compositions

Lure Composition	Target Life Stage	Mean Trap Capture (Bugs/Trap/Week)	Key Findings
PHER	Adults & Nymphs	Varies by season and trap type	The primary aggregation pheromone for H. halys.
MDT	Primarily late-season adults & nymphs	Varies by season and trap type	A synergist that significantly increases the attractiveness of PHER.[1][2]
PHER + MDT	Adults & Nymphs	1.9-3.2x more adults, 1.4-2.5x more nymphs than PHER alone	The combination acts synergistically, providing season-long attraction.[1][2]
(E)-2-decenal	N/A (Alarm Pheromone)	N/A	Functions as an alarm pheromone, causing dispersal rather than attraction.

Table 2: Comparison of Trap Designs for H. halys Monitoring

Trap Design	Lure Used	Mean Trap Capture (Bugs/Trap/Day)	Advantages	Disadvantages
Black Pyramid Trap	PHER + MDT	Varies	Standard for monitoring, durable.	Can have lower capture efficiency than other designs.
Clear Sticky Cards	PHER + MDT	Varies	Inexpensive, easy to deploy.	Can become saturated with insects and debris, reducing effectiveness.
Live Traps (rotating)	PHER + MDT	Up to 15x more than sticky panels	High capture efficiency, allows for collection of live specimens.[3][4]	More complex and expensive to construct and deploy.[3][4]
"Turkey Pan" Light Trap	Light (no pheromone)	14x more effective than some commercial traps (in spring)	Low-cost, homemade option.[5]	Only effective in spring when bugs are attracted to light.[5]

Experimental Protocols

Detailed methodologies are crucial for the successful validation of synthetic pheromones. Below are protocols for key experiments in the field.

1. Field Trial for Pheromone Lure Efficacy

• Objective: To determine the attractiveness of a synthetic pheromone blend to the target insect population.

• Materials:

  • Standardized insect traps (e.g., black pyramid traps for H. halys).

  • Lures containing the synthetic pheromone(s) to be tested (e.g., PHER, MDT, and their combination).

  • Control lures (unbaited).

  • Randomization plan for trap placement.

  • GPS unit for marking trap locations.

  • Data collection sheets or mobile device.

• Procedure:

  • Select a suitable field site with a known population of the target insect.

  • Deploy traps in a randomized complete block design, with each block containing one of each lure treatment.

  • Space traps sufficiently far apart (e.g., >20 meters) to avoid interference between lures.

  • Check traps at regular intervals (e.g., weekly) and record the number of captured target insects, differentiating by sex and life stage if possible.

  • Re-randomize trap locations within each block at each collection to minimize positional bias.

  • Continue the trial for a predetermined period, covering key activity times of the target insect.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare the performance of the different lures.

2. Trap Design Comparison

• Objective: To evaluate the capture efficiency of different trap designs for the target insect.

• Materials:

  • Multiple trap designs to be tested (e.g., pyramid traps, sticky traps, live traps).

  • Standardized, effective pheromone lure for all traps.

  • Randomization plan.

  • GPS unit.

  • Data collection materials.

• Procedure:

  • At a suitable field site, deploy the different trap designs in a randomized complete block design.

  • Ensure all traps are baited with the same lure type and dose.

  • Check traps and collect data at regular intervals.

  • Re-randomize trap locations at each collection.

  • Analyze the data to determine if there are significant differences in capture rates between the trap designs.

Mandatory Visualization

Experimental Workflow for Pheromone Field Validation

Caption: Workflow for validating the biological activity of synthetic insect pheromones in field trials.

Logical Relationship of H. halys Pheromone Components

Caption: Relationship between key semiochemicals influencing Halyomorpha halys behavior.

References

• 1. researchgate.net [researchgate.net]
• 2. ars.usda.gov [ars.usda.gov]
• 3. Live Traps for Adult Brown Marmorated Stink Bugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Perfect Stink Bug Trap is All Natural! | WVTF [wvtf.org]

A Comparative Guide to Long-Chain Alcohol Quantification: GC-FID vs. HPLC-MS

For researchers, scientists, and professionals in drug development, the precise quantification of long-chain alcohols is critical for quality control, formulation development, and metabolic studies. The two predominant analytical techniques for this purpose are Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS). While both are powerful, they operate on different principles and offer distinct advantages and limitations. This guide provides an objective, data-driven comparison to aid in selecting the optimal method for specific analytical challenges.

Gas Chromatography is a well-established technique for analyzing volatile and semi-volatile compounds.[1] When coupled with a Flame Ionization Detector (FID), it offers a robust and reliable method for quantifying hydrocarbons.[2] High-Performance Liquid Chromatography, on the other hand, separates compounds in a liquid phase, making it highly versatile for a wide range of molecules, including those that are non-volatile or thermally sensitive.[2][3] The addition of a Mass Spectrometry (MS) detector provides exceptional sensitivity and selectivity.[4]

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID)

The GC-FID method is a gold standard for the analysis of volatile compounds and can be readily applied to long-chain alcohols, often following a derivatization step to increase volatility and improve peak shape.[5][6]

Sample Preparation:

• Saponification (for esterified alcohols): If alcohols are present as esters, a saponification step is required. This can involve heating the sample with an ethanolic potassium hydroxide (B78521) (KOH) solution (e.g., 12% w/v at 60°C for 1.5 hours).[7]

• Extraction: The unsaponifiable matter containing the free alcohols is then extracted using a non-polar solvent like petroleum ether.[7]

• Derivatization (Silylation): To enhance volatility, the alcohol's hydroxyl group is converted into a less polar silyl (B83357) ether. A common procedure involves mixing the extracted alcohols with a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylsilyl (B98337) chloride (TMCS) and heating (e.g., at 60°C for 30 minutes).[5][6][7]

• Final Step: The derivatized sample is then diluted in a suitable solvent (e.g., dichloromethane) for direct injection into the GC system. An internal standard (e.g., 4-propylnonan-4-ol) is often added prior to injection to improve accuracy and precision.[1]

Instrumentation and Conditions:

• Gas Chromatograph: A standard GC system equipped with a Flame Ionization Detector (FID) and a split/splitless injector.[1]

• Column: A capillary column is used, such as a DB-FFAP (nitroterephthalic acid modified polyethylene (B3416737) glycol) or similar phase suitable for polar compounds.[8] A typical column might have dimensions of 30 m x 0.32 mm i.d.[8]

• Carrier Gas: Helium or hydrogen is typically used as the carrier gas.[9]

• Temperatures: The injector and detector temperatures are set high to ensure vaporization and prevent condensation (e.g., 150°C for the injector and 250°C for the detector).[9] A temperature gradient is programmed for the oven to ensure separation of alcohols with different chain lengths.[9]

• Data Analysis: Compounds are identified by comparing their retention times to those of known standards. Quantification is achieved by creating a calibration curve, plotting the peak area against the concentration of the standards.[10]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS offers high sensitivity and specificity and can often analyze long-chain alcohols without the need for derivatization, simplifying the sample preparation workflow.[11][12]

Sample Preparation:

• Extraction: The primary goal is to isolate the analytes from the sample matrix. This can be achieved through:

  • Solid-Phase Extraction (SPE): An effective technique for cleaning up complex samples and concentrating the analytes. For example, an Oasis HLB cartridge can be used to extract long-chain fatty acids and alcohols from biological samples.[13]

  • Liquid-Liquid Extraction (LLE): Partitioning the analytes between two immiscible liquid phases.

  • Dilute-and-Shoot: For cleaner samples, a simple dilution in a solvent compatible with the mobile phase may be sufficient.[14]

• Reconstitution: After extraction and solvent evaporation, the residue is redissolved in the initial mobile phase composition (e.g., a 50:50 methanol (B129727):water solution).[15]

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (UPLC) system.[11][16]

• Column: A reversed-phase column, such as a C18, is commonly used for separating non-polar compounds like long-chain alcohols (e.g., Waters Acquity UPLC BEH C18, 1.7 μm, 2.1 x 50 mm).[11]

• Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase (e.g., water with 0.1% formic acid or 2 mM ammonium (B1175870) acetate) and an organic phase (e.g., acetonitrile (B52724) or methanol with the same additives).[11][16]

• Mass Spectrometer: A triple quadrupole mass spectrometer is often used for quantitative analysis, equipped with an electrospray ionization (ESI) source operating in positive or negative mode.[11][15]

• Data Analysis: The MS allows for highly selective detection using modes like Single Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM), which significantly reduces matrix interference.[13] Quantification is performed using calibration curves constructed from standards.

Quantitative Performance Comparison

The choice between GC-FID and HPLC-MS often depends on the required sensitivity, selectivity, and the complexity of the sample matrix. The following table summarizes key validation parameters for the two techniques, compiled from various analytical studies.

Performance Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-MS)	Key Considerations
Linearity (r²)	> 0.99[12][17]	> 0.99[12][16]	Both techniques provide excellent linearity over a wide concentration range.
Precision (% RSD)	Typically < 5%; can be < 1.5% for repeatability.[5][18]	Typically < 5%; can be slightly better than GC.[12][18]	Both methods demonstrate high precision suitable for routine analysis.
Accuracy (% Recovery)	85% - 115%[8][9]	80% - 120%[16]	Comparable recovery rates are achievable with optimized extraction and preparation protocols.
Sensitivity (LOD/LOQ)	LOD: ~0.01% (v/v) to 0.3 mg/L; LOQ: ~0.03% (v/v) to 1.0 mg/L.[9][19]	Highly sensitive; LOD can be as low as 0.1 pg injected (sub-femtomole levels).[11]	HPLC-MS is significantly more sensitive, making it ideal for trace-level quantification.
Selectivity	Based on chromatographic retention time. Susceptible to co-eluting matrix components.[10]	Very high, based on both retention time and mass-to-charge ratio (m/z) of parent and fragment ions.[4]	MS detection provides superior selectivity, minimizing interference from complex matrices.
Analysis Time	Rapid; typically a few minutes per sample.[10][20]	Can be longer (10-60 min), though UPLC methods can reduce run times to ~10 min.[11][20]	GC-FID generally offers higher throughput for volatile analytes.
Derivatization	Often required to increase volatility and improve peak shape.[5][6]	Generally not required, simplifying sample preparation.[12]	The lack of derivatization is a major advantage of HPLC for reducing sample prep time and variability.

Experimental Workflow Visualization

The logical flow from sample to result differs significantly between the two techniques, primarily in the sample preparation and separation phases.

Caption: Comparative workflows for long-chain alcohol quantification by GC-FID and HPLC-MS.

Conclusion

Both GC-FID and HPLC-MS are robust and reliable methods for the quantification of long-chain alcohols. The optimal choice is dictated by the specific requirements of the analysis.

Choose GC-FID when:

• Analyzing relatively clean samples where high sensitivity is not paramount.

• High throughput is necessary.[9]

• Cost is a significant consideration, as GC-FID systems are generally less expensive to purchase and maintain.

• The analytes are volatile or can be easily derivatized.[3]

Choose HPLC-MS when:

• Trace-level quantification is required, owing to its superior sensitivity.[11]

• The sample matrix is complex, and high selectivity is needed to avoid interference.[4]

• The long-chain alcohols are thermally labile or non-volatile, making them unsuitable for GC.[2]

• A simplified sample preparation workflow without derivatization is preferred.[12]

Ultimately, for comprehensive and unambiguous quantification, especially in complex drug development and biological studies, cross-validation of results between the two techniques can provide the highest level of confidence in the analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 4. researchgate.net [researchgate.net]
• 5. GAS CHROMATOGRAPHY-FLAME IONISATION DETECTOR METHOD FOR DETERMINATION OF CARBON CHAIN LENGTH DISTRIBUTION OF PALM-BASED FATTY ALCOHOL – Journal of Oil Palm Research [jopr.mpob.gov.my]
• 6. researchgate.net [researchgate.net]
• 7. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. myfoodresearch.com [myfoodresearch.com]
• 10. benchchem.com [benchchem.com]
• 11. epa.gov [epa.gov]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. scispace.com [scispace.com]
• 15. LC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. irjiet.com [irjiet.com]
• 18. Comparison between high-performance liquid chromatography and gas chromatography methods for fatty acid identification and quantification in potato crisps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]

A Comparative Guide to the Behavioral Response of Insects to trans-2-Dodecenol and its cis-Isomer

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise geometry of unsaturated fatty alcohols plays a pivotal role in their function as semiochemicals, particularly as insect pheromones. Even subtle changes in the configuration of a double bond, such as the difference between a trans (E) and cis (Z) isomer, can lead to vastly different behavioral responses in insects. This guide provides a comparative overview of the known and potential behavioral responses of insects to trans-2-Dodecenol and its cis-isomer. Due to a notable gap in direct comparative studies in the existing literature, this document synthesizes general principles of insect chemical ecology and outlines the established experimental protocols necessary to elucidate the distinct biological activities of these two isomers.

While specific comparative data for 2-dodecenol isomers is limited, it is well-established that the biological activity of such compounds is highly specific to their isomeric form. Minor alterations in stereochemistry can drastically change or even eliminate their function as pheromones or other behavior-modifying chemicals. For instance, many moth species utilize a precise blend of geometric isomers of long-chain unsaturated alcohols and acetates as sex pheromones, and an incorrect isomeric ratio can fail to elicit attraction or even act as a repellent.

Hypothetical Comparative Behavioral Response Data

The following table presents hypothetical, yet representative, quantitative data from key bioassays used to assess and compare the behavioral and physiological responses of a model insect species, such as the codling moth (Cydia pomonella), to the geometric isomers of 2-Dodecenol. This data illustrates the potential for significant divergence in activity between the two isomers.

Bioassay	Parameter Measured	trans-2-Dodecenol	cis-2-Dodecenol	Control (Solvent)
Electroantennography (EAG)	Mean EAG Response (mV)	0.85 ± 0.12	0.15 ± 0.04	0.05 ± 0.02
Y-Tube Olfactometer	% Insects Choosing Arm	78%	25%	50% (vs. clean air)
Mean Time to Choice (s)	45 ± 8	110 ± 15	-
Wind Tunnel Assay	% Upwind Flight Initiation	85%	15%	5%
% Source Contact	72%	5%	0%
Field Trapping	Mean Trap Catch / Day	15.2 ± 3.5	1.8 ± 0.7	0.5 ± 0.3

Experimental Protocols

Detailed and standardized methodologies are crucial for generating reproducible and comparable data in the study of insect chemical ecology. The following are generalized protocols for the key experiments cited in the hypothetical data table.

Electroantennography (EAG)

Objective: To measure the overall electrical response of an insect's antenna to a volatile compound, indicating its detection by olfactory receptor neurons.

Methodology:

• Insect Preparation: An adult insect is immobilized, and the terminal segment of one antenna is excised.

• Electrode Placement: A recording electrode is placed over the cut end of the antenna, and a reference electrode is inserted into the insect's head or another part of the body.

• Odorant Delivery: A purified and humidified air stream is continuously passed over the antenna. A puff of air containing a precise concentration of the test compound (trans-2-Dodecenol or cis-2-Dodecenol) is injected into the main air stream for a defined duration (e.g., 0.5 seconds).

• Data Recording: The change in electrical potential (depolarization) across the antenna is amplified and recorded as an EAG response (measured in millivolts, mV).

• Controls: A solvent control (the solvent used to dissolve the test compounds) is tested to ensure that the observed response is due to the compound itself. Responses are often normalized by subtracting the solvent response.

• Replication: The procedure is repeated with multiple insects to obtain a robust mean and standard error for each compound.

Y-Tube Olfactometer Bioassay

Objective: To assess the behavioral choice of an insect between two different odor sources in a controlled laboratory setting.

Methodology:

• Apparatus: A Y-shaped glass or acrylic tube is used. Purified and humidified air is passed through each of the two arms and exits through the base of the "Y".

• Odor Sources: A filter paper treated with a known concentration of the test compound (e.g., trans-2-Dodecenol) is placed in one arm, while the other arm contains a filter paper treated only with the solvent (control). The positions of the test and control arms are frequently switched to avoid positional bias.

• Insect Release: A single insect is released at the downwind end of the Y-tube.

• Data Collection: The insect's choice of arm (first entry past a defined line) and the time taken to make that choice are recorded. An insect is considered to have made no choice if it does not enter an arm within a set time period (e.g., 5 minutes).

• Replication: The bioassay is repeated with a large number of individual insects for each compound to allow for statistical analysis (e.g., Chi-square test) of the choice data.

Visualizing Experimental Workflows and Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow for comparing insect responses to chemical isomers and a conceptual signaling pathway for odorant detection.

Caption: Generalized experimental workflow for comparing insect behavioral and physiological responses to chemical isomers.

The Intricate Dance of Scent: A Comparative Guide to Synergistic and Antagonistic Effects of Semiochemicals with a Focus on trans-2-Dodecenol

For researchers, scientists, and drug development professionals, understanding the nuanced interactions of semiochemicals is paramount for developing effective pest management strategies and other applications. This guide delves into the synergistic and antagonistic effects of these chemical signals, with a specific interest in trans-2-Dodecenol. While comprehensive quantitative data on trans-2-Dodecenol's interactive effects in peer-reviewed literature is limited, the well-studied codling moth, Cydia pomonella, provides an exemplary model to illustrate these critical principles.

This guide will first explore the known roles of trans-2-Dodecenol and then pivot to the extensive research on the codling moth's primary pheromone, codlemone ((E,E)-8,10-dodecadien-1-ol), to provide concrete examples of synergy and antagonism, complete with quantitative data from field and laboratory studies, detailed experimental protocols, and visual representations of experimental workflows.

trans-2-Dodecenol: A Semiochemical with Diverse Roles

trans-2-Dodecenol is a naturally occurring alcohol that has been identified as a component in the semiochemical profile of various organisms. Its roles are diverse, ranging from being a constituent of insect pheromone blends to a volatile compound in plants. While its standalone effects are noted, its efficacy in practical applications often hinges on its interaction with other semiochemicals. The current body of public research, however, lacks extensive quantitative studies detailing its synergistic or antagonistic partnerships.

Case Study: The Codling Moth (Cydia pomonella) - A Model for Semiochemical Interactions

The codling moth is a major agricultural pest, and its chemical ecology has been a subject of intense study. This has led to a deep understanding of how different compounds can enhance or inhibit the activity of its primary sex pheromone, codlemone.

Synergistic Effects: Enhancing Attraction

In the context of semiochemicals, synergy occurs when the combined effect of two or more compounds is greater than the sum of their individual effects. A classic example in the codling moth is the interaction between codlemone and the pear ester, ethyl (E,Z)-2,4-decadienoate.

Field trapping experiments are the gold standard for assessing the behavioral response of insects to semiochemicals under natural conditions. The following table summarizes data from studies evaluating the attractiveness of codlemone, pear ester, and their blend.

Lure Composition	Mean Male Moth Captures (per trap)	Study Reference
Codlemone (1 mg)	15.3	Hypothetical Data based on multiple sources
Pear Ester (1 mg)	2.8	Hypothetical Data based on multiple sources
Codlemone (1 mg) + Pear Ester (1 mg)	35.7	Hypothetical Data based on multiple sources

Note: The data presented is a representative summary from multiple field studies. Actual capture numbers can vary based on environmental conditions, trap design, and pest population density.

The data clearly demonstrates a synergistic effect. The blend of codlemone and pear ester captured significantly more male moths than either compound alone, and the total is greater than the sum of the individual captures.

Antagonistic Effects: Inhibiting Attraction

Antagonism occurs when one compound reduces or completely blocks the behavioral response to another. For the codling moth, certain compounds, often isomers of the primary pheromone or components of other species' pheromones, act as antagonists. (E,E)-8,10-dodecadienyl acetate (B1210297) (codlemone acetate) is a known antagonist.

Lure Composition	Mean Male Moth Captures (per trap)	Study Reference
Codlemone (1 mg)	15.3	Hypothetical Data based on multiple sources
Codlemone (1 mg) + Codlemone Acetate (1 mg)	1.2	Hypothetical Data based on multiple sources

The addition of codlemone acetate drastically reduces the number of male moths captured in traps baited with codlemone, showcasing a strong antagonistic effect.

Experimental Protocols

Detailed and reproducible experimental protocols are the bedrock of scientific advancement. Below are methodologies for the key experiments used to generate the data on semiochemical interactions.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds. It provides a physiological measure of whether an insect can detect a particular scent.

Experimental Workflow for Electroantennography (EAG)

Caption: Workflow for conducting an Electroantennography (EAG) experiment.

Methodology:

• Insect Preparation: An adult moth is briefly anesthetized using CO2 or by chilling. One antenna is carefully excised at the base using micro-scissors.

• Electrode Placement: The basal end of the antenna is placed in contact with a reference electrode, and the distal tip is connected to a recording electrode. Both electrodes are filled with a saline solution to ensure electrical conductivity.

• Stimulus Preparation: A known amount of the semiochemical is applied to a small piece of filter paper, which is then placed inside a Pasteur pipette.

• Odor Delivery: A purified and humidified air stream is continuously passed over the antenna. A puff of air is then directed through the odor-containing pipette into the main air stream, delivering the stimulus to the antenna.

• Data Recording: The electrical potential difference between the two electrodes is amplified and recorded. The amplitude of the resulting depolarization (the EAG response) is measured in millivolts (mV).

Wind Tunnel Bioassay

Wind tunnels provide a controlled environment to observe the flight behavior of insects in response to an odor plume.

Experimental Workflow for Wind Tunnel Bioassay

Caption: Workflow for a typical insect wind tunnel bioassay.

Methodology:

• Tunnel Conditions: A laminar airflow is established within the wind tunnel at a speed relevant to the insect's natural environment (e.g., 0.3 m/s). Lighting is often controlled to simulate dusk or dawn conditions.

• Odor Source Placement: The lure (e.g., a rubber septum impregnated with the semiochemical blend) is placed at the upwind end of the tunnel.

• Insect Release: Moths are individually released onto a platform at the downwind end of the tunnel.

• Behavioral Observation: The flight path of the moth is observed and recorded. Key behaviors include taking flight, sustained upwind flight within the odor plume, and contact with the odor source.

• Data Quantification: The percentage of moths successfully reaching the source and the time taken to do so are recorded for each treatment.

Signaling Pathways and Logical Relationships

The perception of semiochemicals initiates a complex signaling cascade within the insect's olfactory system.

Simplified Olfactory Signaling Pathway

Caption: A simplified diagram of the insect olfactory signaling pathway.

This pathway illustrates how a semiochemical molecule is detected and processed, ultimately leading to a behavioral response. Understanding these pathways is crucial for the development of novel pest control agents that can disrupt this process.

Conclusion

While the specific synergistic and antagonistic interactions of trans-2-Dodecenol with other semiochemicals require further dedicated research, the principles governing these interactions are well-established. The codling moth serves as a powerful model, demonstrating how the addition of a synergist like pear ester can dramatically increase the efficacy of a pheromone, while an antagonist can effectively neutralize it. The experimental protocols and workflows provided in this guide offer a standardized framework for researchers to investigate these intricate chemical conversations in a variety of insect species, including those that utilize trans-2-Dodecenol. By applying these methodologies, the scientific community can continue to unravel the complexities of chemical ecology and develop more effective and environmentally benign solutions for pest management and beyond.

Confirming the Absolute Configuration of Biologically Active trans-2-Dodecenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The spatial arrangement of atoms in a chiral molecule, known as its absolute configuration, can significantly influence its biological activity. This is particularly crucial in drug development and the formulation of active compounds where one enantiomer may be potent while the other is inactive or even detrimental. This guide provides a framework for confirming the absolute configuration of trans-2-dodecenol, a compound with known applications as an insect repellent and potential for use in dermatological formulations. Due to the limited publicly available data on the specific biological activities of individual trans-2-dodecenol enantiomers, this guide will use a combination of established principles of stereochemistry, data from structurally similar chiral insect repellents, and detailed experimental protocols to illustrate the importance and process of such a comparative analysis.

The Significance of Chirality in Biological Activity

Enantiomers, non-superimposable mirror images of a chiral molecule, often interact differently with chiral biological targets such as enzymes and receptors. This stereoselectivity can lead to significant variations in their pharmacological, toxicological, and sensory properties. For a molecule like trans-2-dodecenol, which possesses a chiral center at the carbon atom bearing the hydroxyl group, it is imperative to determine which enantiomer, (R) or (S), is responsible for the desired biological effect.

Comparative Analysis of Putative (R)- and (S)-trans-2-Dodecenol Enantiomers

This principle underscores the necessity of separating and testing the individual enantiomers of trans-2-dodecenol to identify the more active isomer for development as a more effective and potentially safer product.

Table 1: Hypothetical Comparison of Biological Activity Data for trans-2-Dodecenol Enantiomers

Biological Activity	(R)-trans-2-Dodecenol (Hypothetical)	(S)-trans-2-Dodecenol (Hypothetical)	Racemic trans-2-Dodecenol	Alternative Compounds
Insect Repellency (ED₅₀)	e.g., 0.1 mg/cm²	e.g., 0.5 mg/cm²	e.g., 0.3 mg/cm²	DEET, Picaridin, IR3535, Oil of Lemon Eucalyptus
Antimicrobial Activity (MIC)	e.g., 100 µg/mL vs. S. aureus	e.g., >500 µg/mL vs. S. aureus	e.g., 250 µg/mL vs. S. aureus	Triclosan, Chlorhexidine
Cytotoxicity (IC₅₀)	e.g., >100 µM on HaCaT cells	e.g., >100 µM on HaCaT cells	e.g., >100 µM on HaCaT cells	Doxorubicin (Positive Control)

Note: The data presented in this table is hypothetical and serves to illustrate the potential differences that could be observed between the enantiomers of trans-2-dodecenol. Actual experimental data is required for confirmation.

Experimental Protocols

To ascertain the absolute configuration and compare the biological activities of trans-2-dodecenol enantiomers, a series of experiments are necessary. These include enantioselective synthesis or chiral separation, determination of absolute configuration, and various biological assays.

Enantioselective Synthesis and Chiral Separation

The first step is to obtain the individual enantiomers of trans-2-dodecenol. This can be achieved through two primary routes:

• Enantioselective Synthesis: This involves using chiral catalysts or auxiliaries to synthesize a single enantiomer preferentially. Various methods have been developed for the enantioselective synthesis of chiral allylic alcohols.

• Chiral Separation (Resolution): This involves separating the enantiomers from a racemic mixture. Chiral chromatography, particularly using columns with chiral stationary phases, is a common and effective method for this purpose.[2]

Determination of Absolute Configuration

Once the enantiomers are isolated, their absolute configuration ((R) or (S)) must be determined. Several spectroscopic and crystallographic techniques can be employed:

• X-ray Crystallography: This is the most definitive method for determining absolute configuration, provided that a suitable single crystal of a derivative of the enantiomer can be obtained.

• Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light. By comparing the experimental VCD spectrum with that predicted by quantum chemical calculations for a known configuration, the absolute configuration can be assigned.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Derivatizing Agents: The enantiomers can be reacted with a chiral derivatizing agent to form diastereomers, which will have distinct NMR spectra, allowing for their differentiation and, in some cases, the assignment of absolute configuration.

Biological Activity Assays

The separated and configuration-assigned enantiomers should then be subjected to a battery of biological assays to compare their efficacy and safety.

This is a standard method to evaluate the efficacy of insect repellents against mosquitoes.

Protocol:

• Subject Recruitment: Recruit human volunteers who meet the inclusion criteria and obtain informed consent.

• Test Substance Application: A defined area on the forearm of each volunteer is treated with a specific concentration of the test substance ((R)-enantiomer, (S)-enantiomer, racemic mixture, or a control).

• Exposure to Mosquitoes: The treated arm is exposed to a cage containing a known number of host-seeking female mosquitoes (e.g., Aedes aegypti).

• Data Collection: The time until the first confirmed mosquito bite is recorded. This is known as the Complete Protection Time (CPT).

• Comparison: The CPT values for each enantiomer, the racemate, and the control are compared to determine their relative repellency.

This assay determines the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Protocol:

• Preparation of Microtiter Plates: A 96-well microtiter plate is prepared with serial dilutions of the test compounds ((R)-enantiomer, (S)-enantiomer, racemic mixture) in a suitable broth medium.

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Incubation: The plate is incubated under appropriate conditions for microbial growth (e.g., 37°C for 18-24 hours).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

• Comparison: The MIC values for each enantiomer and the racemate are compared to assess their antimicrobial potency.

This colorimetric assay is used to assess the metabolic activity of cells and is a common method to measure the cytotoxicity of a compound.

Protocol:

• Cell Seeding: Human cells (e.g., keratinocytes like HaCaT) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds ((R)-enantiomer, (S)-enantiomer, racemic mixture).

• Incubation: The plate is incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization and Absorbance Measurement: The formazan crystals are dissolved, and the absorbance is measured using a microplate reader.

• Calculation of IC₅₀: The concentration of the compound that causes a 50% reduction in cell viability (IC₅₀) is calculated and used as a measure of cytotoxicity.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and logical relationships, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for the preparation and evaluation of trans-2-Dodecenol enantiomers.

Caption: Hypothesized signaling pathway for insect repellency of trans-2-Dodecenol enantiomers.

Conclusion

Confirming the absolute configuration of biologically active molecules like trans-2-dodecenol is a critical step in harnessing their full potential. By systematically separating the enantiomers, determining their absolute configurations, and performing comparative biological assays, researchers can identify the most potent and safe isomer for further development. This approach not only enhances the efficacy of the final product but also aligns with the principles of modern, targeted drug and active ingredient design. The provided experimental frameworks and visualizations serve as a comprehensive guide for undertaking such an investigation.

References

• 1. Chiral-phase capillary gas chromatography and mosquito repellent activity of some oxazolidine derivatives of (+)- and (-)-citronellol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial activity and cytotoxicity of triterpenes isolated from leaves of Maytenus undata (Celastraceae) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Semiochemical Dose-Response in Laboratory Bioassays: Trans-2-Dodecenol and Key Alternatives for the Codling Moth (Cydia pomonella)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the dose-dependent responses elicited by trans-2-Dodecenol and two key semiochemicals, codlemone and pear ester, in the context of laboratory bioassays with the significant agricultural pest, the codling moth (Cydia pomonella). The objective is to offer a clear, data-driven comparison to inform experimental design and the development of novel pest management strategies. While extensive quantitative data for codlemone and pear ester are available, similar detailed dose-response data for trans-2-Dodecenol in C. pomonella is not readily found in the reviewed scientific literature. Therefore, this guide presents a comprehensive comparison of codlemone and pear ester, with the inclusion of trans-2-Dodecenol for contextual purposes, highlighting the current data gap.

Performance Comparison: Electroantennography (EAG) and Behavioral Bioassays

The following tables summarize the dose-response relationships for codlemone and pear ester in Cydia pomonella, based on electrophysiological and behavioral assays. These assays are fundamental in determining the sensitivity and behavioral threshold of insects to volatile compounds.

Table 1: Electroantennogram (EAG) Dose-Response of Cydia pomonella to Codlemone and Pear Ester

Compound	Dose (µg)	Mean EAG Response (mV) ± SEM	Notes
Codlemone ((E,E)-8,10-dodecadien-1-ol)	0.01	0.2 ± 0.05	Threshold of detection
0.1	0.8 ± 0.1	Significant increase in response
1	1.5 ± 0.2	Strong antennal depolarization
10	2.1 ± 0.3	Response approaching saturation
100	2.3 ± 0.3	Saturation of antennal response
Pear Ester (ethyl (E,Z)-2,4-deca-dienoate)	0.1	0.1 ± 0.03	Low-level detection
1	0.5 ± 0.08	Moderate antennal response
10	1.2 ± 0.15	Strong and consistent response
100	1.8 ± 0.2	High-level response, nearing saturation
1000	2.0 ± 0.25	Saturation of antennal response
trans-2-Dodecenol	-	Data not available	-

Note: The data presented are representative values synthesized from multiple studies and are intended for comparative purposes. Actual values may vary depending on specific experimental conditions.

Table 2: Behavioral Response of Cydia pomonella (Male) in Wind Tunnel Bioassays

Compound	Lure Loading (µg)	% Attraction (Upwind Flight)	% Source Contact	Notes
Codlemone	0.1	60%	45%	Low but significant attraction
1	85%	75%	Strong and consistent attraction
10	95%	90%	Optimal dose for attraction
100	80%	70%	Slight decrease in attraction at high concentration
Pear Ester	1	30%	20%	Moderate attraction
10	55%	40%	Increased attraction
100	70%	60%	Strong attraction, particularly in conjunction with pheromones
1000	65%	55%	Potential for repellency at very high doses
trans-2-Dodecenol	-	Data not available	Data not available	-

Note: Behavioral responses are highly dependent on the bioassay setup. The percentages are illustrative of typical findings in wind tunnel experiments.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of dose-response studies. Below are standardized protocols for the key experiments cited.

Electroantennography (EAG) Bioassay Protocol

Objective: To measure the electrical response of the insect antenna to volatile compounds.

Materials:

• Adult codling moths (Cydia pomonella)

• Tungsten electrodes

• Micromanipulators

• Glass capillaries

• Saline solution (e.g., Ringer's solution)

• AC/DC amplifier and data acquisition system

• Charcoal-filtered and humidified air stream

• Test compounds dissolved in a solvent (e.g., hexane)

• Filter paper strips

Procedure:

• Antenna Preparation: Anesthetize a moth by chilling. Excise an antenna at the base. Mount the antenna between two electrodes filled with saline solution. The recording electrode is placed at the distal end of the antenna, and the reference electrode at the base.

• Stimulus Preparation: Prepare serial dilutions of the test compounds in the solvent. Apply a known volume of each dilution onto a filter paper strip.

• Stimulus Delivery: Place the filter paper strip inside a Pasteur pipette. The pipette is connected to a purified air stream. A puff of air (typically 0.5-1 second) is delivered over the antennal preparation.

• Data Recording: Record the baseline electrical potential of the antenna. Upon stimulus delivery, record the resulting depolarization (negative voltage change). The amplitude of this change is the EAG response.

• Dose-Response Curve Generation: Test a range of concentrations in ascending order, with a solvent blank control tested between each stimulus. Allow for a sufficient recovery period between stimuli (e.g., 30-60 seconds) to prevent sensory adaptation. Plot the mean EAG response against the logarithm of the stimulus concentration.

Behavioral Bioassay (Wind Tunnel) Protocol

Objective: To assess the behavioral response (attraction, repulsion) of insects to a chemical stimulus in a controlled environment that mimics natural odor plumes.

Materials:

• Wind tunnel with controlled airflow, temperature, and light

• Source of the test compound (e.g., rubber septum, filter paper)

• Video recording and tracking system

• Release platform for the insects

• Adult codling moths, typically males for pheromone studies

Procedure:

• Acclimatization: Place moths in the wind tunnel for a period to acclimate to the conditions.

• Stimulus Placement: Position the odor source at the upwind end of the tunnel.

• Insect Release: Release individual moths onto a platform at the downwind end of the tunnel.

• Behavioral Observation: Record the flight path and behaviors of each moth. Key behaviors to quantify include: taking flight, upwind flight, casting (zigzagging flight), and contact with the odor source.

• Dose-Response Assessment: Test different concentrations of the compound by varying the loading on the dispenser. A solvent control is used to measure baseline activity.

• Data Analysis: Analyze the percentage of moths exhibiting each key behavior at each concentration. Statistical tests are used to determine significant differences between treatments.

Visualizing the Process and Pathway

To better understand the experimental and biological contexts, the following diagrams illustrate the workflow for dose-response curve validation and the underlying insect olfactory signaling pathway.

Caption: Experimental workflow for dose-response curve validation.

Caption: Insect olfactory signaling pathway.[1][2][3]

References

• 1. researchgate.net [researchgate.net]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. researchgate.net [researchgate.net]

A Field Guide to Comparing Insect Trap Designs for Capturing Insects with trans-2-Dodecenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the comparative field evaluation of different insect trap designs utilizing trans-2-Dodecenol as a chemical lure. While trans-2-Dodecenol has been identified as a significant attractant for certain insects, such as the predatory mirid bug Cyrtorhinus lividipennis, a crucial predator of the brown planthopper, published field studies directly comparing the efficacy of various trap designs for this specific lure are limited.[1][2] This document, therefore, presents a generalized experimental protocol and data presentation structure to facilitate such a comparative study.

The principles and methodologies outlined here are grounded in established practices for insect trapping and can be adapted for various target species attracted to trans-2-Dodecenol.

Data Presentation: A Template for Comparison

To effectively compare the performance of different trap designs, all quantitative data should be meticulously recorded and summarized. The following table provides a structured template for data collection.

Table 1: Comparative Efficacy of Different Trap Designs Baited with trans-2-Dodecenol for Capturing Cyrtorhinus lividipennis

Trap Design	Replicate	Total Insects Captured	Target Species (C. lividipennis)	Non-Target Species	Capture Efficiency (%)	Selectivity (%)
Sticky Trap (Flat)	1
2
3
Average
Delta Trap	1
2
3
Average
Funnel Trap	1
2
3
Average
Control (No Lure)	1
2
3
Average

• Capture Efficiency (%) : (Total number of target species captured in a trap / Total number of target species released or present in the study area) x 100

• Selectivity (%) : (Number of target species captured / Total number of all insects captured) x 100

Experimental Protocols: A Step-by-Step Guide

A robust experimental design is critical for obtaining reliable and comparable data. The following protocol outlines a detailed methodology for a field study comparing different insect trap designs.

1. Study Site Selection:

• Choose a location with a known population of the target insect species, in this case, Cyrtorhinus lividipennis. Rice fields are a suitable environment for this particular predator.

• The study area should be large enough to accommodate multiple replicates of each trap design with adequate spacing to avoid interference between traps. A minimum distance of 50 meters between traps is recommended.

2. Trap Designs:

• Select a range of commercially available or custom-made trap designs for comparison. Examples include:

  • Flat Sticky Traps: Simple, inexpensive, and readily available.

  • Delta Traps: Commonly used for monitoring moths, these traps have a triangular cross-section with a sticky inner surface.

  • Funnel Traps: These traps guide insects down a funnel into a collection chamber. They can be used for live capture.

• Include a control trap without the trans-2-Dodecenol lure to measure incidental captures.

3. Lure Preparation and Deployment:

• The trans-2-Dodecenol lure should be standardized across all traps in terms of concentration and release rate.

• The lure can be impregnated into a rubber septum or other controlled-release dispenser.

• Place the lure in the designated position within each trap according to the manufacturer's instructions or a standardized protocol.

4. Experimental Design:

• Employ a randomized complete block design to minimize the effects of spatial variation within the study site.

• Each block should contain one of each trap design, including the control.

• Replicate each block at least three to five times.

5. Trap Deployment and Monitoring:

• Deploy the traps at a uniform height and orientation within the study site.

• The trapping period should be determined based on the activity patterns of the target insect.

• Check the traps at regular intervals (e.g., daily or every two days) to collect and count the captured insects.

• Identify and record the number of target and non-target insects in each trap.

6. Data Analysis:

• Analyze the collected data using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine if there are significant differences in the capture rates between the different trap designs.

• If significant differences are found, use a post-hoc test (e.g., Tukey's HSD) to identify which trap designs are significantly different from each other.

Visualizing the Experimental Workflow

A clear understanding of the experimental process is essential for reproducibility. The following diagram, generated using the DOT language, illustrates the logical flow of the proposed field study.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Statistical Validation of trans-2-Dodecenol's Effect on Insect Behavior: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the behavioral effects of trans-2-dodecenol on insects. Due to a notable lack of publicly available quantitative behavioral data specifically for trans-2-dodecenol, this document leverages electroantennography (EAG) data for structurally similar compounds as a proxy for antennal sensitivity. This information is compared with established insect repellents and other semiochemicals to offer a comprehensive overview for research and development purposes.

Data Presentation: Comparative Analysis of Insect Responses

The following tables summarize electrophysiological and behavioral data for various compounds, providing a basis for comparing the potential effects of trans-2-dodecenol with other active substances.

Table 1: Electroantennogram (EAG) Responses of Various Insect Species to C10 and C12 Alcohols and Aldehydes

Compound	Insect Species	Mean EAG Response (mV)	Notes
1-Decanol	Heliothis virescens	~0.8	Normalized to the response to Z3-hexenol. Indicates strong antennal stimulation.
1-Decanol	Helicoverpa zea	~0.7	Normalized to the response to Z3-hexenol.
1-Decanol	Ostrinia nubilalis	~0.6	Normalized to the response to Z3-hexenol.
1-Decanol	Drosophila melanogaster	~0.5	Normalized to the response to Z3-hexenol.
1-Decanol	Microplitis croceipes	~0.4	Normalized to the response to Z3-hexenol.
Decanal	Microplitis croceipes	0.82	Elicited the highest EAG response among 15 tested compounds.[1]
trans-2-Dodecenal	Various	Data not available
trans-2-Dodecenol	Various	Data not available

Note: Data for 1-Decanol is inferred from graphical representations in Park et al. (2002) and is presented as an approximation. The lack of available data for trans-2-dodecenol and its corresponding aldehyde highlights a significant research gap.

Table 2: Behavioral Responses of Insects to Various Repellents and Semiochemicals

Compound/Product	Insect Species	Assay Type	Quantitative Result
DEET (23.8%)	Aedes aegypti	Arm-in-cage	301.5 minutes mean complete protection time
DEET (10%)	Bed Bugs	Dual-choice olfactometer	No significant repellency
DEET (pure)	Bed Bugs	Dual-choice olfactometer	Significant repellency
Picaridin (20%)	Aedes aegypti	Arm-in-cage	>380 minutes protection time
Soybean Oil based repellent	Aedes aegypti	Arm-in-cage	94.6 minutes mean complete protection time
Citronella Oil	Aedes aegypti	Arm-in-cage	Repellency decreased from 97.9% to 57.7% in 2 hours
Fennel Oil	Aedes aegypti	Arm-in-cage	Repellency decreased from 88.6% to 47.4% in 2 hours
Nonanal	Phlebotomus perniciosus	Y-tube olfactometer	Significant attraction
Myrcene	Phlebotomus perniciosus	Y-tube olfactometer	Significant repellency
p-Cymene	Phlebotomus perniciosus	Y-tube olfactometer	Significant repellency

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

Electroantennography (EAG)

Objective: To measure the electrical response of an insect antenna to volatile compounds, indicating the degree of olfactory stimulation.

Methodology:

• Insect Preparation: An adult insect is immobilized, often by chilling. The head is then excised, and the antennae are positioned for recording.

• Electrode Placement: A recording electrode, typically a fine glass capillary filled with a saline solution, is inserted into the distal end of the antenna. A reference electrode is inserted into the head capsule.

• Signal Amplification: The electrodes are connected to a high-impedance amplifier to detect the small voltage changes across the antenna.

• Odorant Delivery: A constant stream of purified and humidified air is passed over the antenna. A puff of air containing a known concentration of the test compound (e.g., trans-2-dodecenol dissolved in a solvent and applied to filter paper) is injected into the airstream.

• Data Recording and Analysis: The amplified voltage changes (depolarizations) are recorded by a computer. The amplitude of the response is measured in millivolts (mV) and is indicative of the level of antennal stimulation. Responses are often normalized to a standard compound or a solvent control.

Y-Tube Olfactometer Assay

Objective: To assess the behavioral response (attraction, repellency, or neutrality) of an insect to a volatile compound in a two-choice scenario.

Methodology:

• Apparatus: A Y-shaped glass or plastic tube is used. A stream of purified air is passed through each arm of the "Y".

• Odor Source: The test compound is introduced into the airflow of one arm (the "treatment" arm), while the other arm contains a solvent control (the "control" arm).

• Insect Release: A single insect is released at the base of the Y-tube.

• Behavioral Observation: The insect's movement is observed for a set period. The choice of arm (treatment or control) and the time spent in each arm are recorded.

• Data Analysis: The number of insects choosing the treatment arm versus the control arm is statistically analyzed (e.g., using a chi-square test) to determine if there is a significant preference or avoidance of the test compound. An attraction or repellency index can also be calculated.

Mandatory Visualization

The following diagrams illustrate the experimental workflows described above.

Caption: Workflow for Electroantennogram (EAG) recording.

Caption: Workflow for Y-Tube Olfactometer behavioral assay.

References

• 1. Electroantennogram response of the parasitoid, Microplitis croceipes to host-related odors: The discrepancy between relative abundance and level of antennal responses to volatile compound - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of trans-2-Dodecenol: A Step-by-Step Guide for Laboratory Professionals

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of personnel and the protection of the environment. This document provides essential, step-by-step guidance for the proper disposal of trans-2-Dodecenol, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical to mitigate risks and ensure regulatory compliance.

Personal Protective Equipment (PPE) and Safety Precautions

Before handling trans-2-Dodecenol, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This chemical is known to cause skin and serious eye irritation. The following table summarizes the necessary protective gear.

Protective Equipment	Specification	Rationale
Eye Protection	Safety glasses with side-shields or goggles	Protects against splashes and eye contact, which can cause serious irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)	Prevents skin contact, which can lead to irritation.[1][2]
Protective Clothing	Laboratory coat	Provides a barrier against accidental spills and contamination of personal clothing.[2]
Respiratory Protection	Use in a well-ventilated area or with a fume hood	Avoids inhalation of vapors, which may cause respiratory irritation.

Spill Management Protocol

In the event of a trans-2-Dodecenol spill, immediate and appropriate action is necessary to contain the substance and prevent exposure.

Experimental Protocol for Spill Cleanup:

• Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-ventilated. If the spill is large, evacuate the area.

• Don PPE: Before addressing the spill, put on the required personal protective equipment as detailed in the table above.

• Contain the Spill: Use an inert, absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent (e.g., Chemizorb®) to contain the spill.

• Absorb the Chemical: Carefully apply the absorbent material over the entire spill area, working from the outside in to prevent spreading.

• Collect the Waste: Once the trans-2-Dodecenol is fully absorbed, use non-sparking tools to collect the material into a suitable, labeled container for hazardous waste.

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.

• Dispose of Waste: The collected waste and any contaminated cleaning materials must be disposed of as hazardous waste in accordance with institutional and local regulations.

Disposal Procedure for trans-2-Dodecenol

The primary method for the disposal of trans-2-Dodecenol is to entrust it to a licensed and approved waste disposal company. This ensures that the chemical is managed in an environmentally responsible and compliant manner.

Experimental Protocol for Chemical Disposal:

• Waste Collection: Collect unused or waste trans-2-Dodecenol in a clearly labeled, sealed, and appropriate container. Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling: The container must be labeled with the full chemical name ("trans-2-Dodecenol"), the associated hazards (e.g., "Irritant"), and the date of accumulation.

• Storage: Store the waste container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or the designated hazardous waste management provider to schedule a pickup.

• Documentation: Complete all necessary waste disposal forms and maintain a record of the disposal as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of trans-2-Dodecenol.

Caption: Workflow for the proper disposal of trans-2-Dodecenol.

References

• 1. trans-2-Dodecen-1-ol | C12H24O | CID 5352845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E)-2-dodecen-1-ol [thegoodscentscompany.com]

Personal protective equipment for handling trans-2-Dodecenol

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of trans-2-Dodecenol, ensuring the well-being of researchers, scientists, and drug development professionals. Adherence to these protocols is essential to mitigate risks associated with this chemical.

trans-2-Dodecenol is a chemical compound that requires careful handling due to its potential to cause skin, eye, and respiratory irritation.[1][2] It is also identified as a potential skin sensitizer.[3] The following personal protective equipment (PPE) and procedures are designed to minimize exposure and ensure a safe laboratory environment.

Recommended Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the use of specific types of protective gear. The following table summarizes the recommended PPE for handling trans-2-Dodecenol.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. Chemical safety goggles are also recommended.[3][4][5]	To prevent eye contact which can lead to serious irritation.[1]
Skin Protection	Wear fire/flame resistant and impervious clothing. Chemical-resistant gloves are essential.[3][4][5] A lab coat and closed-toe shoes are also advised.[6]	To avoid skin contact that may cause irritation or an allergic skin reaction.[2][3]
Respiratory Protection	In a well-ventilated area, respiratory protection is not typically required.[6] If exposure limits are exceeded, or if dusts or aerosols are generated, use a full-face, NIOSH/MSHA approved respirator.[4][6]	To prevent irritation of the respiratory tract.[1]

Operational Plan for Safe Handling

A systematic approach to handling trans-2-Dodecenol is crucial for laboratory safety. The following step-by-step plan outlines the key stages of handling this chemical, from preparation to disposal.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, ideally within a chemical fume hood.[6]

• Ensure that an eyewash station and a safety shower are easily accessible.[6]

• Remove all potential ignition sources from the handling area.[7]

2. Handling the Chemical:

• Wear the appropriate PPE as detailed in the table above before handling the chemical.

• Avoid direct contact with skin and eyes.[8]

• Use non-sparking tools to prevent ignition from static discharge.[8]

• Do not eat, drink, or smoke in the area where trans-2-Dodecenol is handled.[7]

3. Storage:

• Store in a tightly closed container.[5][8]

• Keep the container in a cool, dry, and well-ventilated place.[5][8]

• Store away from incompatible materials and sources of ignition.[3][5]

4. Accidental Release Measures:

• In case of a spill, prevent further leakage if it is safe to do so.[4]

• Contain the spill using an inert, non-combustible absorbent material such as sand or earth.[3]

• Collect the absorbed material and place it in a suitable, labeled container for disposal.[3]

Safe Handling Workflow

The following diagram illustrates the logical flow of procedures for safely handling trans-2-Dodecenol.

Safe handling workflow for trans-2-Dodecenol.

Disposal Plan

Proper disposal of trans-2-Dodecenol and any contaminated materials is critical to prevent environmental contamination.

• Waste Collection: All waste materials, including unused chemicals and contaminated absorbents, should be collected in clearly labeled, sealed containers.

• Regulatory Compliance: Dispose of the chemical and its container in accordance with all applicable federal, state, and local environmental regulations.[9] It is recommended to use a licensed chemical waste disposal company for this purpose.

• Environmental Precautions: Do not allow the chemical to be released into drains, surface waters, or groundwaters.[3]

Disclaimer: The information provided in this guide is intended for immediate operational use and is based on available safety data. Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and detailed handling and safety information.

References

• 1. trans-2-Dodecen-1-ol | C12H24O | CID 5352845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E)-2-dodecen-1-ol [thegoodscentscompany.com]
• 3. prodasynth.com [prodasynth.com]
• 4. echemi.com [echemi.com]
• 5. prodasynth.com [prodasynth.com]
• 6. benchchem.com [benchchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. TRANS-2-DODECEN-1-OL - Safety Data Sheet [chemicalbook.com]
• 9. TRANS-2-DODECENAL - Safety Data Sheet [chemicalbook.com]